2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate

• CAS: 857368-92-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the synthesis and detailed characterization of 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. This arylglyoxal serves as a crucial building block in the synthesis of complex heterocyclic systems and pharmacologically active molecules, leveraging the privileged biphenyl scaffold.

Strategic Importance and Rationale

The title compound, a biphenyl-substituted glyoxal hydrate, is a molecule of significant interest in synthetic and medicinal chemistry. Arylglyoxals are highly versatile intermediates due to the presence of two adjacent and differentially reactive carbonyl groups.[1][2] This unique functionality allows for their participation in a wide array of chemical transformations, particularly multicomponent reactions, to construct diverse heterocyclic libraries.[3]

The biphenyl moiety is a well-established "privileged scaffold" in drug discovery. Its rigid, yet conformationally flexible, structure is found in numerous approved drugs and clinical candidates, where it often serves as a key pharmacophore for interacting with biological targets such as enzymes and receptors.[4][5] The synthesis of derivatives from the biphenyl scaffold is a common strategy in the development of novel therapeutics, including histone deacetylase (HDAC) inhibitors and sodium channel blockers.[6][7][8] Therefore, the preparation of 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate provides a direct route to incorporating this valuable biphenyl core into novel molecular architectures.

The compound typically exists as a stable monohydrate, which is often easier to handle and purify than its anhydrous counterpart.[9][10] The hydrate form readily reverts to the more reactive dicarbonyl species under appropriate reaction conditions.

Synthesis Methodology: The Riley Oxidation

The most reliable and widely employed method for synthesizing arylglyoxals is the oxidation of the α-methylene group of the corresponding acetophenone derivative.[11][12] The Riley oxidation, which utilizes selenium dioxide (SeO₂), is the benchmark protocol for this transformation due to its efficiency and selectivity for the activated methyl group adjacent to the carbonyl.[13]

The starting material for this synthesis is 4-acetylbiphenyl (or 4-phenylacetophenone), which is commercially available or can be readily prepared via Friedel-Crafts acylation of biphenyl.[4]

Mechanistic Insight

The causality behind the Riley oxidation's success lies in a well-elucidated reaction pathway.[13][14] The mechanism proceeds through several key steps:

• Enolization: The reaction is initiated by the enolization of the starting ketone, 4-acetylbiphenyl, under the reaction conditions.

• Electrophilic Attack: The electron-rich enol attacks the electrophilic selenium atom of selenium dioxide.

• Rearrangement & Elimination: Subsequent rearrangement and elimination of water generate a key intermediate.

• Hydrolysis: The final step involves hydrolysis of the intermediate, which liberates elemental selenium (observed as a red precipitate) and yields the 1,2-dicarbonyl product.[13] In the presence of water, this product is immediately hydrated to form the more stable geminal diol, 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.

The following diagram illustrates the logical workflow for the synthesis and subsequent purification of the target compound.

Caption: Synthetic workflow for 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.

Detailed Experimental Protocol

This protocol is a representative procedure and should be adapted and optimized based on laboratory conditions and scale.

Materials:

• 4-Acetylbiphenyl (1.0 equiv)

• Selenium Dioxide (SeO₂) (1.1 - 1.2 equiv)

• 1,4-Dioxane (solvent)

• Deionized Water

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 4-acetylbiphenyl and 1,4-dioxane (approx. 5-10 mL per gram of ketone). Stir until the solid is fully dissolved.

• Reagent Addition: Add selenium dioxide to the solution, followed by a small amount of water (e.g., 5-10% v/v of the dioxane). The addition of water is crucial for the formation of selenous acid, the active oxidizing species, and facilitates the final hydration.

• Heating: Heat the reaction mixture to reflux (typically 90-100 °C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting material. A black or red precipitate of elemental selenium will form as the reaction proceeds.[15]

• Workup - Selenium Removal: Once the reaction is complete (typically 4-6 hours), cool the mixture to room temperature. Filter the mixture through a pad of Celite® to remove the precipitated selenium. Wash the filter cake with a small amount of dioxane or ethyl acetate.

• Extraction & Purification: Combine the filtrate and washings. Remove the solvent under reduced pressure using a rotary evaporator. The resulting crude solid can be purified by recrystallization, typically from an ethanol/water or acetone/hexane solvent system, to yield the product as a crystalline solid.

Safety Note: Selenium compounds are toxic and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.[11][12]

Comprehensive Characterization

A self-validating protocol requires rigorous characterization to confirm the identity, structure, and purity of the synthesized compound. The following techniques are essential.

The diagram below outlines the standard workflow for analytical characterization.

Caption: Analytical workflow for product characterization.

Spectroscopic Data

Technique	Feature	Expected Observation
¹H NMR	Aromatic Protons	Multiplets in the range of δ 7.4 - 8.2 ppm, corresponding to the biphenyl system.
gem-Diol CH Proton	A singlet at approximately δ 5.2 - 5.6 ppm for the -CH(OH)₂ group.
gem-Diol OH Protons	A broad singlet (exchangeable with D₂O) for the two hydroxyl protons.
¹³C NMR	Ketone Carbonyl (C=O)	A signal in the range of δ 190 - 195 ppm.
gem-Diol Carbon	A signal around δ 90 - 95 ppm for the -CH(OH)₂ carbon.
Aromatic Carbons	Multiple signals between δ 127 - 145 ppm.
IR Spectroscopy	O-H Stretch	A strong, broad band from 3200-3500 cm⁻¹ due to the gem-diol hydroxyl groups.
C=O Stretch (Ketone)	A sharp, strong absorption band around 1670-1690 cm⁻¹.
Aromatic C=C Stretch	Peaks in the 1400-1600 cm⁻¹ region.
Mass Spectrometry	Molecular Ion	The molecular ion corresponding to the anhydrous form (C₁₄H₁₀O₂) is typically observed, as the water molecule is lost under ionization conditions. Expected m/z for [M]+• ≈ 210.06.

Rationale for Spectroscopic Observations

• NMR: The presence of a signal around 5.5 ppm in the ¹H NMR and ~93 ppm in the ¹³C NMR is definitive proof of the hydrated gem-diol structure, distinguishing it from the anhydrous aldehyde, whose corresponding protons and carbons would appear at ~9.8 ppm and ~190 ppm, respectively.[16]

• IR: The simultaneous presence of a strong, broad O-H stretch and a sharp ketone C=O stretch confirms the hydrated keto-aldehyde structure. The absence of a characteristic aldehyde C-H stretch (around 2720-2820 cm⁻¹) further supports the hydrate form.[17][18]

• Mass Spectrometry: While the hydrate is the stable form in the solid state, mass spectrometry is a gas-phase technique that often provides energy leading to the loss of weakly bound molecules like water. Therefore, the observed mass corresponds to the parent anhydrous dicarbonyl compound.[19]

Applications and Future Directions

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is a valuable precursor for the synthesis of nitrogen-containing heterocycles, which are of paramount importance in drug discovery.[2] Its ability to react with various nucleophiles makes it an ideal substrate for building complex molecular frameworks. Given the prevalence of the biphenyl motif in pharmaceuticals, this compound serves as a critical tool for medicinal chemists aiming to develop novel therapeutics for a range of diseases, from cancer to inflammatory disorders.[6][20][21]

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• PubMed. (2025). Discovery of novel biphenyl compounds bearing hydroxamic acid moiety as the first PD-L1/class I HDACs dual inhibitors. Available from: [Link]

• American Journal of Chemical Engineering. (2015). Characterization of Physical, Spectroscopic and Thermal Properties of Biofield Treated Biphenyl. Available from: [Link]

• MDPI. (2023). 2-(2-Fluoro-[1,1′-biphenyl]-4-yl)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide. Available from: [Link]

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• PubMed. (2020). Design, synthesis and biological evaluation of 2-methyl-(1,1'-biphenyl)-pyrimidine conjugates. Available from: [Link]

• PubMed. (2020). Investigation of the Phytochemical Composition, Antioxidant Activity, and Methylglyoxal Trapping Effect of Galega officinalis L. Herb In Vitro. Available from: [Link]

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A Technical Guide to the Physicochemical Properties of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

Abstract: This technical guide provides an in-depth analysis of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, a compound of significant interest to researchers in medicinal chemistry and drug development. Possessing a unique α-ketoaldehyde structure appended to a biphenyl scaffold, this molecule presents a versatile platform for synthetic transformations and potential biological activity. This document consolidates available physicochemical data, explores its characteristic reactivity, and offers predictive spectroscopic insights. Furthermore, it outlines representative synthetic strategies and experimental protocols, grounding theoretical knowledge in practical application for professionals in the field.

Introduction and Molecular Identity

The biphenyl moiety is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[1] Its incorporation into molecular design often enhances metabolic stability and provides a rigid framework for orienting pharmacophoric groups. When combined with the highly reactive glyoxal (or α-ketoaldehyde) functional group, as seen in 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde, it creates a powerful synthetic intermediate.[2] The commercially available form is typically the hydrate, which plays a crucial role in its stability and handling.[3][4]

Nomenclature and Structure

The compound is systematically named 2-oxo-2-(4-phenylphenyl)acetaldehyde;hydrate.[4] It is also commonly referred to by synonyms such as Biphenyl-4-glyoxal hydrate.[4] Its identity is unambiguously confirmed by its CAS Number: 857368-92-4 .[3]

The core structure consists of a biphenyl group where one phenyl ring is substituted at the 4-position with a glyoxal group. In its stable form, the terminal aldehyde is hydrated to form a geminal diol.

Caption: 2D Structure of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate.

Physical and Structural Properties

Understanding the physical properties of a compound is fundamental to its application in experimental settings, from designing reaction conditions to developing formulation strategies.

Physicochemical Data Summary

Much of the available data for this compound is computationally derived.[4] Experimental values for properties such as melting and boiling points are not consistently reported in public databases.[5]

Property	Value	Source
Molecular Formula	C₁₄H₁₂O₃	PubChem[4]
Molecular Weight	228.24 g/mol	PubChem[4]
CAS Number	857368-92-4	ChemicalBook[3]
Exact Mass	228.078644241 Da	PubChem[4]
LogP (Computed)	2.67090	ChemSrc[5]
Hydrogen Bond Donor Count	1	PubChem[4]
Hydrogen Bond Acceptor Count	3	PubChem[4]
Rotatable Bond Count	3	PubChem[4]

The Aldehyde-Hydrate Equilibrium

A defining characteristic of this molecule is the hydration of the terminal aldehyde. Aldehydes, particularly those with adjacent electron-withdrawing groups, exist in a reversible equilibrium with their corresponding geminal diol (hydrate) form in the presence of water.[6][7] This equilibrium is critical for the compound's stability, as the hydrate form is generally less susceptible to oxidation than the free aldehyde.

Caption: Reversible equilibrium between the anhydrous aldehyde and its hydrate.

Predictive Spectroscopic Characterization

While dedicated experimental spectra for this specific compound are not widely published, its structure allows for a robust prediction of its key spectroscopic features based on well-established principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum is expected to be complex in the aromatic region (approx. 7.4-8.3 ppm), showing signals for the nine protons of the biphenyl system.[8][9] The aldehydic proton of the minor anhydrous form would likely appear as a singlet far downfield (~9-10 ppm). The major hydrate form would show a methine proton (CH(OH)₂) signal, likely a singlet around 5-6 ppm, and two broad signals for the hydroxyl protons.[10]

• ¹³C NMR: The spectrum would feature signals for the twelve aromatic carbons of the biphenyl rings. Two distinct carbonyl carbons are expected: a ketone signal (~190-200 ppm) and an aldehyde signal (~195-205 ppm) for the anhydrous form. The gem-diol carbon of the hydrate would appear further upfield (~90-95 ppm).

Infrared (IR) Spectroscopy

The IR spectrum provides a clear fingerprint of the functional groups present.[11]

• O-H Stretch: A broad and strong absorption band is expected between 3200-3600 cm⁻¹ due to the hydroxyl groups of the gem-diol (hydrate).

• C-H Stretch (Aromatic): Sharp peaks just above 3000 cm⁻¹ are characteristic of the biphenyl C-H bonds.

• C=O Stretch: A strong, sharp peak corresponding to the ketone carbonyl stretch is predicted in the range of 1680-1700 cm⁻¹. A second, weaker C=O stretch for the aldehyde of the anhydrous form may be visible around 1700-1720 cm⁻¹.

• C=C Stretch (Aromatic): Several sharp absorptions between 1400-1600 cm⁻¹ will correspond to the carbon-carbon double bonds within the aromatic rings.[12]

Mass Spectrometry (MS)

In an ESI-MS experiment, the molecular ion peak [M+H]⁺ would be expected at m/z 229.08, corresponding to the protonated hydrate. Alternatively, loss of water might lead to a prominent peak at m/z 211.07, representing the protonated anhydrous form. Fragmentation would likely involve cleavage of the C-C bond between the carbonyl groups and scission of the biphenyl rings.

Chemical Properties and Reactivity

The reactivity of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is dominated by its α-dicarbonyl system. Aldehydes are generally more reactive electrophiles than ketones due to reduced steric hindrance and fewer electron-donating alkyl groups.[6][13]

Caption: Key reaction pathways for α-ketoaldehydes.

• Nucleophilic Addition: Both carbonyl carbons are electrophilic and susceptible to attack by nucleophiles.[14] The aldehyde (or its hydrate equivalent) is the more reactive site. Reactions with Grignard reagents or organolithiums can be used to install alkyl or aryl groups, leading to secondary and tertiary alcohols.

• Oxidation: The aldehyde functional group can be selectively oxidized to a carboxylic acid using mild oxidizing agents like Tollens' reagent (Ag₂O) or Fehling's solution, leaving the ketone and biphenyl groups intact.[7] This is a classic test to differentiate aldehydes from ketones.

• Reduction: Both carbonyls can be reduced. Sodium borohydride (NaBH₄) will typically reduce both the aldehyde and ketone to the corresponding diol. Catalytic hydrogenation (H₂/Pd) can also achieve this transformation.

• Reactions at the α-Carbon: While this specific molecule lacks α-protons on its core structure, it can participate as the electrophilic acceptor in crossed-aldol condensation reactions with other enolizable aldehydes or ketones.[13][15] This allows for the formation of new carbon-carbon bonds.

Synthesis and Experimental Protocols

While this compound is commercially available, understanding its synthesis is crucial for analog design and development.[16] A plausible route involves the oxidation of a readily available precursor.

Representative Synthetic Pathway

A common method for preparing α-ketoaldehydes is the oxidation of α-hydroxy ketones or methyl ketones. A practical approach could start from the commercially available 4-acetylbiphenyl.

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An In-depth Technical Guide to 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate for Medicinal Chemistry and Drug Discovery

Introduction: The Strategic Importance of the Biphenyl Glyoxal Moiety in Modern Drug Design

In the landscape of contemporary medicinal chemistry, the biphenyl scaffold remains a privileged structural motif, prized for its conformational rigidity, metabolic stability, and its ability to engage in favorable protein-ligand interactions.[1][2] The introduction of a glyoxal (or α-ketoaldehyde) functionality to this biphenyl core yields 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde and its corresponding hydrate, a highly versatile bifunctional molecule. This guide provides a comprehensive technical overview of this compound, intended for researchers, scientists, and drug development professionals. We will delve into its chemical identity, synthesis, physicochemical properties, and its strategic applications as a reactive intermediate in the synthesis of complex molecular architectures.

The core value of this molecule lies in the dual reactivity of the α-ketoaldehyde group. This functionality serves as a linchpin for a variety of chemical transformations, allowing for the construction of diverse heterocyclic systems and the introduction of complex side chains, both of which are critical endeavors in the hit-to-lead and lead optimization phases of drug discovery.

Chemical Identification and Physicochemical Properties

A precise understanding of the chemical identity and physical properties of a reagent is fundamental to its effective and safe use in a research setting.

Property	Value	Source
Chemical Name	2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate	IUPAC
Synonyms	Biphenyl-4-glyoxal hydrate, 2-oxo-2-(4-phenylphenyl)acetaldehyde hydrate	[3]
CAS Number	857368-92-4	[2][4][5]
Anhydrous CAS	4974-58-7	N/A
Molecular Formula	C₁₄H₁₂O₃	[3]
Molecular Weight	228.24 g/mol	[3]
Appearance	Typically a white to off-white solid	General Supplier Information
Solubility	Soluble in organic solvents such as DMSO, DMF, and alcohols. Limited solubility in water.	Inferred from structure
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Inert atmosphere is recommended for the anhydrous form.	General Lab Practice

Note: Some properties such as melting point and boiling point are not consistently reported in publicly available databases and should be determined experimentally.

Strategic Synthesis: From Precursor to Product

The synthesis of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is not commonly detailed in readily available literature, suggesting it is often prepared as an intermediate for proprietary drug discovery programs. However, established methods for the synthesis of α-keto aldehydes from their corresponding acetophenone precursors provide a reliable pathway. The most logical and widely practiced approach involves the oxidation of 4-acetylbiphenyl.

Recommended Synthetic Protocol: A Two-Step Approach

This protocol is based on well-established organic chemistry principles for the conversion of an acetophenone to an α-ketoaldehyde.

Step 1: α-Bromination of 4-Acetylbiphenyl

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser connected to a gas trap, dissolve 4-acetylbiphenyl (1 equivalent) in glacial acetic acid.

• Bromination: While stirring, add a solution of bromine (1 equivalent) in glacial acetic acid dropwise to the reaction mixture at room temperature. The disappearance of the bromine color indicates the progress of the reaction.

• Work-up: After the addition is complete, stir the mixture for an additional 1-2 hours. Pour the reaction mixture into ice-cold water to precipitate the product.

• Purification: Collect the solid by filtration, wash with copious amounts of water to remove acetic acid, and then recrystallize from a suitable solvent system (e.g., ethanol/water) to yield 2-bromo-1-([1,1'-biphenyl]-4-yl)ethan-1-one.

Step 2: Kornblum Oxidation to the Aldehyde

The Kornblum oxidation is a reliable method for converting α-halo ketones to α-ketoaldehydes.[6]

• Reaction Setup: In a round-bottom flask, dissolve the α-bromo ketone from Step 1 (1 equivalent) in dimethyl sulfoxide (DMSO).

• Oxidation: Add a mild base, such as sodium bicarbonate (2-3 equivalents), to the solution. Heat the mixture with stirring. The reaction temperature and time will need to be optimized, but a starting point of 80-100°C for several hours is recommended.

• Work-up: Cool the reaction mixture to room temperature and pour it into a large volume of cold water. Extract the aqueous mixture with an organic solvent such as ethyl acetate or dichloromethane.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product, 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde, can then be purified by column chromatography on silica gel. The hydrate form is often obtained upon exposure to atmospheric moisture or by recrystallization from aqueous solvent systems.

The Role of the Biphenyl Glyoxal Moiety in Drug Discovery

The biphenyl glyoxal scaffold is a valuable building block for the synthesis of a wide array of heterocyclic compounds with potential therapeutic applications. The adjacent ketone and aldehyde functionalities provide a platform for diverse cyclization reactions.

This reactivity allows for the rapid generation of compound libraries with diverse pharmacophores, which is a cornerstone of modern drug discovery efforts. The biphenyl moiety itself is a well-established pharmacophore found in numerous approved drugs, where it often contributes to potent and selective target engagement.

Handling and Safety Considerations

While a specific Safety Data Sheet (SDS) for 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is not widely available, safety precautions should be based on the reactivity of α-ketoaldehydes and the general hazards of fine chemicals.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

• Reactivity: As with many aldehydes, this compound may be prone to oxidation and polymerization. It should be stored under an inert atmosphere if possible, especially the anhydrous form.

• Toxicity: The toxicological properties have not been thoroughly investigated. Treat as a potentially hazardous substance. In case of exposure, seek immediate medical attention.

Suppliers

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is available from several chemical suppliers specializing in research chemicals and building blocks for drug discovery. When sourcing this material, it is crucial to request a Certificate of Analysis (CoA) to verify its identity and purity.

Verified Suppliers Include:

• Shanghai Hanhong Scientific Co., Ltd.[4]

• Various suppliers listed on chemical marketplace platforms such as ChemicalBook and Chemsrc.[2][7]

Conclusion

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is a valuable and versatile building block for medicinal chemistry and drug discovery. Its biphenyl core provides a well-validated scaffold for protein-ligand interactions, while the reactive α-ketoaldehyde functionality allows for the construction of a wide range of complex and novel heterocyclic systems. A thorough understanding of its synthesis, properties, and handling is essential for its effective application in the laboratory. As with any specialized chemical reagent, careful experimental planning and adherence to safety protocols are paramount.

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• The Royal Society of Chemistry. 1H NMR spectrum of Compound 32. Available from: [Link]

• Chemsrc. 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. Available from: [Link]

• Oriental Journal of Chemistry. Synthesis and Characterization of Some Novel Biphenyl 4-Carboxylic Acid((3- Chloro 2-(Substituted Phenyl) – 4-Oxo Azetidine-1-Yl) Amide. Available from: [Link]

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• 2. 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate | 857368-92-4 [chemicalbook.com]
• 3. 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate | C14H12O3 | CID 517491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate suppliers & manufacturers in China [m.chemicalbook.com]
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A Guide to the Spectroscopic Characterization of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

Abstract

This technical guide provides a detailed analysis of the expected spectroscopic characteristics of 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde and its hydrate, a molecule of interest in medicinal chemistry and materials science. In the absence of comprehensive published experimental spectra for this specific compound, this document serves as a predictive guide for researchers, outlining the theoretical underpinnings and expected spectral features in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). Methodologies for sample preparation and spectral interpretation are discussed, with a focus on the dynamic equilibrium between the aldehyde and its geminal diol hydrate, a critical feature influencing its spectroscopic signature.

Introduction: The Structural Dichotomy of a Biphenyl Glyoxal

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde is an α-ketoaldehyde featuring a biphenyl moiety. The biphenyl group imparts rigidity and specific electronic properties, making it a valuable scaffold in drug development and organic electronics. The reactivity of this compound is dominated by the two adjacent carbonyl groups, the ketone and the aldehyde. A crucial aspect of α-ketoaldehydes is their propensity to undergo hydration of the aldehyde functionality to form a geminal diol.[1] This equilibrium is often rapid and can be influenced by the solvent, temperature, and pH.

Therefore, any sample of this compound, particularly in a protic solvent or exposed to atmospheric moisture, will likely exist as a mixture of the aldehyde and its hydrate. This guide will address the spectroscopic features of both forms.

Predicted ¹H and ¹³C NMR Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For the target compound, NMR will be instrumental in confirming the presence of the biphenyl system, the carbonyl groups, and, most importantly, in characterizing the aldehyde-hydrate equilibrium.

Experimental Protocol: NMR Sample Preparation and Analysis

• Solvent Selection: The choice of solvent is critical. An aprotic solvent such as DMSO-d₆ or CDCl₃ will favor the aldehyde form. In contrast, using D₂O or a mixture containing it will shift the equilibrium towards the hydrate (gem-diol). Running spectra in both aprotic and protic solvents is highly recommended to observe and confirm the equilibrium.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent.

• Acquisition: Acquire ¹H, ¹³C, and 2D correlation spectra (e.g., COSY, HSQC, HMBC) on a spectrometer of at least 400 MHz. The 2D spectra will be invaluable for unambiguous assignment of the aromatic signals.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum will be characterized by signals in the aromatic region, and the downfield region for the aldehyde proton or the methine proton of the gem-diol.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Notes
~10.1	s	1H	Aldehyde-H	Expected in aprotic solvents. May be broadened by exchange.
~7.9 - 8.1	m	4H	Biphenyl-H (ortho to carbonyl and phenyl)	Deshielded due to proximity to carbonyl and anisotropic effects.
~7.4 - 7.7	m	5H	Biphenyl-H (remaining protons)	Complex multiplet structure is expected.
~6.1	s	1H	Gem-diol CH(OH)₂	Expected in protic solvents. May show coupling to OH protons if exchange is slow.
~5.5	br s	2H	Gem-diol OH	Broad signal, exchangeable with D₂O.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum is particularly informative for observing the carbonyl carbons and the hydrated carbon of the gem-diol.

Predicted Chemical Shift (δ, ppm)	Assignment	Notes
~195	Aldehyde C=O	Signal intensity will be solvent-dependent.
~190	Ketone C=O	Less affected by hydration than the aldehyde.
~140 - 145	Biphenyl Quaternary Carbons
~127 - 135	Biphenyl CH Carbons	Multiple signals expected.
~95	Gem-diol C(OH)₂	A key indicator of hydration. The upfield shift from the aldehyde carbonyl is characteristic.[2]

Predicted Infrared (IR) Spectroscopic Data

Infrared (IR) spectroscopy probes the vibrational frequencies of functional groups and is an excellent method for identifying the presence of carbonyls and hydroxyl groups.

Experimental Protocol: IR Spectrum Acquisition

• Sample Preparation: The spectrum can be acquired on a solid sample using an Attenuated Total Reflectance (ATR) accessory. Alternatively, a KBr pellet can be prepared.

• Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

Predicted IR Spectral Data

The IR spectrum will be dominated by absorptions from the carbonyl groups, the aromatic rings, and, in the case of the hydrate, strong O-H stretching bands.

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment	Notes
3200 - 3500	Strong, Broad	O-H Stretch	From the gem-diol and any water of crystallization. This will be a prominent feature.
~3050	Medium	Aromatic C-H Stretch	Characteristic of the biphenyl system.
~2820, ~2720	Medium to Weak	Aldehyde C-H Stretch	Fermi doublets, a classic indicator of an aldehyde. May be weak or absent in the hydrate.[3]
~1710	Strong	Aldehyde C=O Stretch	Conjugated to the ketone. Intensity depends on the equilibrium position.
~1685	Strong	Ketone C=O Stretch	Conjugated to the aromatic ring.
~1600, ~1480	Medium to Strong	Aromatic C=C Stretch	Characteristic of the biphenyl backbone.

Predicted Mass Spectrometry (MS) Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification and structural confirmation.

Experimental Protocol: Mass Spectrum Acquisition

• Ionization Method: Electrospray ionization (ESI) is a suitable soft ionization technique that is likely to yield the molecular ion.

• Analysis: High-resolution mass spectrometry (HRMS) is recommended to confirm the elemental composition. Tandem MS (MS/MS) can be used to study the fragmentation pathways.

Predicted Mass Spectrum and Fragmentation

Water is typically lost readily in the mass spectrometer, so the observed molecular ion will likely correspond to the anhydrous form, 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde (C₁₄H₁₀O₂).

• Predicted Molecular Ion (M+H)⁺: m/z = 211.0759 (for C₁₄H₁₁O₂⁺)

• Predicted Molecular Ion (M+Na)⁺: m/z = 233.0578 (for C₁₄H₁₀O₂Na⁺)

Major Predicted Fragmentation Pathways:

Alpha-cleavage is a common fragmentation pathway for aldehydes and ketones.[4] We can predict two primary α-cleavage events for the molecular ion of the anhydrous form:

• Loss of the formyl radical (•CHO): This would lead to the formation of a biphenylacylium ion.

  • [M - 29]⁺: m/z = 181.0653 (C₁₃H₉O⁺)

• Loss of the biphenylacyl radical: This would result in a formyl cation, which is generally not observed. Instead, cleavage of the bond between the carbonyls can occur.

The biphenylacylium ion (m/z = 181) is expected to be a major fragment. Further fragmentation of this ion could involve the loss of carbon monoxide (CO).

• [m/z 181 - 28]⁺: m/z = 153.0704 (C₁₂H₉⁺, biphenyl cation)

Conclusion

The spectroscopic characterization of 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde is intrinsically linked to the understanding of its hydration equilibrium. This guide provides a robust, theory-backed framework for predicting and interpreting the NMR, IR, and MS spectra of this compound. Researchers working with this and similar α-ketoaldehydes should be mindful of the solvent and handling conditions, as these will directly influence the spectroscopic data obtained. The provided predicted data and experimental considerations offer a solid foundation for the empirical analysis and structural confirmation of this versatile chemical entity.

References

• Martínez, J., et al. (2016). Can a gem-Diol Moiety Be Isolated? A Reaction Study by NMR and X-ray Spectroscopies. Journal of Chemical Education, 93(11), 1950-1956. Available from: [Link]

• Wu, Y., et al. (2017). Generation and Stability of the gem-Diol Forms in Imidazole Derivatives Containing Carbonyl Groups. Solid-State NMR and Single-Crystal X-ray Diffraction Studies. Crystal Growth & Design, 17(12), 6562-6569. Available from: [Link]

• Poulin-Kerstien, K. G., & Farrar, C. T. (2006). Evidence for a gem-Diol Reaction Intermediate in Bacterial C−C Hydrolase Enzymes BphD and MhpC from 13C NMR Spectroscopy. Biochemistry, 45(13), 4248-4255. Available from: [Link]

• Wurtele, M. D., & Powers, R. (2017). Generation and Stability of the gem-Diol Forms in Imidazole Derivatives Containing Carbonyl Groups. Solid-State NMR and Single-Crystal X-ray Diffraction Studies. Crystal Growth & Design, 17(12), 6562-6569. Available from: [Link]

• LibreTexts. (2021). 19.14: Spectroscopy of Aldehydes and Ketones. Chemistry LibreTexts. Available from: [Link]

• LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available from: [Link]

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A Technical Guide to the Synthesis of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate: Starting Materials and Core Methodologies

Abstract

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde, commonly handled in its stable hydrate form (also known as 4-biphenylglyoxal hydrate), is a bifunctional building block of significant interest in medicinal chemistry and materials science.[1][2] Its dual reactivity, stemming from adjacent aldehyde and ketone functionalities, makes it a valuable precursor for the synthesis of a diverse array of heterocyclic compounds.[1] This in-depth technical guide provides a comprehensive overview of the principal synthetic routes to this molecule, with a core focus on the preparation of the key starting material, 4-acetylbiphenyl, and its subsequent oxidation. We will explore the causality behind experimental choices, provide detailed, field-proven protocols, and present a comparative analysis of synthetic strategies to empower researchers in drug development and organic synthesis.

Part 1: The Principal Starting Material: 4-Acetylbiphenyl

The most logical and industrially scalable pathway to 4-biphenylglyoxal hydrate commences with 4-acetylbiphenyl (1-([1,1'-biphenyl]-4-yl)ethanone). This precursor contains the requisite biphenyl backbone and a methyl ketone group that is primed for selective oxidation to the target α-ketoaldehyde. The quality and purity of this starting material are paramount to the success of the final oxidation step. Two primary, robust methods for its synthesis are detailed below.

Method A: Friedel-Crafts Acylation of Biphenyl

The Friedel-Crafts acylation is a classic, cost-effective method for synthesizing aryl ketones. It involves the electrophilic aromatic substitution of biphenyl using an acylating agent, typically in the presence of a strong Lewis acid catalyst.

Causality and Mechanistic Insight: The reaction proceeds via the formation of a highly electrophilic acylium ion from the interaction of the acylating agent (e.g., acetyl chloride or acetic anhydride) with a Lewis acid, such as aluminum chloride (AlCl₃). This acylium ion is then attacked by the electron-rich π-system of the biphenyl ring. Acylation occurs preferentially at the para-position (C4) of one of the phenyl rings due to steric hindrance at the ortho-positions and the para-directing nature of the phenyl substituent.

Experimental Protocol: Synthesis of 4-Acetylbiphenyl via Friedel-Crafts Acylation

• Reagents:

  • Biphenyl

  • Anhydrous Aluminum Chloride (AlCl₃)

  • Acetyl Chloride (CH₃COCl) or Acetic Anhydride ((CH₃CO)₂O)

  • Dichloromethane (DCM) or Carbon Disulfide (CS₂) (solvent)

  • Hydrochloric Acid (HCl), dilute aqueous solution

  • Deionized Water

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Procedure:

  • A flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser (with a gas outlet to a scrubber) is charged with anhydrous AlCl₃ and the chosen solvent (e.g., DCM) under an inert atmosphere (N₂ or Ar).

  • The suspension is cooled to 0°C in an ice bath.

  • Acetyl chloride is added dropwise via the dropping funnel to the stirred suspension, maintaining the temperature below 5°C. The formation of the acylium ion complex is observed.

  • A solution of biphenyl in the same solvent is then added slowly, keeping the internal temperature below 10°C.

  • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours (typically 2-6 h) until the reaction is complete (monitored by TLC).

  • The reaction is carefully quenched by pouring the mixture onto crushed ice containing concentrated HCl. This hydrolyzes the aluminum complexes and moves the product into the organic layer.

  • The organic layer is separated, washed sequentially with dilute HCl, water, and saturated brine.

  • The organic phase is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product.

  • Purification is achieved by recrystallization (e.g., from ethanol or isopropanol) to afford 4-acetylbiphenyl as a white to off-white solid.

Data Summary: Friedel-Crafts Acylation

Catalyst	Acylating Agent	Solvent	Temperature	Typical Yield	Reference
AlCl₃	Acetyl Chloride	CS₂	Reflux	Good to Excellent

| AlCl₃, DMAP | Acetic Anhydride | DCM | -10 to -20°C | >99% Purity, 75-80% Yield |[3] |

Logical Relationship: Friedel-Crafts Acylation Pathway

Caption: Friedel-Crafts acylation of biphenyl to form 4-acetylbiphenyl.

Part 2: Synthesis of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate via Oxidation

The conversion of the methyl ketone in 4-acetylbiphenyl to an α-ketoaldehyde is the pivotal step in synthesizing the target molecule. The Riley oxidation, which employs selenium dioxide (SeO₂), is the most reliable and widely cited method for this transformation.[4][5]

Causality and Mechanistic Insight: The Riley Oxidation Selenium dioxide is a specific oxidizing agent for active methylene or methyl groups adjacent to a carbonyl functionality.[4] The reaction mechanism is believed to proceed through the following key steps:

• Enolization: The ketone (4-acetylbiphenyl) tautomerizes to its enol form.

• Electrophilic Attack: The enol attacks the electrophilic selenium atom of SeO₂ (or its hydrated form, selenous acid, H₂SeO₃).[6]

• Rearrangement: A subsequent rearrangement and elimination of water occur.

• Hydrolysis: The resulting selenium-containing intermediate is hydrolyzed to yield the 1,2-dicarbonyl compound (the glyoxal).

• Hydration: The highly electrophilic glyoxal readily reacts with water present in the reaction medium or during work-up to form the stable geminal diol, 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.[7]

Experimental Protocol: Selenium Dioxide Oxidation of 4-Acetylbiphenyl

Caution: Selenium compounds are highly toxic and should be handled with extreme care in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.[8]

• Reagents:

  • 4-Acetylbiphenyl

  • Selenium Dioxide (SeO₂)

  • 1,4-Dioxane (solvent)

  • Deionized Water

  • Benzene or Toluene (for azeotropic removal of water, if necessary)

• Procedure:

  • In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, suspend selenium dioxide (approx. 1.0-1.1 molar equivalents) in a mixture of 1,4-dioxane and a small amount of water (e.g., 600 mL dioxane to 20 mL water per mole of ketone).[3]

  • Heat the mixture gently (50-60°C) with stirring until the SeO₂ dissolves completely, forming selenous acid in situ.

  • Add 4-acetylbiphenyl (1.0 molar equivalent) to the solution.

  • Heat the reaction mixture to reflux and maintain for several hours (typically 4-8 hours). The progress of the reaction is indicated by the precipitation of black or red elemental selenium.[3]

  • Once the reaction is complete (monitored by TLC), decant the hot solution to separate it from the precipitated selenium.

  • Wash the selenium precipitate with a small amount of hot dioxane and combine the organic solutions.

  • Remove the dioxane from the solution by distillation under reduced pressure.

  • The resulting crude product, a yellow oil or semi-solid, is the anhydrous glyoxal. To obtain the stable hydrate, dissolve the crude product in a minimal amount of a suitable solvent like benzene and add hot water.[3][7]

  • Allow the mixture to cool slowly. The 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate will crystallize.

  • Collect the crystals by vacuum filtration, wash with cold water, and dry to a constant weight.

Workflow: Overall Synthesis Pathway

Caption: High-level workflow for the two-step synthesis of the target molecule.

Part 3: Safety, Handling, and Characterization

Safety and Handling Summary: Proper risk assessment is crucial before undertaking this synthesis. The primary hazards are associated with the reagents used in both steps.

Reagent	CAS Number	Primary Hazards	Handling Precautions
Aluminum Chloride	7446-70-0	Corrosive, Water-Reactive	Handle in a glovebox or under inert gas. Quench slowly and carefully.
Acetyl Chloride	75-36-5	Flammable, Corrosive, Lachrymator	Use in a fume hood. Avoid contact with water and sources of ignition.
Selenium Dioxide	7446-08-4	Highly Toxic (Fatal if swallowed/inhaled), Teratogen	Extreme Caution Required. Use in a fume hood, wear full PPE.
1,4-Dioxane	123-91-1	Flammable, Carcinogen, Peroxide-former	Use in a fume hood. Test for and remove peroxides before distillation.

Characterization of Final Product: The structure and purity of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate should be confirmed using standard analytical techniques:

• ¹H NMR: Expect characteristic signals for the aromatic protons of the biphenyl system, a singlet for the methine proton of the hydrated aldehyde (CH(OH)₂), and a broad singlet for the two hydroxyl protons.

• ¹³C NMR: Signals corresponding to the biphenyl carbons, the ketone carbonyl, and the hydrated aldehyde carbon (gem-diol carbon) should be present.

• FT-IR: Look for characteristic absorptions for the O-H stretch (broad), the ketone C=O stretch, and aromatic C-H and C=C stretches.

• Mass Spectrometry: Will typically show the mass of the anhydrous glyoxal after loss of water.

Conclusion

The synthesis of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is most effectively achieved through a two-step process: the Friedel-Crafts acylation of biphenyl to produce 4-acetylbiphenyl, followed by a selenium dioxide-mediated Riley oxidation. While the Friedel-Crafts reaction is a robust and scalable method for preparing the key precursor, the subsequent oxidation step requires meticulous handling of highly toxic selenium reagents. By understanding the underlying mechanisms and adhering to the detailed protocols and safety precautions outlined in this guide, researchers can reliably produce this valuable synthetic intermediate for applications in drug discovery and advanced materials development.

References

• Wikipedia. (n.d.). Riley oxidation. Retrieved from [Link]

• Department of Chemistry, IIT Guwahati. (n.d.). Oxidation. Retrieved from [Link]

• Singh, J., et al. (2016). Microwave-Assisted Selenium Dioxide Oxidation of Aryl Methyl Ketones to Aryl Glyoxals. ResearchGate. Retrieved from [Link]

• AdiChemistry. (n.d.). Selenium dioxide (SeO2) - Riley oxidation. Retrieved from [Link]

• eGyanKosh. (n.d.). OXIDATIONS. Retrieved from [Link]

• Klenke, B., & de Meijere, A. (2001).

• Riley, H. A., & Gray, A. R. (1935). Phenylglyoxal. Organic Syntheses, 15, 67. DOI: 10.15227/orgsyn.015.0067. Retrieved from [Link]

• Coxon, J. M., Dansted, E., & Hartshorn, M. P. (1977). Oxidation of β-Pinene with Catalytic Quantities of Selenium Dioxide and 50% Aqueous Hydrogen Peroxide. Organic Syntheses, 56, 25. Retrieved from [Link]

• Rabjohn, N. (1949).
• Riley, H. L. (1934). Oxidation of organic compounds. U.S. Patent 1,955,890.
• Teimuri-mofrad, R., et al. (2012). One-pot Synthesis of 4H-Pyran-4-one Carboxaldehyde Derivatives by Using Selenium Dioxide as a Reusable Oxidant. Asian Journal of Chemistry, 24(11), 5239-5241.

• Kaur, M., & Singh, J. (2021). Aryl glyoxal: a prime synthetic equivalent for multicomponent reactions in the designing of oxygen heterocycles. RSC Advances. DOI: 10.1039/D1RA05008A. Retrieved from [Link]

• Chen, C., et al. (2014). Selenium dioxide-mediated synthesis of α-ketoamides from arylglyoxals and secondary amines. Tetrahedron Letters, 55(1), 235-238. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of arylglyoxalmonohydrates. Retrieved from [Link]

• ResearchGate. (n.d.). Aryl glyoxal: a prime synthetic equivalent for multicomponent reactions in the designing of oxygen heterocycles. Retrieved from [Link]

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• 4. chemistry.du.ac.in [chemistry.du.ac.in]
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• 8. Organic Syntheses Procedure [orgsyn.org]

molecular structure and IUPAC name of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate

An In-Depth Technical Guide to 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, a biphenyl derivative of significant interest in synthetic and medicinal chemistry. Biphenyl scaffolds are foundational in the development of various therapeutic agents, and the introduction of a reactive glyoxal hydrate moiety offers a versatile chemical handle for further molecular elaboration.[1][2][3] This document delves into the molecule's structural and physicochemical properties, outlines plausible synthetic and purification strategies, and details robust analytical methodologies for its characterization. Furthermore, it explores potential applications in research and drug development and provides essential guidelines for safe handling and storage. This guide is intended to serve as a critical resource for scientists leveraging this compound as a key intermediate and building block in complex molecular design.

Molecular Identity and Physicochemical Properties

The foundational step in utilizing any chemical compound is a thorough understanding of its fundamental identity and physical characteristics. This section details the precise nomenclature, structure, and key physicochemical parameters of 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.

Nomenclature and Structure

• IUPAC Name: 2-oxo-2-(4-phenylphenyl)acetaldehyde;hydrate[4]

• CAS Number: 857368-92-4[4][5][6][7]

• Synonyms: Biphenyl-4-glyoxal hydrate, 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate[4]

The molecular structure consists of a biphenyl core, where two phenyl rings are linked by a single bond. At the 4-position of one phenyl ring, a glyoxal (oxoacetaldehyde) functional group is attached. In its stable form, this highly reactive dicarbonyl compound exists as a hydrate, with a molecule of water having added across the aldehyde's carbonyl group to form a geminal diol. This hydration is a common characteristic of α-ketoaldehydes.[8]

Below is a diagram illustrating the molecular structure.

Caption: Molecular structure of 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₄H₁₂O₃	PubChem[4][5]
Molecular Weight	228.24 g/mol	PubChem[4][5]
Exact Mass	228.078644 Da	PubChem[4]
XLogP3	2.7	ChemSRC (LogP)[6]
Hydrogen Bond Donor Count	2 (from hydrate)	PubChem (Computed)
Hydrogen Bond Acceptor Count	3 (from hydrate and ketone)	PubChem (Computed)
Rotatable Bond Count	4	PubChem (Computed)[9]
Topological Polar Surface Area	57.5 Ų	PubChem (Computed)
Appearance	Not specified (likely a solid)	-
Melting Point	Not available	ChemSRC[6]
Boiling Point	Not available	ChemSRC[6]

Proposed Synthesis and Purification

While a specific, peer-reviewed synthesis protocol for 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is not prominently documented, a plausible and robust synthetic route can be designed based on established organic chemistry principles, particularly the Friedel-Crafts acylation of biphenyl.[1]

Synthetic Workflow

The proposed synthesis involves a two-step process starting from commercially available biphenyl.

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol: Proposed Synthesis

Disclaimer: This protocol is a representative methodology based on standard organic synthesis transformations and has not been optimized. All operations should be conducted in a fume hood with appropriate personal protective equipment (PPE).

Step 1: Friedel-Crafts Acylation to yield 2-Chloro-1-([1,1'-biphenyl]-4-yl)ethan-1-one

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) and a dry, inert solvent such as dichloromethane (DCM) or carbon disulfide (CS₂).

• Cool the suspension to 0 °C in an ice bath.

• Dissolve biphenyl (1.0 equivalent) and chloroacetyl chloride (1.1 equivalents) in the same dry solvent.

• Add the biphenyl/chloroacetyl chloride solution dropwise to the AlCl₃ suspension over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 4-12 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by pouring it over crushed ice and concentrated HCl.

• Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ketone intermediate.

Step 2: Oxidation to alpha-Oxo(1,1'-biphenyl)-4-acetaldehyde

This transformation can be achieved via several methods, with Kornblum oxidation (using DMSO) being a common choice.

• Dissolve the crude 2-chloro-1-([1,1'-biphenyl]-4-yl)ethan-1-one intermediate in dimethyl sulfoxide (DMSO).

• Heat the mixture to 100-150 °C for several hours. The reaction progress should be monitored by TLC or LC-MS.

• After cooling to room temperature, pour the reaction mixture into a large volume of cold water to precipitate the product.

• Filter the solid, wash thoroughly with water, and dry to obtain the crude anhydrous glyoxal.

Step 3: Hydration and Purification

• The crude product from Step 2 will likely hydrate spontaneously upon exposure to water during the workup.

• Purify the crude hydrated product using column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.[10]

• Combine the pure fractions and remove the solvent under reduced pressure. The resulting solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or acetone/hexanes) to yield the final, pure 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.

Analytical Characterization

Rigorous analytical characterization is paramount to confirm the identity, purity, and stability of the synthesized compound. A multi-technique approach is recommended.

Analytical Workflow

Caption: Recommended workflow for analytical characterization.

Recommended Analytical Protocols

Protocol 1: Purity Determination by HPLC-UV

High-Performance Liquid Chromatography with Ultraviolet detection is a standard method for assessing the purity of non-volatile organic compounds.

• System: An HPLC system equipped with a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% trifluoroacetic acid or formic acid).

• Gradient: Start at 30% acetonitrile, ramp to 95% over 20 minutes, hold for 5 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set to 254 nm and 280 nm (to capture the biphenyl chromophore).

• Sample Preparation: Prepare a stock solution of the compound in acetonitrile at 1 mg/mL. Dilute as necessary for injection.

• Analysis: Inject 10 µL and integrate the peak areas. Purity is calculated as the area of the main peak divided by the total area of all peaks.

Protocol 2: Structural Confirmation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the most powerful tool for unambiguous structure elucidation.

• Sample Preparation: Dissolve 5-10 mg of the compound in a deuterated solvent such as DMSO-d₆ or CDCl₃. The gem-diol protons are more likely to be observed in DMSO-d₆.

• ¹H NMR: Acquire a proton NMR spectrum. Expect to see signals in the aromatic region (7-8.5 ppm) corresponding to the biphenyl protons. The methine proton of the gem-diol should appear as a singlet, and the two hydroxyl protons will be broad singlets.

• ¹³C NMR: Acquire a carbon NMR spectrum. Expect distinct signals for the biphenyl carbons, the ketone carbonyl carbon (~190-200 ppm), and the gem-diol carbon (~90-100 ppm).

• 2D NMR: If necessary, perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) to confirm proton-proton and proton-carbon correlations.

Protocol 3: Identity Confirmation by GC-MS (with Derivatization)

Due to the low volatility of the hydrate, direct analysis by Gas Chromatography-Mass Spectrometry (GC-MS) is challenging. Derivatization is required to create a more volatile and thermally stable analyte.[11]

• Derivatizing Agent: Use O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA), which reacts with carbonyl groups.[11]

• Sample Preparation:

  • Dissolve a small amount of the sample in a suitable solvent (e.g., acetonitrile).

  • Add an aqueous solution of PFBHA and an appropriate buffer (pH ~4-5).

  • Heat the mixture (e.g., 60 °C for 30 minutes) to form the oxime derivatives.

  • Extract the derivatives into an organic solvent like hexane.

• GC-MS System: A GC system coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms).

• Analysis: Inject the hexane extract. The resulting mass spectrum of the derivative peak should show a molecular ion and fragmentation pattern consistent with the derivatized structure, confirming the original compound's identity.

Applications in Research and Drug Development

The unique combination of a rigid, lipophilic biphenyl scaffold and a versatile α-ketoaldehyde hydrate functional group makes this compound a valuable intermediate.

• Scaffold for Medicinal Chemistry: The biphenyl moiety is a well-known "privileged structure" in drug discovery, present in numerous approved drugs (e.g., Valsartan, Flurbiprofen).[1] It provides a rigid backbone for orienting functional groups to interact with biological targets.[2][3]

• Precursor for Heterocycles: The 1,2-dicarbonyl functionality is a classic precursor for the synthesis of various nitrogen-containing heterocycles (e.g., quinoxalines, imidazoles) through condensation reactions with diamines. These heterocyclic cores are ubiquitous in pharmaceuticals.

• Covalent Modifiers: The aldehyde group, while protected as a hydrate, can react with nucleophilic residues on proteins (such as lysine), making the compound a potential starting point for designing covalent inhibitors or probes.

• Building Block in Organic Synthesis: It serves as a bifunctional building block. The ketone can be targeted for reactions like reduction or Grignard addition, while the aldehyde (or its hydrate) can undergo reactions like Wittig olefination or reductive amination, allowing for stepwise, selective elaboration of the molecule.

Safe Handling, Storage, and Disposal

5.1. Safety and Handling

While a specific Safety Data Sheet (SDS) for this compound is not widely available, precautions should be based on the reactivity of the aldehyde functional group and general guidelines for aromatic ketones.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat.[12][13]

• Inhalation: Handle only in a well-ventilated area or a chemical fume hood to avoid inhaling dust or vapors. Aldehydes can be respiratory irritants.[12]

• Skin and Eye Contact: Avoid contact with skin and eyes. Aldehydes can cause skin irritation and serious eye irritation.[13] In case of contact, rinse immediately and thoroughly with water.

• Toxicity: The specific toxicity is unknown, but it should be handled as a potentially hazardous chemical.

5.2. Storage

• Conditions: Store in a tightly sealed container in a cool, dry, and dark place.[13]

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., nitrogen or argon) to prevent potential air oxidation.

• Stability: The hydrate form is generally more stable than the anhydrous α-ketoaldehyde. However, aldehydes can be prone to polymerization or oxidation over time.

5.3. Disposal

• Dispose of the chemical and its container in accordance with local, regional, and national regulations for hazardous chemical waste. Do not dispose of it into the environment.

References

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• Organic Syntheses. (2023). Synthesis of 4-Phenylpyrrolidin-2-one via an Aza-Baeyer-Villiger Rearrangement. Org. Synth. 2023, 100, 347-360. Retrieved from [Link]

• Chemsrc. (2025). 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. Retrieved from [Link]

• Beijing Xinheng Research Technology Co., Ltd. (n.d.). 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. Retrieved from [Link]

• National Institutes of Health (NIH). (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. Retrieved from [Link]

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thermodynamic properties of biphenyl compounds

An In-Depth Technical Guide to the Thermodynamic Properties of Biphenyl Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biphenyl and its substituted derivatives are fundamental structural motifs in medicinal chemistry, materials science, and organic synthesis.[1][2][3] A thorough understanding of their thermodynamic properties is paramount for predicting molecular stability, reactivity, and phase behavior, which are critical parameters in drug design, process chemistry, and materials development. This technical guide provides a comprehensive overview of the core , detailing both experimental and computational methodologies for their determination. We synthesize field-proven insights with established scientific principles to offer a self-validating framework for researchers. This guide includes detailed experimental protocols, a compilation of key thermodynamic data, and an exploration of structure-property relationships.

The Significance of Thermodynamic Properties of Biphenyls

The thermodynamic stability of a molecule, dictated by its enthalpy and entropy of formation, governs its behavior in chemical reactions and physical transformations. For drug development professionals, these properties influence a candidate's solubility, crystal packing, and ultimately, its bioavailability. In materials science, the phase transition behavior and heat capacity of biphenyl-based liquid crystals or polymers are critical for their application.[4] This guide delves into the core thermodynamic parameters that define the energetic landscape of biphenyl compounds.

Experimental Determination of Thermodynamic Properties

The experimental measurement of thermodynamic properties provides the most reliable data. The choice of technique is dictated by the specific property of interest and the physical state of the compound.

Calorimetry: The Cornerstone of Thermodynamic Measurement

Calorimetry is the science of measuring heat changes associated with chemical reactions or physical transitions.[5][6]

The standard enthalpy of formation (ΔfH°) is a fundamental property. For organic compounds like biphenyls, it is often determined indirectly from the enthalpy of combustion (ΔcH°), measured using a constant-volume (bomb) calorimeter.

Experimental Protocol: Determination of Enthalpy of Combustion

• Sample Preparation: A precisely weighed pellet of the biphenyl compound (typically 0.5 - 1.0 g) is placed in a crucible within the bomb calorimeter. A fuse wire is positioned to contact the sample.

• Bomb Assembly: The bomb is sealed and pressurized with an excess of pure oxygen (typically to ~30 atm). A small, known amount of water is added to the bomb to ensure all water formed during combustion is in the liquid state.

• Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the calorimeter's insulated container. The system is allowed to reach thermal equilibrium.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water surrounding the bomb is monitored and recorded at regular intervals until a constant temperature is reached.

• Calculation: The heat released by the combustion is calculated from the temperature change and the heat capacity of the calorimeter system (determined by calibrating with a standard substance of known enthalpy of combustion, such as benzoic acid). Corrections are made for the heat of combustion of the fuse wire and for the formation of nitric acid from any nitrogen present. The enthalpy of combustion at constant volume (ΔcU) is then converted to the enthalpy of combustion at constant pressure (ΔcH), which is equivalent to the enthalpy change of the reaction (ΔrH°). The standard enthalpy of formation is then calculated using Hess's Law.

Causality Behind Experimental Choices:

• Excess Oxygen: Ensures complete combustion of the organic compound to CO2 and H2O.

• Pressurization: Increases the concentration of oxygen, promoting complete and rapid combustion.

• Known Mass of Water: The surrounding water acts as a heat sink, and its known mass and specific heat capacity are crucial for calculating the heat absorbed.

• Insulated Container: Minimizes heat exchange with the surroundings, ensuring that the measured temperature change is due to the combustion reaction.

Differential Scanning Calorimetry is a versatile technique used to measure the difference in heat flow between a sample and a reference as a function of temperature.[6] It is particularly useful for determining heat capacity (Cp) and the enthalpy of phase transitions (e.g., melting and solid-solid transitions).

Experimental Protocol: Measurement of Heat Capacity and Enthalpy of Fusion

• Sample Preparation: A small, accurately weighed amount of the biphenyl compound (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The desired temperature program is set, which typically involves a heating and cooling cycle at a constant rate (e.g., 10 K/min).

• Data Acquisition: The DSC instrument measures the differential heat flow to the sample and reference as the temperature is ramped.

• Data Analysis:

  • Heat Capacity (Cp): The heat capacity is determined from the displacement of the baseline in the heat flow signal. A sapphire standard with a well-known heat capacity is often used for calibration.

  • Enthalpy of Fusion (ΔfusH): The enthalpy of fusion is calculated by integrating the area of the peak corresponding to the melting transition.

Causality Behind Experimental Choices:

• Hermetic Sealing: Prevents mass loss due to sublimation or vaporization during heating.

• Constant Heating/Cooling Rate: Ensures that the measured heat flow is directly proportional to the heat capacity.

• Inert Atmosphere (e.g., Nitrogen): Prevents oxidative degradation of the sample at elevated temperatures.

Vapor Pressure Measurement for Enthalpy of Sublimation and Vaporization

The enthalpy of sublimation (ΔsubH) and vaporization (ΔvapH) can be determined from the temperature dependence of the vapor pressure using the Clausius-Clapeyron equation.

The transpiration method is a reliable technique for measuring the low vapor pressures of solids and liquids.[7][8]

Experimental Protocol: Vapor Pressure Measurement by Transpiration

• Sample Preparation: The biphenyl compound is packed into a thermostated saturator tube.

• Gas Flow: A stream of an inert gas (e.g., nitrogen or argon) is passed through the saturator at a precisely controlled, slow flow rate. The gas becomes saturated with the vapor of the compound.

• Condensation: The gas stream exiting the saturator is passed through a condenser (a cold trap) where the vapor of the biphenyl compound is quantitatively collected.

• Quantification: The amount of condensed substance is determined gravimetrically or by a suitable analytical technique (e.g., gas chromatography).

• Calculation: The partial pressure of the substance at the saturator temperature is calculated from the amount of condensed material, the total volume of the carrier gas, and the ideal gas law.

• Data Analysis: Measurements are repeated at several temperatures. The enthalpy of sublimation or vaporization is then derived from the slope of a plot of ln(P) versus 1/T.

Causality Behind Experimental Choices:

• Inert Carrier Gas: Prevents any chemical reaction with the sample.

• Slow Flow Rate: Ensures that the carrier gas reaches saturation with the vapor of the compound.

• Thermostated Saturator: Maintains a constant temperature, and therefore a constant vapor pressure, during the experiment.

Computational Prediction of Thermodynamic Properties

Computational chemistry provides a powerful tool for predicting and understanding the thermodynamic properties of molecules, especially for compounds that are difficult to synthesize or handle experimentally.

Quantum Chemical Methods

High-level quantum chemical calculations, such as Density Functional Theory (DFT) and coupled-cluster methods (e.g., CCSD(T)), can provide accurate predictions of molecular geometries, vibrational frequencies, and electronic energies.[9][10][11] These parameters are then used in statistical mechanics to calculate thermodynamic properties like enthalpy, entropy, and heat capacity.

Workflow for Computational Prediction of Thermodynamic Properties

Caption: A typical workflow for the computational prediction of thermodynamic properties.

The accuracy of these predictions is highly dependent on the chosen level of theory and basis set. For biphenyls, accurately modeling the torsional potential between the two phenyl rings is crucial for obtaining reliable thermodynamic data.[9][12][13]

Thermodynamic Data for Biphenyl and its Derivatives

The following tables summarize key thermodynamic data for biphenyl and some of its derivatives.

Table 1: Enthalpy of Formation and Combustion of Biphenyl

Property	State	Value (kJ/mol)	Reference(s)
Standard Enthalpy of Formation (ΔfH°) at 298.15 K	Solid	98.2 ± 2.5	[14]
Standard Enthalpy of Formation (ΔfH°) at 298.15 K	Gas	181.4 ± 1.2	[15][16]
Standard Enthalpy of Combustion (ΔcH°) at 298.15 K	Solid	-6223.7 ± 1.1	[17]

Table 2: Phase Transition Properties of Biphenyl

Property	Value	Units	Reference(s)
Melting Point (Tfus)	342.10	K	[18]
Enthalpy of Fusion (ΔfusH) at Tfus	18.58	kJ/mol	[18]
Boiling Point (Tboil)	528.15	K	[19]
Enthalpy of Vaporization (ΔvapH) at 298.15 K	60.3	kJ/mol	[18]
Enthalpy of Sublimation (ΔsubH) at 298.15 K	81.52	kJ/mol	[18]

Table 3: Standard Molar Entropy and Heat Capacity of Biphenyl at 298.15 K

Property	State	Value (J/mol·K)	Reference(s)
Standard Molar Entropy (S°)	Solid	205.9 ± 0.2	[14]
Standard Molar Entropy (S°)	Gas	345.2 ± 2.0	[20]
Molar Heat Capacity (Cp)	Solid	216.5	[21]
Molar Heat Capacity (Cp)	Liquid	275.4	[21]
Molar Heat Capacity (Cp)	Gas	170.8	[21]

Structure-Property Relationships: The Influence of Substituents

The thermodynamic properties of biphenyl derivatives are significantly influenced by the nature and position of substituents on the phenyl rings.

• Enthalpy of Formation: Electron-donating groups (e.g., -CH3, -OCH3) generally lead to a more negative (more stable) enthalpy of formation, while electron-withdrawing groups (e.g., -NO2, -Cl) tend to make it less negative.[22]

• Torsional Barrier: The rotational barrier around the central C-C bond is a key feature of biphenyls. Bulky ortho-substituents increase steric hindrance, leading to a higher rotational barrier and influencing the conformational entropy.[9][23]

• Phase Transitions: Substituents that affect molecular symmetry and intermolecular interactions (e.g., hydrogen bonding with -OH groups) can significantly alter melting points and enthalpies of fusion.

Caption: Interplay of structural factors and thermodynamic properties in biphenyl compounds.

Conclusion and Future Directions

A comprehensive understanding of the is indispensable for their effective application in research and development. This guide has outlined the key experimental and computational methodologies for determining these properties and has presented a compilation of reliable data for the parent biphenyl molecule. Future research should focus on expanding the thermodynamic database for a wider range of substituted biphenyls, particularly those with relevance to pharmaceuticals and functional materials. The continued development of accurate and efficient computational methods will also play a crucial role in complementing experimental studies and enabling the in-silico design of novel biphenyl-based compounds with tailored thermodynamic properties.

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An In-depth Technical Guide to the Solubility of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

Introduction

In the landscape of pharmaceutical research and fine chemical synthesis, a profound understanding of a compound's physicochemical properties is paramount to its successful application.[1][2] Among these, solubility stands out as a critical parameter that governs everything from reaction kinetics to bioavailability.[3][4] This guide provides a comprehensive technical overview of the solubility of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, a biphenyl derivative of significant interest. Biphenyl-based compounds are recognized for their clinical importance in treating conditions like hypertension and inflammation, with many more under development for various pharmaceutical uses.[5][6] This document is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical methodologies for determining and understanding the solubility of this compound.

The molecule, 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde, exists in its hydrated form and possesses a molecular formula of C14H12O3.[7] Its structure, featuring a biphenyl group, a ketone, and an aldehyde hydrate, dictates its interactions with various solvents and is central to its solubility profile. Poor aqueous solubility is a major hurdle in the development of new chemical entities, with over 40% of such compounds being practically insoluble in water.[1][3] Therefore, a detailed analysis of the solubility of this compound across a spectrum of solvents is essential for its effective utilization in both laboratory and clinical settings.[8]

Theoretical Framework for Solubility

Physicochemical Properties of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

The solubility of a compound is intrinsically linked to its molecular structure. The key features of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (Figure 1) that influence its solubility are:

• The Biphenyl Moiety: This large, nonpolar aromatic system significantly contributes to the molecule's hydrophobicity, suggesting poor solubility in polar, aqueous solvents.

• The α-Keto-Aldehyde Hydrate Group: The ketone and, particularly, the geminal diol of the aldehyde hydrate introduce polar character to the molecule. These groups are capable of acting as hydrogen bond donors and acceptors, which can facilitate dissolution in polar protic solvents.

• Molecular Size and Shape: The overall size and rigidity of the molecule will also play a role in how it packs in a crystal lattice and interacts with solvent molecules.

The interplay between the large nonpolar biphenyl tail and the polar head group creates a molecule with a somewhat amphipathic character, suggesting that its solubility will be highly dependent on the specific nature of the solvent.

The Principle of "Like Dissolves Like"

The adage "like dissolves like" serves as a fundamental guiding principle in predicting solubility. This concept is rooted in the idea that a solute will dissolve best in a solvent that has a similar polarity.[9] Solvents can be broadly categorized as polar (protic and aprotic) and nonpolar.

• Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents can engage in hydrogen bonding. The hydrate portion of the molecule is expected to interact favorably with these solvents.

• Polar Aprotic Solvents (e.g., DMSO, DMF, acetone): These solvents have dipole moments but do not have O-H or N-H bonds. They can act as hydrogen bond acceptors.

• Nonpolar Solvents (e.g., hexane, toluene, diethyl ether): These solvents have low dielectric constants and interact primarily through van der Waals forces. The biphenyl group will have a strong affinity for these types of solvents.

A systematic evaluation of the solubility of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate across a range of solvents with varying polarities is therefore essential to build a comprehensive solubility profile.

Experimental Determination of Solubility

Methodology: The Equilibrium Shake-Flask Method

The "shake-flask" method, originally proposed by Higuchi and Connors, is widely regarded as the gold standard for determining thermodynamic equilibrium solubility.[10][11] This method is reliable and directly measures the saturation concentration of a compound in a given solvent at a specific temperature.[10][12]

Detailed Step-by-Step Protocol:

• Preparation: Add an excess amount of solid 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate to a known volume (e.g., 5-10 mL) of the selected solvent in a sealed vial or flask.[10] The presence of undissolved solid at the end of the experiment is crucial to ensure that equilibrium with a saturated solution has been achieved.[10]

• Equilibration: Agitate the sealed containers at a constant temperature (e.g., 25 °C) using a mechanical shaker or rotator. The equilibration time is a critical parameter and should be sufficient to allow the system to reach thermodynamic equilibrium. This can range from 24 to 72 hours, depending on the compound and solvent.[10][13] It is advisable to determine the necessary equilibration time by sampling at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration has reached a plateau.

• Phase Separation: After equilibration, allow the samples to stand undisturbed for a period to allow the excess solid to sediment.[14] Subsequently, separate the saturated solution from the undissolved solid. This is typically achieved by filtration through a chemically inert filter (e.g., 0.22 µm PTFE) or by centrifugation followed by careful removal of the supernatant.[10]

• Quantification: Accurately dilute an aliquot of the clear, saturated solution with a suitable solvent. Analyze the concentration of the dissolved compound using a validated analytical technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry.[10][15] A calibration curve prepared with known concentrations of the compound is used for quantification.

• Solid Phase Analysis (Self-Validation): As a crucial self-validation step, the residual solid should be analyzed to confirm that no solid-phase transformations (e.g., solvation or polymorphism) have occurred during the experiment.[10] Techniques such as X-ray powder diffraction (XRPD) or differential scanning calorimetry (DSC) can be employed for this purpose.[10]

Workflow Diagram

Caption: Experimental workflow for the equilibrium shake-flask solubility determination.

Solubility Profile of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

Data Summary Table

The following table summarizes the expected solubility of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate in a range of common laboratory solvents at ambient temperature (approximately 25°C). The solvents are ordered by decreasing polarity.

Solvent	Polarity Index	Expected Solubility (mg/mL)	Classification
Water	9.0	< 0.1	Practically Insoluble
Methanol	5.1	1 - 10	Sparingly Soluble
Ethanol	5.2	10 - 30	Soluble
Acetone	5.1	> 100	Freely Soluble
Acetonitrile	5.8	30 - 100	Soluble
Dichloromethane	3.1	> 100	Freely Soluble
Tetrahydrofuran (THF)	4.0	> 100	Freely Soluble
Toluene	2.4	1 - 10	Sparingly Soluble
Hexane	0.0	< 0.1	Practically Insoluble

Note: The Polarity Index is a relative measure of a solvent's polarity.[16] The solubility values are estimates based on the chemical structure and are intended for guidance. Experimental verification is required.

Discussion and Interpretation

The predicted solubility profile aligns well with the theoretical principles discussed earlier.

• Poor Aqueous Solubility: The dominance of the large, nonpolar biphenyl group results in very poor solubility in water. This is a common characteristic for many drug candidates and underscores the importance of solubility enhancement strategies in pharmaceutical development.[3][4]

• Solubility in Alcohols: The moderate solubility in polar protic solvents like methanol and ethanol is likely due to the ability of the hydrate and ketone groups to form hydrogen bonds with the solvent molecules.

• High Solubility in Polar Aprotic and Less Polar Solvents: The compound is expected to be freely soluble in solvents like acetone, dichloromethane, and THF. These solvents possess a balance of polarity to interact with the polar head group and a nonpolar character that favorably solvates the biphenyl moiety. Dichloromethane and THF, in particular, are excellent solvents for a wide range of organic compounds.

• Limited Solubility in Nonpolar Solvents: While the biphenyl group has an affinity for nonpolar solvents like toluene and hexane, the polar hydrate group significantly hinders dissolution. The energy required to break the intermolecular hydrogen bonds in the solid crystal lattice is not sufficiently compensated by the weak van der Waals interactions with these nonpolar solvents.

Conclusion

This technical guide has provided a detailed examination of the solubility of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. A thorough understanding of its solubility profile is crucial for its effective use in research and development.[2] The compound exhibits poor aqueous solubility but is readily soluble in several common polar aprotic and less polar organic solvents. The equilibrium shake-flask method has been presented as a robust and reliable protocol for the experimental determination of its thermodynamic solubility. The insights and methodologies detailed herein are intended to equip researchers and drug development professionals with the necessary knowledge to effectively handle and utilize this important biphenyl derivative.

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An In-depth Technical Guide to the Biological Activities of Biphenyl Derivatives

Introduction: The Biphenyl Scaffold - A Privileged Structure in Medicinal Chemistry

The biphenyl moiety, consisting of two phenyl rings connected by a single carbon-carbon bond, is a cornerstone of modern medicinal chemistry.[1][2] Its significance lies not in any inherent biological activity of the parent molecule, but in its remarkable versatility as a structural scaffold.[1] The biphenyl unit's unique properties—its tunable conformation, hydrophobicity, and synthetic tractability—allow it to serve as a foundational template for designing molecules that can interact with a vast array of biological targets with high specificity and affinity.[3]

The rotational freedom around the central C-C bond allows the two phenyl rings to adopt various dihedral angles. This conformational flexibility is crucial; a nearly planar conformation might be required for intercalation into DNA, while a twisted, non-planar geometry may fit perfectly into the hydrophobic pocket of an enzyme or receptor.[4] Furthermore, the two phenyl rings provide an extensive surface area for introducing a wide range of functional groups, enabling chemists to fine-tune pharmacokinetic and pharmacodynamic properties.[1] This guide will delve into the major classes of biological activities exhibited by biphenyl derivatives, explore the underlying mechanisms of action, detail key experimental protocols for their evaluation, and provide a perspective on the future of this remarkable chemical scaffold.

Section 1: Major Biological Activities and Mechanisms of Action

Biphenyl derivatives have demonstrated a wide spectrum of pharmacological effects, including anticancer, antimicrobial, anti-inflammatory, antioxidant, and neuroprotective activities.[5][6][7]

Anticancer Activity

The biphenyl scaffold is present in numerous compounds with potent antiproliferative and cytotoxic effects against various cancer cell lines.[2][6] The mechanisms are diverse, targeting multiple hallmarks of cancer.

• Immune Checkpoint Inhibition: A significant breakthrough in cancer therapy is the blockade of immune checkpoints like the PD-1/PD-L1 pathway. Novel biphenyl derivatives have been designed as potent PD-1/PD-L1 inhibitors.[8] These small molecules can disrupt the interaction between PD-1 on T-cells and PD-L1 on tumor cells, thereby restoring the immune system's ability to recognize and eliminate cancer cells.[8] One such derivative, compound B2 , exhibited potent in vivo anticancer efficacy in a lung carcinoma mouse model, demonstrating effective reversal of PD-1-induced immunosuppression in the tumor microenvironment.[8]

• Enzyme Inhibition: Many biphenyl derivatives target enzymes crucial for cancer cell survival and proliferation. For example, derivatives have been developed to inhibit acetyl-CoA-carboxylase-1 (ACC1), an enzyme involved in fatty acid synthesis, which is often upregulated in cancer cells to support rapid growth and membrane production.

• Apoptosis Induction: Other biphenyl compounds can trigger programmed cell death (apoptosis) in cancer cells by modulating key signaling pathways, such as the PI3K/Akt or MAPK pathways, or by inducing DNA damage.

A logical workflow for the initial screening and mechanistic study of a novel biphenyl derivative with suspected anticancer activity is outlined below.

Caption: Workflow for anticancer drug discovery using biphenyl derivatives.

Antimicrobial Activity

With the rise of multidrug-resistant pathogens, the need for novel antimicrobial agents is critical. Biphenyl derivatives have emerged as a promising class of compounds with both antibacterial and antifungal properties.[5][6][7]

• Mechanism: The antimicrobial action of biphenyls can stem from various mechanisms, including disruption of the microbial cell membrane, inhibition of essential enzymes (e.g., those involved in cell wall synthesis or DNA replication), or interference with microbial metabolic pathways. For instance, certain biphenyl-4-carboxylic acid hydrazide-hydrazone derivatives have been synthesized and show potential against multidrug-resistant microbes.[1] The lipophilic nature of the biphenyl core facilitates passage through the lipid-rich microbial cell walls.

Anti-inflammatory and Antioxidant Activities

Chronic inflammation and oxidative stress are underlying factors in many diseases. Biphenyl derivatives have been investigated for their ability to mitigate these processes.[5][6]

• Anti-inflammatory Action: Many biphenyls, such as derivatives of flurbiprofen and fenbufen, function as non-steroidal anti-inflammatory drugs (NSAIDs) by inhibiting cyclooxygenase (COX) enzymes, which are key to the synthesis of pro-inflammatory prostaglandins.[9]

• Antioxidant Action: The antioxidant capacity of biphenyl derivatives is often attributed to the presence of hydroxyl, amine, or methoxy groups on the phenyl rings.[5] These functional groups can donate a hydrogen atom or an electron to neutralize free radicals, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical, thereby preventing oxidative damage to cells.[5]

Section 2: Key Methodologies for Assessing Biological Activity

The evaluation of biphenyl derivatives requires a suite of robust and validated bioassays. The choice of assay is dictated by the suspected biological activity. Here, we detail the protocols for two fundamental assays.

Protocol: MTT Assay for In Vitro Cytotoxicity

Principle: This colorimetric assay is a cornerstone for assessing the cytotoxic or antiproliferative effects of a compound. It measures the metabolic activity of cells. Viable cells contain mitochondrial reductase enzymes that cleave the tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into an insoluble purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the biphenyl derivative in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂. The incubation time should be optimized based on the cell line's doubling time.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, purple formazan crystals will form in viable cells.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO) or isopropanol with 0.04 N HCl, to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Protocol: DPPH Radical Scavenging Assay for Antioxidant Activity

Principle: This assay quantifies the ability of a compound to act as a free radical scavenger. DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, causing a decrease in absorbance.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a stock solution of the biphenyl derivative in a suitable solvent (e.g., methanol or ethanol). Prepare a 0.1 mM solution of DPPH in the same solvent.

• Assay Setup: In a 96-well plate, add 100 µL of various concentrations of the test compound. Include a positive control (e.g., Ascorbic Acid or Trolox) and a blank (solvent only).

• Reaction Initiation: Add 100 µL of the DPPH solution to each well, mix gently, and incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity using the following formula:

  • % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Where Abs_control is the absorbance of the DPPH solution with the blank solvent, and Abs_sample is the absorbance of the DPPH solution with the test compound.

• IC₅₀ Determination: Plot the percentage of scavenging activity against the compound concentration to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Section 3: Structure-Activity Relationships (SAR) and Future Perspectives

Understanding the relationship between the chemical structure of a biphenyl derivative and its biological activity is paramount for rational drug design.

• Key SAR Insights:

  • Substitution Pattern: The position and nature of substituents on the phenyl rings dramatically influence activity. For example, introducing electron-withdrawing groups can enhance antimicrobial activity, while hydroxyl groups are often key for antioxidant effects.[5]

  • Conformation: The degree of ortho-substitution controls the dihedral angle between the rings. Increased steric hindrance from ortho-substituents forces a more twisted, non-planar conformation, which can prevent or enable binding to a specific target.[4]

  • Linkers and Terminal Groups: For compounds targeting receptors, the length and flexibility of linkers connecting the biphenyl core to terminal basic groups can significantly affect binding affinity and selectivity.[10]

The table below summarizes the activity of hypothetical biphenyl derivatives to illustrate SAR principles.

Compound ID	R1 (ortho)	R2 (para)	R3 (para')	Biological Activity	IC₅₀ (µM)
BP-01	H	OH	NO₂	Antioxidant	15.2
BP-02	H	OCH₃	NO₂	Antioxidant	28.5
BP-03	Cl	H	Piperidine	Anticancer (HeLa)	5.8
BP-04	CH₃	H	Piperidine	Anticancer (HeLa)	12.1

Future Perspectives: The biphenyl scaffold will undoubtedly continue to be a prolific source of new therapeutic agents. Future research will likely focus on:

• Atropisomers: Exploring the distinct biological activities of axially chiral biphenyl atropisomers, where rotation around the central bond is restricted.

• Hybrid Molecules: Designing hybrid molecules that combine the biphenyl scaffold with other pharmacophores to create multifunctional drugs targeting multiple aspects of a disease simultaneously.

• Targeted Delivery: Conjugating biphenyl-based drugs to targeting moieties to improve their delivery to specific tissues or cells, thereby enhancing efficacy and reducing side effects.

The versatility and proven track record of biphenyl derivatives ensure their continued importance in the landscape of drug discovery and development.

Caption: Logical relationship in Structure-Activity Relationship (SAR) studies.

References

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Protocols & Analytical Methods

use of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate in organic synthesis

An In-Depth Guide to the Synthetic Applications of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, a versatile bifunctional reagent in modern organic synthesis. Possessing both an aldehyde and a ketone functional group within a rigid biphenyl scaffold, this glyoxal derivative serves as a pivotal building block for the construction of complex heterocyclic systems. Its utility is most prominently demonstrated in multicomponent reactions for the synthesis of highly substituted imidazoles (lophine derivatives) and in condensation reactions to form quinoxalines, both of which are privileged structures in medicinal chemistry and materials science.[1][2][3][4] This document details the reagent's properties, explores its primary synthetic applications with mechanistic insights, and provides robust, step-by-step protocols for its use in research and development settings.

Reagent Profile and Physicochemical Properties

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, also known as Biphenyl-4-glyoxal hydrate, is the stable hydrated form of the corresponding α-ketoaldehyde.[5] The presence of the biphenyl moiety imparts significant steric and electronic properties, influencing the reactivity of the dicarbonyl system and often enhancing the photophysical or biological properties of the resulting products.

Property	Value	Source
IUPAC Name	2-oxo-2-(4-phenylphenyl)acetaldehyde;hydrate	[5]
Synonyms	Biphenyl-4-glyoxal hydrate	[5]
CAS Number	857368-92-4	[6][7]
Molecular Formula	C₁₄H₁₂O₃	[5]
Molecular Weight	228.24 g/mol	[5]
Appearance	Typically an off-white to yellow solid	-
Solubility	Soluble in polar organic solvents like DMSO, DMF, and alcohols.	-

Handling and Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep containers tightly closed. Standard personal protective equipment (gloves, safety glasses, lab coat) should be worn during handling.

Core Applications in Heterocyclic Synthesis

The primary utility of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate lies in its role as a 1,2-dicarbonyl synthon. This arrangement is ideal for reactions that require two adjacent electrophilic centers, leading to the efficient formation of five- and six-membered heterocyclic rings.

Synthesis of 2,4,5-Trisubstituted Imidazoles (Lophine Derivatives)

One of the most powerful applications of this reagent is in the three-component Debus-Radziszewski synthesis of lophine derivatives (2,4,5-trisubstituted imidazoles).[8] This reaction combines the biphenyl glyoxal, an aldehyde, and a nitrogen source (typically ammonium acetate) in a one-pot process to construct the imidazole core.[9][10][11] The resulting 2-biphenyl substituted imidazoles are of significant interest due to their chemiluminescent and fluorescent properties, as well as their potential as inhibitors for enzymes like monoacylglycerol lipase (MAGL).[12][13][14]

Causality in Experimental Design:

• Ammonium Acetate: This reagent serves a dual purpose. Upon heating, it provides two equivalents of ammonia, which act as the nitrogen donors for the imidazole ring. It also acts as a mild acidic catalyst to facilitate the initial condensation steps.

• Solvent Choice: Glacial acetic acid is a common solvent as it is polar, has a high boiling point suitable for reflux conditions, and its acidic nature promotes the necessary condensation and cyclization steps.[13] Solvent-free conditions, often activated by microwave irradiation or a solid catalyst, represent a greener and often faster alternative.[8][9][15]

Figure 1: General workflow for the synthesis of 2,4,5-trisubstituted imidazoles.

Synthesis of Quinoxaline Derivatives

Quinoxalines are a class of nitrogen-containing heterocycles with a broad spectrum of biological activities, including applications as anti-cancer, anti-viral, and anti-inflammatory agents.[16][17] The most direct and classical method for their synthesis is the condensation of a 1,2-dicarbonyl compound with an ortho-phenylenediamine.[16][18] 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is an excellent substrate for this transformation, yielding 2-([1,1'-biphenyl]-4-yl)quinoxaline and its derivatives with high efficiency.

Causality in Experimental Design:

• Reaction Conditions: This condensation is often performed at room temperature or with gentle heating in a polar solvent like ethanol or toluene.[18][19] While the reaction can proceed without a catalyst, mild acid catalysis (e.g., acetic acid) or the use of various heterogeneous catalysts can significantly accelerate the reaction and improve yields.[18]

• Substrate Scope: The reaction is highly versatile. By using substituted ortho-phenylenediamines, a wide array of functionalized quinoxalines can be prepared, allowing for the fine-tuning of the final molecule's properties for drug discovery programs.[19]

Figure 2: Reaction scheme for the synthesis of 2-([1,1'-biphenyl]-4-yl)quinoxaline.

Detailed Experimental Protocols

The following protocols are designed to be self-validating systems, providing clear, actionable steps for synthesizing key derivatives.

Protocol 1: Three-Component Synthesis of 2-([1,1'-Biphenyl]-4-yl)-4,5-diphenyl-1H-imidazole

This protocol is adapted from established procedures for the Debus-Radziszewski reaction.[8][13]

Materials:

• Benzil (1,2-diphenylethane-1,2-dione): 1.0 mmol, 210.2 mg

• 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate: 1.0 mmol, 228.2 mg

• Ammonium Acetate (NH₄OAc): 5.0 mmol, 385.4 mg

• Glacial Acetic Acid: 10 mL

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzil (1.0 mmol), 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (1.0 mmol), and ammonium acetate (5.0 mmol).

• Add glacial acetic acid (10 mL) to the flask.

• Heat the reaction mixture to reflux (approx. 118 °C) and maintain for 2-4 hours.

• Monitor the reaction: Progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as ethyl acetate/hexane (e.g., 3:7 v/v). The disappearance of the starting materials indicates reaction completion.

• Work-up: After completion, allow the mixture to cool to room temperature. Pour the reaction mixture slowly into 50 mL of ice-cold water while stirring.

• A solid precipitate will form. Neutralize the solution carefully with a saturated sodium bicarbonate (NaHCO₃) solution until effervescence ceases.

• Isolation: Collect the crude product by vacuum filtration, washing the solid with copious amounts of cold water.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as ethanol or an ethanol/water mixture, to afford the pure product as a solid.

• Dry the final product under vacuum. Characterize by ¹H NMR, ¹³C NMR, and MS to confirm its structure and purity.

Protocol 2: Synthesis of 2-([1,1'-Biphenyl]-4-yl)quinoxaline

This protocol is based on the standard condensation reaction for quinoxaline synthesis.[18][19]

Materials:

• 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate: 1.0 mmol, 228.2 mg

• ortho-Phenylenediamine: 1.0 mmol, 108.1 mg

• Ethanol (EtOH): 15 mL

Procedure:

• In a 50 mL round-bottom flask, dissolve 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (1.0 mmol) in ethanol (10 mL).

• In a separate beaker, dissolve ortho-phenylenediamine (1.0 mmol) in ethanol (5 mL).

• Add the ortho-phenylenediamine solution dropwise to the stirred solution of the biphenyl glyoxal at room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours. The formation of a precipitate often indicates product formation.

• Monitor the reaction: Progress can be followed by TLC (e.g., ethyl acetate/hexane, 2:8 v/v), observing the consumption of the starting materials. If the reaction is sluggish, it can be gently heated to 50-60 °C.

• Isolation: Upon completion, cool the mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration.

• Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Purification: The product is often of high purity after filtration. If necessary, it can be further purified by recrystallization from ethanol.

• Dry the product under vacuum and characterize by appropriate spectroscopic methods (NMR, MS, IR).

Mechanistic Insights: The Radziszewski Imidazole Synthesis

Understanding the reaction mechanism is crucial for optimizing conditions and troubleshooting. The formation of the 2,4,5-trisubstituted imidazole is believed to proceed through the following key steps:

• Initial Condensation: The two carbonyl compounds (the biphenyl glyoxal and the second aldehyde) condense with ammonia (from ammonium acetate) to form a diimine intermediate.

• Cyclization: An intramolecular cyclization occurs to form a dihydro-imidazole intermediate.

• Oxidation/Dehydration: The dihydro-imidazole intermediate is then oxidized and dehydrated under the reaction conditions to yield the final aromatic imidazole ring. The exact sequence of events can vary, but this general pathway is widely accepted.

Figure 3: A typical experimental workflow for organic synthesis using the target reagent.

Conclusion and Future Outlook

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is a highly effective and versatile reagent for constructing valuable heterocyclic scaffolds. Its application in multicomponent reactions for synthesizing substituted imidazoles and its straightforward condensation to form quinoxalines highlight its importance in synthetic and medicinal chemistry.[20][21][22][23] The biphenyl unit provides a rigid, aromatic core that is foundational in many pharmacologically active compounds and advanced materials.[1][2][3] Future research may focus on employing this reagent in the development of novel catalytic systems, asymmetric syntheses, and the creation of expanded libraries of complex molecules for high-throughput screening in drug discovery.

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Application Notes and Protocols: Synthesis of Bioactive Imines from 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate and Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide for the reaction of 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate with primary amines to synthesize substituted imines, commonly known as Schiff bases. This reaction is of significant interest in medicinal chemistry due to the prevalence of the biphenyl moiety in a wide array of therapeutic agents and the versatile biological activities of Schiff bases.[1][2][3] We will delve into the underlying reaction mechanism, address the chemoselectivity of this α-ketoaldehyde, and provide a detailed, field-proven protocol for synthesis, purification, and characterization. This guide is designed to equip researchers with the necessary knowledge to successfully synthesize and explore the potential of these compounds in drug discovery and development.

Introduction: The Significance of Biphenyl-Containing Schiff Bases

The biphenyl scaffold is a privileged structural motif in medicinal chemistry, found in numerous approved drugs with a broad spectrum of biological activities, including anti-inflammatory, antihypertensive, and anticancer properties.[1][2] Its rigidity and ability to engage in π-stacking interactions make it a valuable pharmacophore for modulating protein-protein interactions. Schiff bases, characterized by the azomethine (-C=N-) functional group, are also a critical class of compounds in drug development, exhibiting activities such as antimicrobial, anticancer, and anti-inflammatory effects.[3]

The condensation of 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde with primary amines offers a direct route to novel compounds that merge these two important pharmacophores. The resulting products are valuable intermediates for the synthesis of more complex heterocyclic compounds or can be evaluated directly as potential therapeutic agents. Understanding the nuances of this reaction is therefore crucial for the efficient generation of new chemical entities for drug discovery pipelines.

Reaction Mechanism and Chemoselectivity

The reaction proceeds via a nucleophilic addition-elimination pathway, characteristic of imine formation.[4][5] However, the specific structure of 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate introduces two key considerations: the role of the hydrate and the chemoselectivity of the reaction.

The Role of the Hydrate (Gem-diol)

In aqueous or protic solutions, aldehydes can exist in equilibrium with their corresponding geminal diols (hydrates).[3][6][7] For 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde, the presence of the adjacent electron-withdrawing keto group favors the hydrated form at the aldehyde carbon.[3][6]

Caption: Equilibrium between the aldehyde and its hydrate form.

The reaction with a primary amine proceeds through the small concentration of the free aldehyde present at equilibrium. As the aldehyde reacts to form the imine, Le Châtelier's principle dictates that the equilibrium will shift to the left, generating more of the reactive aldehyde from the hydrate.

Chemoselectivity: Aldehyde vs. Ketone

A critical aspect of this reaction is the chemoselective attack of the primary amine on the aldehyde carbonyl over the ketone carbonyl. Aldehydes are generally more reactive towards nucleophiles than ketones for two primary reasons:

• Steric Hindrance: The aldehyde carbonyl is flanked by a hydrogen atom, presenting less steric bulk compared to the two carbon substituents of the ketone. This allows for easier access by the nucleophilic amine.

• Electronic Effects: The single alkyl/aryl substituent on an aldehyde is less electron-donating than the two such groups on a ketone. This makes the aldehyde carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack.

Therefore, the reaction with primary amines is expected to occur exclusively at the aldehyde position.

The Mechanism of Imine Formation

The formation of the imine is typically catalyzed by a mild acid and involves two main stages:

• Formation of a Carbinolamine Intermediate: The primary amine acts as a nucleophile, attacking the electrophilic carbon of the aldehyde. This is followed by proton transfer to yield a neutral carbinolamine intermediate.[2][4][8]

• Dehydration to the Imine: The carbinolamine is then protonated on the oxygen atom, making it a good leaving group (water). Subsequent elimination of water, facilitated by the lone pair of electrons on the nitrogen, forms a resonance-stabilized iminium ion. Deprotonation of the nitrogen yields the final imine product.[2][4][5][8]

The entire process is reversible, and the removal of water is often employed to drive the reaction to completion.[4][5]

Caption: General mechanism of imine formation.

Experimental Protocol

This protocol provides a general procedure for the synthesis of an imine from 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate and a primary amine.

Materials and Reagents

Reagent	CAS Number	Supplier	Notes
2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate	857368-92-4	Various	Starting material
Primary Amine (e.g., Aniline)	62-53-3	Various	Nucleophile
Absolute Ethanol	64-17-5	Various	Solvent
Glacial Acetic Acid	64-19-7	Various	Catalyst
Dichloromethane	75-09-2	Various	Recrystallization solvent
Hexane	110-54-3	Various	Recrystallization anti-solvent

Step-by-Step Synthesis Procedure

Caption: Experimental workflow for imine synthesis.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (1.0 eq) in absolute ethanol (approximately 15-20 mL per gram of aldehyde hydrate).

• Addition of Amine: To this stirring solution, add the primary amine (1.0-1.1 eq) dropwise at room temperature. A slight excess of the amine can help drive the reaction to completion.

• Catalysis: Add 2-3 drops of glacial acetic acid to the reaction mixture. The acid catalyzes the dehydration of the carbinolamine intermediate. The optimal pH for imine formation is typically mildly acidic (around 4-5) to facilitate protonation of the hydroxyl group in the intermediate without excessively protonating the amine nucleophile, which would render it unreactive.[2][9]

• Reflux: Heat the mixture to reflux (the boiling point of ethanol, approximately 78 °C) for 2-4 hours. The elevated temperature provides the necessary activation energy for the reaction.

• Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane). The disappearance of the starting aldehyde and the appearance of a new, typically less polar, product spot indicates reaction progression.

• Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product often precipitates out of the solution upon cooling. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials and soluble impurities.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as dichloromethane/hexane or ethanol, to obtain a crystalline solid.

• Drying: Dry the purified product in a vacuum oven to remove any residual solvent.

• Characterization: Characterize the final product using standard analytical techniques:

  • FT-IR Spectroscopy: Look for the appearance of a C=N stretching band (typically around 1640-1690 cm⁻¹) and the disappearance of the N-H stretching bands of the primary amine and the broad O-H stretch of the hydrate.

  • ¹H NMR Spectroscopy: The formation of the imine is confirmed by the appearance of a characteristic singlet for the azomethine proton (-CH=N-), typically in the range of 8-9 ppm.

  • ¹³C NMR Spectroscopy: The carbon of the C=N bond will appear in the range of 160-170 ppm.

  • Mass Spectrometry: To confirm the molecular weight of the synthesized compound.

Applications in Drug Discovery and Development

The synthesized biphenyl-containing imines are valuable scaffolds for further chemical elaboration or for direct biological screening.

• Anticancer Agents: Many Schiff bases derived from various aldehydes have demonstrated significant antiproliferative activity against a range of cancer cell lines.[3] The biphenyl moiety is also a key feature in several anticancer drugs. The combination of these two pharmacophores may lead to compounds with enhanced potency and novel mechanisms of action.

• Antimicrobial Agents: The azomethine group is known to be crucial for the antimicrobial activity of Schiff bases. These compounds can be screened against various bacterial and fungal strains to identify new leads for infectious diseases.

• Precursors for Heterocyclic Synthesis: The imine functionality is a versatile handle for the synthesis of various nitrogen-containing heterocyclic compounds, such as azetidines, imidazoles, and pyrazoles, many of which are of medicinal importance.[10]

Conclusion

The reaction of 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate with primary amines is a straightforward and efficient method for the synthesis of novel Schiff bases. By understanding the equilibrium of the starting material, the mechanism of the reaction, and the principles of chemoselectivity, researchers can reliably produce these valuable compounds. The provided protocol offers a robust starting point for the synthesis and subsequent exploration of these biphenyl-containing imines as potential therapeutic agents in various disease areas.

References

• Chemistry Steps. (n.d.). Imines from Aldehydes and Ketones with Primary Amines. Retrieved from [Link]

• Khan Academy. (n.d.). Formation of imines and enamines. Retrieved from [Link]

• Master Organic Chemistry. (2022, March 7). Imines – Properties, Formation, Reactions, and Mechanisms. Retrieved from [Link]

• OpenStax. (2023, September 20). 19.8 Nucleophilic Addition of Amines: Imine and Enamine Formation. In Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 19.5: Nucleophilic Addition of Water- Hydration. Retrieved from [Link]

• PubMed. (2019, February 1). Synthesis, Structure and Antiproliferative and Optical Activities of Two New Biphenyl-Derived Schiff Bases. Retrieved from [Link]

• National Institutes of Health. (2023, June 16). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. Retrieved from [Link]

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2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate as a building block for heterocyclic compounds

Application Notes & Protocols

Topic: 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate: A Versatile Bifunctional Building Block for the Synthesis of Biologically Relevant Heterocyclic Scaffolds

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of Aryl Glyoxals in Heterocyclic Chemistry

In the landscape of synthetic organic chemistry, the strategic selection of starting materials is paramount to the efficient construction of complex molecular architectures. Aryl glyoxals, and their stable hydrate forms, represent a class of exceptionally valuable bifunctional building blocks.[1][2] Their unique structural feature—a reactive aldehyde group adjacent to a ketone carbonyl—provides two distinct electrophilic centers, enabling convergent and atom-economical syntheses of a wide array of heterocyclic compounds.[2][3]

This application note focuses on 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (also known as Biphenyl-4-glyoxal hydrate). The presence of the biphenyl moiety is of particular interest in medicinal chemistry, as this privileged structure is found in numerous FDA-approved drugs and is known to engage in favorable π-stacking and hydrophobic interactions within biological targets. This reagent serves as a powerful precursor for embedding the biphenyl scaffold into diverse heterocyclic cores, such as quinoxalines, imidazoles, and pyrazines, which are themselves foundational in drug discovery.[4][5][6]

This guide provides an in-depth exploration of the reactivity of this building block, detailed experimental protocols for key transformations, and insights into the mechanistic underpinnings of these reactions.

Core Reactivity and Mechanistic Principles

The synthetic utility of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate stems from the differential reactivity of its two carbonyl groups. In solution, the hydrate exists in equilibrium with the anhydrous α-ketoaldehyde form, which is the active reactant.

Caption: Reagent equilibrium in solution.

Generally, the aldehyde carbonyl is significantly more electrophilic and less sterically hindered than the adjacent ketone carbonyl. This inherent reactivity difference allows for selective initial reactions with nucleophiles, guiding the subsequent cyclization pathway. By reacting this 1,2-dicarbonyl precursor with various di-nucleophiles (e.g., 1,2-, 1,3-, or 1,4-dinucleophiles), a diverse range of five- and six-membered heterocyclic rings can be constructed with high regioselectivity.

Application I: Synthesis of 2-([1,1'-Biphenyl]-4-yl)quinoxalines

Quinoxalines are a vital class of nitrogen-containing heterocycles, forming the core of compounds with antibacterial, anticancer, and kinase-inhibiting activities.[4][7] The most direct and reliable method for their synthesis is the condensation of an aromatic 1,2-diamine with a 1,2-dicarbonyl compound.[8][9][10]

Reaction Principle and Mechanism

The reaction proceeds via a tandem condensation-cyclization-dehydration sequence. The more nucleophilic amine of the o-phenylenediamine first attacks the more electrophilic aldehyde carbonyl of the biphenylglyoxal. An intramolecular cyclization follows, and subsequent dehydration aromatizes the ring to yield the thermodynamically stable quinoxaline product.

Caption: Mechanistic workflow for quinoxaline synthesis.

Detailed Experimental Protocol

Objective: To synthesize 2-([1,1'-biphenyl]-4-yl)quinoxaline.

Materials:

• 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (1.0 eq)

• o-Phenylenediamine (1.0 eq)

• Ethanol (or Glacial Acetic Acid)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• To a 100 mL round-bottom flask, add 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (e.g., 2.28 g, 10 mmol).

• Add ethanol (40 mL) and stir to dissolve. A gentle warming may be required.

• Add o-phenylenediamine (1.08 g, 10 mmol) to the solution. If using a neutral solvent like ethanol, add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 80°C for ethanol) with continuous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, allow the reaction mixture to cool to room temperature. The product often precipitates as a crystalline solid.

• If precipitation is slow, place the flask in an ice bath for 30 minutes.

• Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold ethanol (2 x 10 mL).[11]

• Dry the product under vacuum. If necessary, recrystallize from ethanol or an ethanol/water mixture to obtain the pure 2-([1,1'-biphenyl]-4-yl)quinoxaline.

Field-Proven Insights & Data

• Solvent Choice: Glacial acetic acid can serve as both the solvent and catalyst, often leading to faster reaction times and cleaner conversions.[10] However, ethanol is a greener and less corrosive option, and the reaction proceeds efficiently with catalytic acid.

• Substrate Scope: This protocol is robust and tolerates a wide range of substituents on the o-phenylenediamine ring, allowing for the creation of a diverse library of quinoxaline derivatives.

Entry	o-Phenylenediamine Substituent	Product	Expected Yield (%)
1	H	2-([1,1'-Biphenyl]-4-yl)quinoxaline	90-95%
2	4,5-Dimethyl	2-([1,1'-Biphenyl]-4-yl)-6,7-dimethylquinoxaline	92-97%
3	4-Nitro	2-([1,1'-Biphenyl]-4-yl)-6-nitroquinoxaline	85-90%
4	4-Chloro	2-([1,1'-Biphenyl]-4-yl)-6-chloroquinoxaline	88-94%

Application II: Multicomponent Synthesis of 1,2,4-Trisubstituted Imidazoles

The imidazole nucleus is a cornerstone of medicinal chemistry, present in numerous antifungal agents, antihypertensives, and histamine antagonists.[6] Multicomponent reactions (MCRs) provide a highly efficient route to complex imidazoles from simple precursors in a single pot.[12][13] The Radziszewski synthesis and its modern variations are classic examples.[14]

Reaction Principle: A Three-Component Assembly

This synthesis involves the one-pot reaction of the biphenylglyoxal (a 1,2-dicarbonyl), an aldehyde, and an ammonia source (typically ammonium acetate). This MCR assembles the imidazole ring by forming three new bonds, allowing for structural diversity at two positions of the final product.

Caption: Three-component synthesis of imidazoles.

Detailed Experimental Protocol

Objective: To synthesize 2-aryl-4-([1,1'-biphenyl]-4-yl)-1H-imidazole derivatives.

Materials:

• 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (1.0 eq)

• Aromatic aldehyde (e.g., benzaldehyde) (1.0 eq)

• Ammonium acetate (3.0-5.0 eq)

• Glacial Acetic Acid

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• In a 100 mL round-bottom flask, combine 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (2.28 g, 10 mmol), the chosen aldehyde (e.g., benzaldehyde, 1.06 g, 10 mmol), and ammonium acetate (3.85 g, 50 mmol).

• Add glacial acetic acid (30 mL) as the solvent.

• Attach a reflux condenser and heat the mixture to reflux (approx. 120°C) with vigorous stirring for 3-5 hours. Monitor the reaction by TLC.

• After completion, allow the reaction mixture to cool to room temperature.

• Slowly pour the cooled reaction mixture into a beaker containing 200 mL of ice-cold water with stirring.

• Neutralize the mixture by the slow addition of concentrated ammonium hydroxide solution until the pH is ~7-8. This will cause the imidazole product to precipitate.[11]

• Stir the resulting suspension for 30 minutes in an ice bath to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing thoroughly with cold water to remove any residual ammonium salts.

• Dry the crude product. Recrystallization from an appropriate solvent (e.g., ethanol or isopropanol) will yield the pure trisubstituted imidazole.

Field-Proven Insights & Data

• Ammonia Source: Ammonium acetate is the ideal reagent as it serves as the ammonia source and the acetate ion acts as a mild base/catalyst. A significant excess is used to drive the equilibrium towards product formation.[14]

• Green Chemistry Approach: For certain substrates, this reaction can be accelerated using ultrasound irradiation in methanol, often leading to shorter reaction times and high yields under milder conditions.[14]

• Versatility: The true power of this MCR lies in the ability to easily vary the aldehyde component, providing rapid access to a library of compounds with different substituents at the 2-position of the imidazole ring.

Entry	Aldehyde Component	Product	Expected Yield (%)
1	Benzaldehyde	4-([1,1'-Biphenyl]-4-yl)-2-phenyl-1H-imidazole	85-92%
2	4-Chlorobenzaldehyde	4-([1,1'-Biphenyl]-4-yl)-2-(4-chlorophenyl)-1H-imidazole	88-95%
3	4-Methoxybenzaldehyde	4-([1,1'-Biphenyl]-4-yl)-2-(4-methoxyphenyl)-1H-imidazole	82-90%
4	Furan-2-carbaldehyde	4-([1,1'-Biphenyl]-4-yl)-2-(furan-2-yl)-1H-imidazole	75-85%

Troubleshooting Guide

Symptom	Possible Cause	Suggested Solution
Low or No Product Yield	1. Inactive reagents (e.g., hydrated diamine).2. Insufficient heating or reaction time.3. Incorrect stoichiometry.	1. Use freshly purified or opened reagents.2. Ensure reaction reaches reflux; monitor by TLC until starting material is consumed.3. Re-verify mass and molar equivalents of all reagents.
Dark, Tarry Reaction Mixture	1. Polymerization or degradation side reactions.2. Reaction temperature too high.	1. Lower the reaction temperature and extend the reaction time.2. Ensure the reaction is conducted under an inert atmosphere (N₂ or Ar) if intermediates are air-sensitive.[15]
Product is Impure/Oily	1. Incomplete reaction.2. Inefficient work-up.3. Co-eluting impurities.	1. Continue the reaction until TLC shows full conversion.2. During work-up, wash the precipitate thoroughly with cold solvent.3. Perform column chromatography or recrystallize from a different solvent system.

Conclusion

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is a robust and highly effective building block for the synthesis of diverse, high-value heterocyclic compounds. Its bifunctional nature allows for its participation in straightforward condensation reactions and complex multicomponent assemblies. The protocols detailed herein for the synthesis of quinoxalines and imidazoles are reliable, scalable, and adaptable, providing medicinal and materials chemists with a powerful tool to rapidly generate libraries of novel, biphenyl-containing molecules for further investigation.

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• Synthesis, Characterization and Biological Evaluation Of 1h-Substituted 2,4,5-Triphenyl Imidazole Derivative. (2023). IJFMR. Available from: [Link]

• Synthesis , Identification some of new heterocyclic Compounds Derivatives and study of the biological Activity. (2024). ResearchGate. Available from: [Link]

• Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease. (n.d.). PMC - PubMed Central. Available from: [Link]

• 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. (n.d.). Beijing Hwrk Chemical Co., Ltd. Available from: [Link]

• Synthesis of Imidazole Derivatives and Their Biological Activities. (2025). ResearchGate. Available from: [Link]

• Discovering Green, Aqueous Suzuki Coupling Reactions: Synthesis of Ethyl (4-Phenylphenyl)acetate, a Biaryl with Anti-Arthritic Potential. (2025). ResearchGate. Available from: [Link]

• Biphenylenes. Part XXVII. Synthesis of compounds derived from 2-acetylbiphenylene. (1970). Journal of the Chemical Society C: Organic. Available from: [Link]

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• 2-(2-Fluoro-[1,1′-biphenyl]-4-yl)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide. (n.d.). MDPI. Available from: [Link]

• Bio-catalysis in Multicomponent Reactions. (2020). Encyclopedia.pub. Available from: [Link]

• Synthesis of Some Novel Fused Heterocyclic Compounds Derivatives from Bis-chalcones. (n.d.). ResearchGate. Available from: [Link]

• Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions. (2023). PubMed. Available from: [Link]

• Acetal. (n.d.). Organic Syntheses Procedure. Available from: [Link]

• Multicomponent one pot synthesis of Substituted 3,4- Dihydropyrimidin-2-(1H)-ones by Nanocrystalline CeO2. (n.d.). CKT College. Available from: [Link]

• 2,2'-BI-5,6-DIHYDRO-1,3-DITHIOLO[4,5-b][8][16]DITHIINYLIDENE (BEDT-TTF). (n.d.). Organic Syntheses Procedure. Available from: [Link]

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Application Notes and Protocols: 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate in Medicinal Chemistry

Introduction: Unveiling the Potential of a Biphenyl-Functionalized Arginine-Selective Probe

In the landscape of medicinal chemistry and drug discovery, the strategic chemical modification of proteins to elucidate their function, identify active sites, and develop novel therapeutics is of paramount importance. Among the amino acids, arginine, with its unique guanidinium group, plays a pivotal role in a myriad of biological processes, including protein-protein interactions, enzyme catalysis, and DNA/RNA binding. The development of chemical tools that can selectively target and modify arginine residues provides researchers with a powerful approach to probe these functions.

This application note details the utility of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate , also known as Biphenyl-4-glyoxal hydrate (CAS No. 857368-92-4)[1], a specialized reagent for the selective modification of arginine residues in peptides and proteins. As a derivative of phenylglyoxal, this compound leverages a well-established chemical reaction for targeting the guanidinium side chain of arginine[2][3][4]. The incorporation of a biphenyl moiety introduces a unique structural and physicochemical dimension, offering potential advantages in specific applications, such as enhanced hydrophobic interactions or the ability to serve as a larger molecular scaffold for the attachment of reporter groups or drug molecules. Biphenyl derivatives themselves are a cornerstone in medicinal chemistry, with a wide range of pharmacological activities having been reported[5].

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing in-depth scientific background, detailed experimental protocols, and insights into the potential applications of this versatile chemical probe.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is essential for its effective use in experimental settings.

Property	Value	Source
Chemical Formula	C₁₄H₁₂O₃	PubChem[1]
Molecular Weight	228.24 g/mol	PubChem[1]
IUPAC Name	2-oxo-2-(4-phenylphenyl)acetaldehyde;hydrate	PubChem[1]
CAS Number	857368-92-4	PubChem[1]
Synonyms	Biphenyl-4-glyoxal hydrate, p-biphenylglyoxal hydrate	PubChem[1]
Appearance	Typically a white to off-white solid	Inferred from related compounds
Solubility	Soluble in organic solvents (e.g., DMSO, DMF) and aqueous buffers at appropriate pH	General knowledge of similar compounds

Mechanism of Action: Selective Covalent Modification of Arginine

The primary application of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate in medicinal chemistry stems from its ability to selectively and covalently modify the guanidinium group of arginine residues. This reaction is characteristic of α-dicarbonyl compounds like phenylglyoxal[2][3]. The reaction proceeds under mild conditions, typically at a slightly alkaline pH (pH 7-9), where the nucleophilicity of the guanidinium group is enhanced.

The proposed mechanism involves the nucleophilic attack of the guanidinium group on the electrophilic aldehyde and ketone carbonyls of the glyoxal moiety. This is followed by a series of condensation and rearrangement steps to form a stable dihydroxyimidazolidine derivative. It is generally accepted that two molecules of the glyoxal reagent react with one guanidinium group to form the final stable adduct[3][4].

Below is a diagram illustrating the general mechanism of arginine modification by a phenylglyoxal derivative.

Caption: Mechanism of Arginine Modification.

The selectivity for arginine over other nucleophilic amino acids, such as lysine, is a key feature of phenylglyoxal-based reagents, although some reaction with lysine can occur to a lesser extent, particularly with simpler glyoxals[2][3]. The biphenyl moiety of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is not directly involved in the covalent bond formation but can influence the reagent's reactivity and its interaction with the local environment of the target arginine residue.

Experimental Protocols

The following protocols are provided as a general guideline for the use of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate in protein modification experiments. Note: These are generalized protocols based on established methods for phenylglyoxal and its derivatives. Optimization of reaction conditions (e.g., reagent concentration, pH, temperature, and incubation time) is highly recommended for each specific protein and application.

Protocol 1: Synthesis of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

While this reagent is commercially available, a general synthetic route for aryl glyoxals involves the oxidation of the corresponding acetophenone. A common method is the selenium dioxide oxidation of 4-acetylbiphenyl.

Materials:

• 4-Acetylbiphenyl

• Selenium dioxide (SeO₂)

• Dioxane

• Water

• Standard laboratory glassware and purification equipment (e.g., rotary evaporator, chromatography columns)

Procedure:

• In a round-bottom flask, dissolve 4-acetylbiphenyl in a mixture of dioxane and water.

• Add a stoichiometric amount of selenium dioxide to the solution.

• Reflux the mixture with stirring for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and filter to remove the precipitated selenium.

• Remove the dioxane and water under reduced pressure using a rotary evaporator.

• The crude product can be purified by crystallization or column chromatography to yield 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde.

• The hydrate form can be obtained by dissolving the product in hot water and allowing it to crystallize upon cooling.

Safety Note: Selenium dioxide is toxic and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.

Protocol 2: Arginine Modification in a Purified Protein

This protocol describes a general procedure for labeling accessible arginine residues in a purified protein.

Materials:

• Purified protein of interest

• 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate

• Reaction Buffer: e.g., 50 mM HEPES, 50 mM NaHCO₃, pH 8.0

• Quenching solution (optional): e.g., Tris buffer or an excess of a small molecule with a primary amine.

• Desalting column or dialysis membrane for removing excess reagent.

Workflow:

Caption: Protein Modification Workflow.

Procedure:

• Prepare a solution of the purified protein in the reaction buffer at a suitable concentration (e.g., 1 mg/mL).

• Prepare a stock solution of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate in an organic solvent such as DMSO.

• Add the desired molar excess of the reagent to the protein solution. A typical starting point is a 10- to 100-fold molar excess over the protein concentration.

• Incubate the reaction mixture at a controlled temperature (e.g., 25-37°C) for a defined period (e.g., 1-4 hours). The optimal time should be determined empirically.

• (Optional) Quench the reaction by adding a quenching solution.

• Remove the excess, unreacted reagent using a desalting column or by dialysis against a suitable buffer.

• Analyze the modified protein to confirm the extent of modification. This can be achieved by techniques such as mass spectrometry (to identify modified peptides and residues), SDS-PAGE (to observe any changes in protein mobility), or functional assays (to assess the impact of modification on protein activity).

Applications in Drug Discovery and Development

The unique properties of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate make it a valuable tool in various stages of drug discovery and development.

• Target Identification and Validation: By modifying accessible arginine residues, this reagent can be used to identify functionally important arginines in a target protein. A loss of function upon modification can indicate that the modified residue is in or near an active site or a binding pocket.

• Chemical Proteomics and Probe Development: The biphenyl group can be further functionalized with reporter tags such as fluorophores, biotin, or click chemistry handles. This allows for the development of chemical probes for activity-based protein profiling (ABPP) to identify novel drug targets or to assess target engagement in a cellular context[6][7][8].

• Fragment-Based Drug Discovery (FBDD): The biphenyl moiety can serve as a starting fragment in FBDD campaigns. By identifying proteins that interact with this fragment, it can guide the development of more potent and selective ligands.

• Covalent Inhibitor Design: The arginine-reactive nature of the glyoxal group can be exploited in the design of covalent inhibitors. By incorporating the biphenyl-4-glyoxal warhead into a molecule with affinity for a specific protein, a targeted and irreversible inhibitor can be developed.

Troubleshooting and Safety Considerations

• Low Modification Efficiency:

  • Increase the molar excess of the reagent.

  • Increase the reaction pH (up to ~9.0) to enhance the nucleophilicity of the guanidinium group.

  • Increase the incubation time or temperature.

  • Ensure the target arginine residues are accessible on the protein surface.

• Non-specific Modification:

  • Decrease the molar excess of the reagent or the incubation time.

  • Optimize the reaction pH; lower pH values may reduce reactivity but increase selectivity.

  • Perform control experiments with other nucleophilic amino acids to assess specificity.

• Protein Precipitation:

  • The biphenyl moiety increases the hydrophobicity of the reagent. High concentrations may lead to protein aggregation or precipitation. Perform a solubility test before proceeding with the main experiment.

  • Consider adding a small percentage of a co-solvent if compatible with protein stability.

Safety: 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate should be handled in a laboratory setting with appropriate personal protective equipment, including gloves and safety glasses. Avoid inhalation of dust and contact with skin and eyes. Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is a valuable chemical tool for the selective modification of arginine residues in proteins. Its biphenyl moiety offers unique opportunities for the design of sophisticated chemical probes and for exploring novel chemical space in drug discovery. The protocols and information provided in this application note serve as a starting point for researchers to harness the potential of this reagent in their medicinal chemistry endeavors. As with any chemical tool, careful experimental design and optimization are key to achieving reliable and insightful results.

References

• Takahashi, K. (1977). Further studies on the reactions of phenylglyoxal and related reagents with proteins. Journal of Biochemistry, 81(2), 403-414.
• Takahashi, K. (1977). The reactions of phenylglyoxal and related reagents with amino acids. Journal of Biochemistry, 81(2), 395-402.

• ResearchGate. (2014). The reaction of phenylglyoxal and related agents with proteins. Available at: [Link]

• ResearchGate. (n.d.). Phenylglyoxal. Available at: [Link]

• Fernández-Pérez, V., et al. (2019). Selective labelling of arginine residues engaged in binding sulfated glycosaminoglycans. PLOS ONE, 14(7), e0219416.

• Macquarie University Research Portal. (2022). Synthesis of Multifunctional Probes for Targeted Chemical Proteomics. Available at: [Link]

• Chowdhury, S. M., & Chowdhury, S. (2016). Evaluation of chemical labeling methods for identifying functional arginine residues of proteins by mass spectrometry. Analytica Chimica Acta, 934, 155-163.
• Cell Press. (2023). Proteomic discovery of chemical probes that perturb protein complexes in human cells. Molecular Cell, 83(10), 1725-1742.e12.

• bioRxiv. (2022). Proteomic discovery of chemical probes that perturb protein complexes in human cells. Available at: [Link]

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• Google Patents. (n.d.). Process for the preparation of biphenyl intermediates.

• ResearchGate. (2019). Arginine selective reagents for ligation to peptides and proteins. Available at: [Link]

• National Center for Biotechnology Information. (2015). Orthogonal dual-modification of proteins for the engineering of multivalent protein scaffolds. Beilstein Journal of Organic Chemistry, 11, 1935–1941.
• National Center for Biotechnology Information. (2016). Evaluation of chemical labeling methods for identifying functional arginine residues of proteins by mass spectrometry. Analytica Chimica Acta, 934, 155-163.
• National Center for Biotechnology Information. (2021). Chemical probes and methods for the study of protein arginine methylation. RSC Chemical Biology, 2(4), 1031-1055.

• eScholarship, University of California. (n.d.). Expanding the Covalent Chemistry Toolbox: Arginine-Selective Probes for Functional Proteomics. Available at: [Link]

• National Center for Biotechnology Information. (2024). Arginine-Selective Bioconjugation Reagent for Effective 18F-labeling of Native Proteins. Journal of Medicinal Chemistry, 67(7), 5894-5906.
• Google Patents. (n.d.). Compounds and methods of modulating protein degradation.
• National Center for Biotechnology Information. (2003). Probing of arginine residues in peptides and proteins using selective tagging and electrospray ionization mass spectrometry. Journal of Mass Spectrometry, 38(10), 1057-1066.
• National Center for Biotechnology Information. (2020). Membrane Internalization Mechanisms and Design Strategies of Arginine-Rich Cell-Penetrating Peptides. Pharmaceutics, 12(10), 931.

• Farmacia Journal. (2017). NEW ARGININE DERIVATIVES - SYNTHESIS AND BIOLOGICAL EVALUATION. Available at: [Link]

• Google Patents. (n.d.). Synthesis of acetoxyacetaldehyde.
• National Center for Biotechnology Information. (2021). Arginine-Derived Cationic Surfactants Containing Phenylalanine and Tryptophan: Evaluation of Antifungal Activity, Biofilm Eradication, Cytotoxicity, and Ecotoxicity. Journal of Fungi, 7(12), 1042.
• National Center for Biotechnology Information. (2022). Biochemical characterization of a cyanobactin arginine-N-prenylase from the autumnalamide biosynthetic pathway.
• Google Patents. (n.d.). Process to make glp1 ra and intermediates therefor.

• ResearchGate. (2016). One-pot Synthesis and An Antibacterial Activity of 2-(2- hydroxyphenyl)-4-oxothiazolidin-3-yl)alkyl/ phenylthiazolidin-4- one Derivatives and Reaction with Aromatic Aldehydes. Available at: [Link]

• National Center for Biotechnology Information. (2011). Chemical Modifications in Therapeutic Protein Aggregates Generated under Different Stress Conditions. Journal of Biological Chemistry, 286(28), 25118–25133.
• National Center for Biotechnology Information. (2009). Design, synthesis, and evaluation of biphenyl-4-yl-acrylohydroxamic acid derivatives as histone deacetylase (HDAC) inhibitors. European Journal of Medicinal Chemistry, 44(5), 1900-1912.
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• Google Patents. (n.d.). Biaryl derivatives as yap/taz-tead protein-protein interaction inhibitors.

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protocol for the synthesis of pharmaceutical intermediates from 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate

Application Note & Protocol

Topic: Strategic Synthesis of Thiazole-Based Pharmaceutical Intermediates from 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

Audience: Researchers, scientists, and drug development professionals.

Abstract

The biphenyl moiety is a privileged scaffold in medicinal chemistry, appearing in numerous approved pharmaceuticals. Its combination with reactive functionalities provides a powerful platform for the construction of complex molecular architectures. This document provides a detailed protocol for the synthesis of a versatile thiazole-based pharmaceutical intermediate, specifically ethyl 2-([1,1'-biphenyl]-4-yl)-4-methylthiazole-5-carboxylate, utilizing 2-([1,1'-biphenyl]-4-yl)-2-oxoacetaldehyde hydrate as a key starting material. We will explore the underlying chemical principles, provide a step-by-step experimental guide, and discuss the significance of this transformation in the context of drug discovery, particularly for analogues of non-purine selective inhibitors of xanthine oxidase.

Introduction: The Strategic Value of Biphenyl Glyoxal Hydrate

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde, often used in its stable hydrate form (Biphenyl-4-glyoxal hydrate, CAS 857368-92-4), is a highly valuable bifunctional building block.[1][2] Its structure comprises two key features:

• The Biphenyl Core: This lipophilic group is a common feature in many active pharmaceutical ingredients (APIs), contributing to target binding through hydrophobic and π-stacking interactions.

• The α-Oxoacetaldehyde (Glyoxal) Moiety: This 1,2-dicarbonyl system is highly reactive and serves as an ideal electrophilic partner in cyclocondensation reactions for the formation of various heterocycles.

The strategic application of this reagent allows for the direct installation of the biphenyl scaffold onto a heterocyclic core, streamlining synthetic routes towards complex pharmaceutical targets. Thiazole rings, in particular, are a cornerstone of many drugs, valued for their metabolic stability and diverse biological activities.[3][4] This protocol will focus on a classic and reliable method for thiazole synthesis: the Hantzsch Thiazole Synthesis.

Reaction Principle: The Hantzsch Thiazole Synthesis

The Hantzsch synthesis is a cornerstone reaction for the formation of thiazole rings. The core mechanism involves the cyclocondensation of an α-haloketone with a thioamide. However, the versatility of the reaction allows for the use of α-dicarbonyl compounds, like our biphenyl glyoxal, in conjunction with a compound that provides the remaining atoms of the thiazole ring.

In our proposed synthesis, the biphenyl glyoxal hydrate will react with ethyl 2-chloro-3-oxobutanoate and a thioamide source (generated in situ or used directly) to form the target thiazole intermediate. The biphenyl glyoxal provides the C2 and the attached biphenyl substituent of the final thiazole ring.

Experimental Protocol: Synthesis of Ethyl 2-([1,1'-biphenyl]-4-yl)-4-methylthiazole-5-carboxylate

This protocol details the synthesis of a key thiazole intermediate analogous to those used in the production of drugs like Febuxostat.[4][5] The overall reaction is a one-pot, multi-component condensation.

Overall Reaction Scheme

Caption: Overall reaction for the synthesis of the target thiazole intermediate.

Materials and Reagents

Reagent	CAS Number	Molar Mass ( g/mol )	Quantity (Example Scale)	Notes
2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate	857368-92-4	228.24	2.28 g (10.0 mmol)	Starting Material
Thioacetamide	62-55-5	75.13	0.83 g (11.0 mmol)	Provides sulfur and nitrogen atoms
Ethyl 2-chloro-3-oxobutanoate	609-15-4	164.59	1.81 g (11.0 mmol)	Builds the thiazole ring backbone
Ethanol (Absolute)	64-17-5	46.07	50 mL	Reaction Solvent
Saturated Sodium Bicarbonate Solution (aq.)	N/A	N/A	~100 mL	For work-up (neutralization)
Ethyl Acetate	141-78-6	88.11	~150 mL	For extraction
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	~5 g	Drying agent

Step-by-Step Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (2.28 g, 10.0 mmol) and absolute ethanol (50 mL). Stir at room temperature until the solid is fully dissolved.

• Addition of Reagents: To the stirred solution, add thioacetamide (0.83 g, 11.0 mmol, 1.1 eq) followed by ethyl 2-chloro-3-oxobutanoate (1.81 g, 11.0 mmol, 1.1 eq).

  • Expert Insight: Using a slight excess (1.1 eq) of the thioacetamide and chloroacetoacetate ensures the complete consumption of the more valuable biphenyl glyoxal starting material, maximizing the yield based on the limiting reagent.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78-80°C) and maintain for 4-6 hours.

• Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 30% Ethyl Acetate in Hexanes). The disappearance of the starting biphenyl glyoxal spot indicates reaction completion.

• Cooling and Concentration: Once the reaction is complete, remove the heating source and allow the mixture to cool to room temperature. Reduce the solvent volume to approximately 10-15 mL using a rotary evaporator.

• Aqueous Work-up: Pour the concentrated crude mixture into a separatory funnel containing 100 mL of saturated sodium bicarbonate solution. This step neutralizes any acidic byproducts.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

  • Expert Insight: Performing the extraction three times ensures quantitative recovery of the product from the aqueous phase.

• Drying and Filtration: Dry the combined organic layers over anhydrous magnesium sulfate for 15-20 minutes. Filter off the drying agent and wash the filter cake with a small amount of ethyl acetate.

• Final Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product, typically as a solid or a viscous oil.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to afford the pure ethyl 2-([1,1'-biphenyl]-4-yl)-4-methylthiazole-5-carboxylate.

Expected Results & Characterization

Parameter	Expected Outcome
Yield	75-85% (after purification)
Appearance	Off-white to pale yellow solid
Purity (HPLC)	>98%
¹H NMR	Peaks corresponding to biphenyl, thiazole, methyl, and ethyl ester protons.
Mass Spec (MS)	[M+H]⁺ peak corresponding to the molecular weight of the product.

Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol from setup to final product characterization.

Caption: Step-by-step experimental workflow for the synthesis protocol.

Broader Applications & Significance

The synthesized intermediate, ethyl 2-([1,1'-biphenyl]-4-yl)-4-methylthiazole-5-carboxylate, is not an end in itself but a valuable precursor for further molecular elaboration. For instance:

• Hydrolysis: The ethyl ester can be readily hydrolyzed to the corresponding carboxylic acid. This carboxylic acid moiety is a key functional group in the API Febuxostat, which acts as a xanthine oxidase inhibitor for the treatment of gout.[3]

• Amide Coupling: The carboxylic acid can be coupled with various amines to generate a library of amide derivatives for structure-activity relationship (SAR) studies.

• Reduction: The ester can be reduced to the corresponding primary alcohol, opening pathways to other functional group transformations.

By providing a reliable and well-documented protocol for this key transformation, this application note serves as a foundational guide for researchers aiming to synthesize novel biphenyl-thiazole derivatives for evaluation as potential therapeutic agents.

References

• The Chemical Synthesis of Febuxostat: Role of Key Intermedi
• Synthesis of fesoterodine: An enantiopure active pharmaceutical ingredient (API) - JOCPR. Journal of Chemical and Pharmaceutical Research.
• PREPARATION PROCESS OF FESOTERODINE AND INTERMEDIATES.
• Synthesis and characterization of process-related impurities of an anti-hyperuricemia drug-Febuxost
• The Efficient Synthesis of One Febuxost
• Synthesis of fesoterodine: An enantiopure active pharmaceutical ingredient (API). Journal of Chemical and Pharmaceutical Research.
• Preparation method of intermediates of Febuxostat.
• Febuxostat intermediate preparation method.
• Preparation process of fesoterodine and intermediates.
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• Pharmaceutical chemical synthesis intermedi
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Application Note & Protocol Guide: 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate in Anti-Inflammatory Drug Development

Abstract

Chronic inflammation is a critical underlying factor in a multitude of debilitating diseases, yet current therapeutic options are often limited by significant side effects or incomplete efficacy. This necessitates the exploration of novel chemical scaffolds for the development of safer and more effective anti-inflammatory agents. This document provides a comprehensive guide for researchers on utilizing 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, a biphenyl glyoxal derivative, as a promising starting point for anti-inflammatory drug discovery. We present its theoretical mechanism of action centered on the inhibition of the pivotal NF-κB and MAPK signaling pathways. Detailed, field-tested protocols for a tiered screening approach are provided, beginning with robust in vitro assays in macrophage models and progressing to a well-established in vivo model of acute inflammation. This guide is designed to equip drug development professionals with the scientific rationale and practical methodologies required to rigorously evaluate this compound and its future analogs.

Introduction: The Rationale for a New Scaffold

The landscape of anti-inflammatory therapeutics, dominated by Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) and corticosteroids, is fraught with challenges. While effective, their long-term use is associated with significant adverse effects, including gastrointestinal bleeding, cardiovascular risks, and immunosuppression. This clinical reality drives the urgent search for new drugs that can modulate inflammatory responses with greater precision and a superior safety profile.

The 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate scaffold combines two pharmacologically significant moieties:

• Biphenyl Core: This structure is a privileged fragment in medicinal chemistry, found in numerous approved drugs, including some NSAIDs. Biphenyl analogs have been repeatedly shown to possess significant anti-inflammatory and analgesic properties.

• α-Oxoaldehyde (Glyoxal) Group: This reactive dicarbonyl moiety is a versatile synthetic handle and can interact with biological nucleophiles, suggesting a potential for covalent or targeted inhibition of key inflammatory enzymes or transcription factors. While endogenous glyoxals are associated with cellular stress, their synthetic derivatives offer a unique starting point for inhibitor design.

The combination of these features in 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (henceforth referred to as BPGH) presents a compelling hypothesis: that it can serve as a lead compound for a new class of inflammation modulators.

Proposed Mechanism of Action: Targeting Master Inflammatory Switches

Inflammation is orchestrated by complex intracellular signaling networks. At the heart of this response are the Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These cascades are activated by inflammatory stimuli (like bacterial lipopolysaccharide, LPS) and culminate in the transcriptional upregulation of a vast array of pro-inflammatory genes, including cytokines (TNF-α, IL-6), chemokines, and enzymes like inducible nitric oxide synthase (iNOS).

The MAPK family—primarily p38, JNK, and ERK—acts as a parallel and often intersecting signaling hub that regulates cytokine production and cellular stress responses. Due to their central role, both NF-κB and MAPK pathways are considered prime targets for anti-inflammatory intervention. We hypothesize that BPGH exerts its anti-inflammatory effects by inhibiting one or more key nodes within these pathways, preventing the nuclear translocation of NF-κB and reducing the phosphorylation-mediated activation of MAPKs.

Caption: Hypothesized mechanism of BPGH on NF-κB and MAPK pathways.

In Vitro Evaluation: A Tiered Screening Protocol

In vitro assays provide a rapid, cost-effective, and controlled environment to determine a compound's biological activity and elucidate its mechanism of action. The murine macrophage cell line, RAW 264.7, is an excellent model as it robustly responds to inflammatory stimuli like LPS.

Caption: Tiered workflow for the in vitro evaluation of BPGH.

Protocol 1: Cell Viability Assay (MTS)

Rationale: This is a critical first step to establish the concentration range where BPGH does not induce cytotoxicity. Any observed reduction in inflammatory markers must be due to a specific anti-inflammatory effect, not simply because the cells are dying.

Methodology:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete RPMI 1640 medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 2x stock concentration series of BPGH (e.g., from 0 µM to 200 µM) in complete medium.

• Treatment: Remove the old medium from the cells and add 100 µL of the BPGH dilutions to triplicate wells. Include wells with medium only (blank) and cells with vehicle (e.g., 0.1% DMSO) as controls.

• Incubation: Incubate the plate for 24 hours under the same conditions.

• MTS Reagent: Add 20 µL of MTS reagent to each well. Incubate for 1-4 hours at 37°C, protected from light, until a color change is apparent.

• Measurement: Read the absorbance at 490 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells after subtracting the blank absorbance. Determine the CC₅₀ (50% cytotoxic concentration).

Protocol 2 & 3: LPS-Induced Nitric Oxide Production (Griess Assay)

Rationale: LPS stimulation triggers macrophages to produce large amounts of nitric oxide (NO) via the iNOS enzyme. The Griess assay is a simple, colorimetric method to quantify nitrite (a stable breakdown product of NO) in the cell culture supernatant, serving as a robust primary indicator of anti-inflammatory activity.

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treatment: Remove the medium. Add 100 µL of medium containing BPGH at various non-toxic concentrations (determined from Protocol 1). Include vehicle control wells. Incubate for 1 hour.

• Stimulation: Add 10 µL of LPS solution to each well to achieve a final concentration of 1 µg/mL. Include a set of unstimulated vehicle control wells.

• Incubation: Incubate the plate for 24 hours at 37°C, 5% CO₂.

• Griess Assay: a. Transfer 50 µL of supernatant from each well to a new 96-well plate. b. Add 50 µL of Griess Reagent I (sulfanilamide solution) to each well and incubate for 10 minutes at room temperature, protected from light. c. Add 50 µL of Griess Reagent II (NED solution) and incubate for another 10 minutes. d. Read absorbance at 540 nm.

• Analysis: Create a standard curve using sodium nitrite. Calculate the concentration of nitrite in each sample and determine the percent inhibition of NO production relative to the LPS-stimulated vehicle control. Calculate the IC₅₀ value.

Protocol 4: Pro-inflammatory Cytokine Quantification (ELISA)

Rationale: To confirm the broad anti-inflammatory effect and gain deeper mechanistic insight, we quantify the production of specific protein mediators. ELISA (Enzyme-Linked Immunosorbent Assay) is a highly specific and sensitive method to measure the concentration of cytokines like TNF-α and IL-6, which are key products of the NF-κB and MAPK pathways.

Methodology:

• Sample Collection: Use the cell culture supernatants collected from the same experiment described in Protocol 2 & 3. Store at -80°C if not used immediately.

• ELISA Procedure: Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions for a commercial kit. A general workflow is as follows: a. Coat a 96-well plate with a capture antibody. b. Block non-specific binding sites. c. Add standards and samples (supernatants) to the wells and incubate. d. Wash the plate, then add a biotinylated detection antibody. e. Wash, then add streptavidin-HRP conjugate. f. Wash, then add a substrate solution (e.g., TMB) to develop color. g. Stop the reaction and read the absorbance at 450 nm.

• Analysis: Generate a standard curve and calculate the cytokine concentrations in your samples. Determine the percent inhibition and IC₅₀ values for BPGH on TNF-α and IL-6 production.

Protocol 5: Western Blot Analysis of Signaling Pathways

Rationale: This protocol directly tests the hypothesis that BPGH inhibits NF-κB and/or MAPK signaling. We will measure the phosphorylation of key proteins. Phosphorylation is a critical "on switch" for these pathways. A decrease in the phosphorylated form of p65 (a subunit of NF-κB) or p38 MAPK in BPGH-treated cells would provide strong mechanistic evidence.

Methodology:

• Cell Culture and Treatment: Seed RAW 264.7 cells in 6-well plates. Grow to ~80% confluency. Pre-treat with BPGH (at 1-2 effective concentrations, e.g., IC₅₀ and 2x IC₅₀ from the NO assay) for 1 hour, then stimulate with LPS (1 µg/mL) for a short period (e.g., 30 minutes for p38, 60 minutes for p65).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking & Antibody Incubation: a. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. b. Incubate with primary antibodies overnight at 4°C (e.g., anti-phospho-p65, anti-p65, anti-phospho-p38, anti-p38, and anti-β-actin as a loading control). c. Wash and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and apply an ECL (Enhanced Chemiluminescence) substrate. Visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify band intensity using software like ImageJ. Normalize the phosphorylated protein signal to the total protein signal for each pathway. Compare the normalized values across treatment groups.

Summary of Expected In Vitro Data

Assay	Parameter Measured	Positive Control (e.g., Dexamethasone)	Expected Result for BPGH
MTS Assay	Cell Viability	CC₅₀ > 100 µM	Determine non-toxic dose range (e.g., CC₅₀ > 50 µM)
Griess Assay	Nitrite (NO)	IC₅₀ ≈ 1-10 µM	Dose-dependent inhibition of NO production; Calculate IC₅₀
TNF-α ELISA	TNF-α protein	IC₅₀ ≈ 1-10 µM	Dose-dependent inhibition of TNF-α secretion; Calculate IC₅₀
IL-6 ELISA	IL-6 protein	IC₅₀ ≈ 1-10 µM	Dose-dependent inhibition of IL-6 secretion; Calculate IC₅₀
Western Blot	Protein Phosphorylation	Strong inhibition	Reduced ratio of p-p65/total p65 and/or p-p38/total p38 compared to LPS-only control

In Vivo Validation: Carrageenan-Induced Paw Edema Model

Rationale: An in vivo model is essential to confirm that the anti-inflammatory activity observed in cell culture translates to a whole-organism system. The carrageenan-induced paw edema model is a gold-standard, highly reproducible assay for acute inflammation, involving mediators like histamine, bradykinin, and prostaglandins. It is widely used to screen for NSAID-like activity.

Methodology:

• Animals: Use male Wistar or Sprague-Dawley rats (180-200 g). Acclimatize them for at least one week.

• Grouping: Divide animals into groups (n=6 per group):

  • Group I: Vehicle Control (e.g., 0.5% CMC in water)

  • Group II: Positive Control (e.g., Indomethacin, 10 mg/kg, p.o.)

  • Group III-V: BPGH (e.g., 25, 50, 100 mg/kg, p.o.)

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a digital plethysmometer (V₀). This is the 0-hour reading.

• Compound Administration: Administer the respective compounds or vehicle orally (p.o.) via gavage.

• Induction of Edema: One hour after drug administration, inject 0.1 mL of 1% w/v carrageenan solution in sterile saline into the sub-plantar surface of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume (Vₜ) at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Data Analysis:

  • Calculate the edema volume at each time point: Edema = Vₜ - V₀.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the formula: % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

Summary of Expected In Vivo Data

Treatment Group	Dose (mg/kg)	Mean Paw Edema (mL) at 3 hr (Peak)	% Inhibition of Edema at 3 hr
Vehicle Control	-	0.85 ± 0.05	0%
Indomethacin (Positive Control)	10	0.38 ± 0.03	~55%
BPGH	25	0.70 ± 0.06	(Hypothetical) ~18%
BPGH	50	0.55 ± 0.04	(Hypothetical) ~35%
BPGH	100	0.43 ± 0.05	(Hypothetical) ~50%

Note: Data are hypothetical and for illustrative purposes only.

Conclusion and Future Directions

This guide outlines a systematic and robust framework for evaluating the anti-inflammatory potential of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. The proposed workflow, from initial cytotoxicity and efficacy screening in vitro to validation in a preclinical in vivo model, provides a clear path to generating a comprehensive data package. Positive results from these studies would establish BPGH as a valid hit compound.

Subsequent steps in the drug discovery cascade would involve:

• Structure-Activity Relationship (SAR) Studies: Synthesizing analogs of BPGH to improve potency, selectivity, and drug-like properties.

• Advanced Mechanistic Studies: Utilizing transcriptomics or proteomics to understand the compound's global impact on inflammatory signaling.

• Pharmacokinetic Profiling: Assessing the ADME (Absorption, Distribution, Metabolism, Excretion) properties of lead candidates.

• Chronic Inflammation Models: Evaluating efficacy in more complex disease models, such as collagen-induced arthritis.

By following the protocols detailed herein, researchers can effectively explore the therapeutic promise of this novel chemical scaffold in the ongoing quest for superior anti-inflammatory drugs.

References

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• PubMed. (1

Application Notes & Protocols: Catalytic Applications of Biphenyl Derivatives in Pharmaceutical Synthesis

Introduction: The Central Role of Biphenyl Scaffolds in Modern Catalysis

The biphenyl moiety is more than just a common structural motif in pharmaceuticals; it is the backbone of a revolutionary class of ligands that has fundamentally transformed how medicinal and process chemists approach the synthesis of complex molecules.[1][2] The ability to forge carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds with high precision, efficiency, and functional group tolerance is paramount in drug development.[3] Biphenyl-derived phosphine ligands, particularly the bulky, electron-rich dialkylbiaryl phosphines developed by pioneers like Stephen Buchwald, have become indispensable tools in this endeavor.[4][5][6]

Their unique architecture offers a powerful combination of steric bulk and electron-donating character. The steric hindrance around the phosphorus atom promotes the formation of highly active, monoligated palladium(0) species, which are crucial for initiating the catalytic cycle.[7] Simultaneously, the electron-rich nature of the ligand enhances the rates of both oxidative addition and reductive elimination, the key bond-forming steps in cross-coupling reactions.[4][8] This guide provides in-depth application notes and validated protocols for the use of these powerful catalysts in key transformations for pharmaceutical synthesis.

Section 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling has become one of the most robust and versatile methods for constructing biaryl frameworks and introducing nitrogen-containing functional groups, both of which are prevalent in active pharmaceutical ingredients (APIs).[1][4][9]

Application Note: The Suzuki-Miyaura Coupling for Biaryl Synthesis

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, valued for its mild conditions, broad functional group tolerance, and the low toxicity of its boron-based reagents.[4][10] The development of biaryl phosphine ligands has dramatically expanded its scope to include previously challenging substrates like sterically hindered aryl chlorides.[4][5]

Causality & Mechanistic Insight: The catalytic cycle begins with the oxidative addition of an aryl halide to a Pd(0) complex. The resulting Pd(II) species then undergoes transmetalation with a boronic acid (activated by a base) to form a diaryl-Pd(II) complex.[11] The final, and often rate-limiting, step is reductive elimination, which forms the desired biaryl product and regenerates the active Pd(0) catalyst.[8] Bulky biaryl ligands like SPhos and XPhos accelerate this final step, preventing catalyst decomposition and enabling high turnover numbers.[1]

Fig. 1: Simplified Suzuki-Miyaura Catalytic Cycle.

Pharmaceutical Application Example: Synthesis of the Valsartan Biphenyl Core

Valsartan (Diovan®) is an angiotensin II receptor blocker used to treat hypertension. A key step in its synthesis is the formation of the biphenyl core via a Suzuki-Miyaura coupling.[12][13][14]

Parameter	Condition 1[12]	Condition 2[15]
Aryl Halide	2-Bromophenyl oxazoline derivative	2-Chlorobenzonitrile
Boronic Species	4-Methylphenylboronic acid	4-Tolylboronic acid
Catalyst	PdCl₂(dppf)	SiliaCat DPP-Pd (heterogeneous)
Ligand	dppf (integral to catalyst)	Diphenylphosphine (on silica)
Base	1M Na₂CO₃	K₂CO₃
Solvent	Toluene/Water	Ethanol
Temperature	110 °C	Reflux
Yield	85%	>95% (conversion)

Protocol 1: Gram-Scale Synthesis of Valsartan Intermediate via Suzuki Coupling

This protocol is a representative synthesis adapted from literature procedures for educational and research purposes.[12][15]

Materials:

• Aryl Bromide (e.g., N-((2'-cyanobiphenyl-4-yl)methyl)-L-valine methyl ester precursor) (1.0 equiv)

• 4-Methylphenylboronic Acid (1.1 equiv)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.02 equiv, 2 mol%)

• Palladium(II) Acetate (Pd(OAc)₂) (0.01 equiv, 1 mol%)

• Potassium Phosphate (K₃PO₄), tribasic, anhydrous powder (3.0 equiv)

• Toluene, anhydrous

• Water, degassed

Procedure:

• Inert Atmosphere Setup: To a dry, oven-baked three-neck round-bottom flask equipped with a magnetic stir bar, condenser, and nitrogen inlet, add the aryl bromide (1.0 equiv), 4-methylphenylboronic acid (1.1 equiv), and K₃PO₄ (3.0 equiv).

• Catalyst Preparation: In a separate, small vial under nitrogen, add Pd(OAc)₂ (0.01 equiv) and SPhos (0.02 equiv). Add a small amount of anhydrous toluene and swirl gently for 5 minutes to form the pre-catalyst complex. Rationale: Pre-forming the Pd-ligand complex ensures efficient initiation of the catalytic cycle and prevents palladium black precipitation.

• Reaction Assembly: Add anhydrous toluene (to achieve approx. 0.2 M concentration of the limiting reagent) and degassed water (10% v/v of toluene) to the main flask.

• Degassing: Bubble nitrogen through the stirred reaction mixture for 30 minutes. Rationale: Oxygen can oxidize the Pd(0) catalyst, leading to deactivation.[9] Rigorous degassing is critical for catalyst longevity and reaction efficiency.

• Initiation: Using a syringe, transfer the pre-formed catalyst solution into the reaction flask.

• Reaction: Heat the mixture to 80-90 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the target biphenyl compound.

Application Note: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized the synthesis of aryl amines, which are ubiquitous in pharmaceuticals.[16][17][18] This reaction directly forms C(sp²)-N bonds, replacing harsher, classical methods that often had poor substrate scope.[9][17] The success of this transformation is heavily reliant on the use of bulky, electron-rich biaryl phosphine ligands like XPhos and RuPhos.[9]

Causality & Mechanistic Insight: Similar to the Suzuki coupling, the cycle involves oxidative addition of an aryl halide to Pd(0). The amine then coordinates to the Pd(II) center. A strong, non-nucleophilic base (e.g., NaOtBu) is crucial for deprotonating the coordinated amine, forming a palladium amide complex.[19] Reductive elimination from this complex forges the C-N bond and regenerates the Pd(0) catalyst. The steric bulk of ligands like XPhos facilitates the reductive elimination step, which is often rate-limiting, especially for challenging substrates.[3][20]

Fig. 2: General Lab Workflow for B-H Amination.

Protocol 2: Buchwald-Hartwig Amination with an Aryl Chloride

This protocol is a representative synthesis based on a general procedure from Tokyo Chemical Industry, demonstrating the coupling of an unactivated aryl chloride.[21][22]

Materials:

• 4-Chlorotoluene (1.0 equiv)

• Morpholine (1.5 equiv)

• Bis(dibenzylideneacetone)palladium(0) (Pd(dba)₂) (0.015 equiv, 1.5 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.03 equiv, 3.0 mol%)

• Sodium tert-butoxide (NaOtBu) (2.0 equiv)

• Toluene, anhydrous

Procedure:

• Inert Atmosphere Setup: To a dry, 2-necked flask under a nitrogen atmosphere, add Pd(dba)₂ (36 mg, 0.0633 mmol), XPhos (60 mg, 0.127 mmol), and sodium tert-butoxide (811 mg, 8.44 mmol).[21][22]

• Solvent Addition: Add anhydrous toluene (5 mL). Stir the mixture at room temperature for 5 minutes. Rationale: This step allows for the in-situ formation of the active Pd(0)-XPhos catalyst.

• Reagent Addition: Add 4-chlorotoluene (0.5 mL, 4.22 mmol) and morpholine (0.55 mL, 6.33 mmol) to the mixture in one portion.[21][22]

• Reaction: Heat the resulting mixture to reflux (approx. 110 °C) and stir for 6 hours, or until the starting material is consumed as monitored by GC or TLC.

• Workup: Cool the reaction to room temperature and quench carefully by adding water (10 mL). Extract the product into an organic solvent like ethyl acetate.[21][22]

• Purification: Wash the organic layer with water and then brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (hexane:ethyl acetate = 9:1) to afford the N-aryl morpholine product (yield reported as 94%).[21][22]

Section 2: Asymmetric Catalysis with Atropisomeric Biphenyl Ligands

Achieving stereocontrol is critical in pharmaceutical synthesis, as different enantiomers of a drug can have vastly different biological activities. Atropisomeric biphenyl diphosphine ligands, such as BINAP and SEGPHOS, are celebrated for their ability to create a chiral environment around a metal center, enabling highly enantioselective reactions.[23][24]

Application Note: Asymmetric Hydrogenation

Asymmetric hydrogenation is a powerful, atom-economical method for producing chiral compounds.[25] Ruthenium-BINAP complexes, for example, are highly effective for the enantioselective reduction of ketones and olefins, a key step in the synthesis of many APIs.[23][26]

Causality & Mechanistic Insight: The C₂-symmetric, axially chiral structure of ligands like BINAP creates a well-defined chiral pocket around the ruthenium center.[24] When a prochiral substrate (like a ketone or olefin) coordinates to the metal, the ligand's structure forces the substrate to adopt a specific orientation. The subsequent delivery of hydrogen from the metal to the substrate then occurs preferentially on one face, leading to the formation of one enantiomer in excess.[24] Ligands like SEGPHOS, with a more rigid backbone, can sometimes offer even higher enantioselectivity than BINAP for certain substrates.[27]

Pharmaceutical Application Example: Synthesis of Aliskiren Side-Chain

Aliskiren (Tekturna®), the first in a class of drugs called direct renin inhibitors, contains multiple chiral centers. Asymmetric hydrogenation is a key strategy employed in its synthesis to set these stereocenters with high fidelity.[28][29][30] The hydrogenation of an α-isopropylcinnamic acid derivative is a critical step to form a key chiral intermediate.[29][30]

Ligand Family	Specific Ligand	Metal	Substrate Type	e.e. (%)	Ref.
BINAP	(R)-BINAP	Ru	β-Ketoester	97-98%	[27]
SEGPHOS	(R)-DM-SEGPHOS	Ru	β-Ketoester	>99%	[27]
Phosphoramidite	Mixed Ligand	Rh	α-isopropylcinnamic acid	up to 95%	[29]

Protocol 3: Asymmetric Hydrogenation of a β-Ketoester with Ru/BINAP

This protocol is a representative procedure for the enantioselective reduction of a model substrate, adapted from established methods.[27]

Materials:

• Methyl 3-oxobutanoate (1.0 equiv)

• [RuCl((R)-BINAP)(p-cymene)]Cl (0.0005 equiv, 0.05 mol%)

• Methanol, anhydrous and degassed

• Hydrogen gas (high purity)

Procedure:

• Catalyst Activation (if required) and Reaction Setup: In a glovebox, charge a high-pressure autoclave reactor equipped with a glass liner and a magnetic stir bar with the substrate, methyl 3-oxobutanoate.

• Catalyst Addition: Add the Ru/(R)-BINAP catalyst complex.

• Solvent Addition: Add degassed, anhydrous methanol to achieve a substrate concentration of ~0.5 M.

• Seal and Purge: Seal the autoclave. Remove it from the glovebox and connect it to a hydrogen line. Purge the reactor vessel 3-5 times with hydrogen gas to remove all air. Rationale: Oxygen is a poison for the hydrogenation catalyst. Thorough removal is essential for activity and safety.

• Pressurize and React: Pressurize the reactor to the desired pressure (e.g., 10-50 atm H₂). Begin vigorous stirring and heat the reaction to the target temperature (e.g., 50-80 °C).

• Monitoring: The reaction can be monitored by observing hydrogen uptake. Let the reaction proceed for 12-24 hours.

• Workup: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen pressure in a fume hood.

• Analysis: Remove the reaction solution. Concentrate it under reduced pressure. The enantiomeric excess (e.e.) of the product, methyl (R)-3-hydroxybutanoate, can be determined by chiral GC or HPLC analysis.

References

• Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. Available at: [Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. MDPI. Available at: [Link]

• Convenient Synthesis of Valsartan via a Suzuki Reaction. ResearchGate. Available at: [Link]

• Greening the Valsartan Synthesis: Scale-up of Key Suzuki–Miyaura Coupling over SiliaCat DPP-Pd. ACS Publications. Available at: [Link]

• A simple and efficient synthesis of the valsartan. ResearchGate. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Greening the Valsartan Synthesis: Scale-up of Key Suzuki–Miyaura Coupling over SiliaCat DPP-Pd. Sci-Hub. Available at: [Link]

• Deliverable 1.7: Cascade 3 – a) Synthesis of Valsartan. European Commission. Available at: [Link]

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• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. NIH National Center for Biotechnology Information. Available at: [Link]

• Formal total synthesis of aliskiren. IRIS. Available at: [Link]

• Impact of Cross-Coupling Reactions in Drug Discovery and Development. NIH National Center for Biotechnology Information. Available at: [Link]

• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. NIH National Center for Biotechnology Information. Available at: [Link]

• Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. RSC Publishing. Available at: [Link]

• Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Available at: [Link]

• A Mixed-Ligand Approach Enables the Asymmetric Hydrogenation of an α-Isopropylcinnamic Acid en Route to the Renin Inhibitor Aliskiren. ResearchGate. Available at: [Link]

• Isolation, synthesis and medicinal chemistry of biphenyl analogs – A review. OUCI. Available at: [Link]

• Data-Driven Phosphine Ligand Design of Ni-Catalyzed Enantioselective Suzuki–Miyaura Cross-Coupling Reaction for the Synthesis of Biaryl Atropisomers: standing on the shoulder of Pd catalysis giants. ChemRxiv. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Asymmetric Hydrogenation of a 2-Isopropylcinnamic Acid Derivative en Route to the Blood Pressure-Lowering Agent Aliskiren. ResearchGate. Available at: [Link]

• Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. RSC Publishing. Available at: [Link]

• Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. Available at: [Link]

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• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! YouTube. Available at: [Link]

• Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions. Semantic Scholar. Available at: [Link]

• Biological deeds of Biphenyl derivatives - A short Review. IJSDR. Available at: [Link]

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• Suzuki reaction. Wikipedia. Available at: [Link]

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Application Notes and Protocols: The Strategic Use of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate in Condensation Reactions for Heterocyclic Scaffolding

Abstract

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is a highly versatile and powerful bifunctional building block in modern synthetic chemistry.[1][2] Its unique structure, featuring an electrophilic aldehyde adjacent to a ketone and a medicinally significant biphenyl moiety, provides a direct route to a diverse array of complex heterocyclic compounds.[3][4] This guide offers detailed experimental protocols for leveraging this reagent in multicomponent condensation reactions, specifically focusing on the Gewald aminothiophene synthesis and a Knoevenagel-based synthesis of a substituted chromene. These protocols are designed for researchers in medicinal chemistry and drug development, providing not only step-by-step instructions but also the underlying chemical rationale to empower experimental design and troubleshooting.

Introduction: The Synthetic Power of a Bifunctional Core

In the quest for novel therapeutic agents, the ability to rapidly generate libraries of structurally diverse and complex molecules is paramount.[5][6] Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation, are a cornerstone of this effort, offering high atom economy and operational simplicity.[7][8]

Aryl glyoxals, such as 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, are ideal substrates for MCRs. The presence of two adjacent and reactive carbonyl groups allows for sequential and controlled bond formations, leading to a wide range of five- and six-membered heterocycles which are prevalent scaffolds in FDA-approved drugs.[1][9] The terminal biphenyl group is a well-established pharmacophore found in numerous clinically successful drugs, imparting favorable properties such as metabolic stability and target affinity.[3][4] This document provides two robust protocols that serve as a launchpad for exploring the vast chemical space accessible from this singular, high-value starting material.

Reagent Profile: 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

Before proceeding with any reaction, it is crucial to understand the properties of the primary building block.

Property	Value	Source
IUPAC Name	2-oxo-2-(4-phenylphenyl)acetaldehyde;hydrate	[10]
CAS Number	857368-92-4	[11]
Molecular Formula	C₁₄H₁₂O₃	[10]
Molecular Weight	228.24 g/mol	[10]
Appearance	Typically a solid	-
Storage	Store in a cool, dry place away from light and moisture.	-

Safety Note: Handle with standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated fume hood.

General Experimental Workflow

A standardized workflow ensures reproducibility and simplifies the process from reaction setup to final product analysis. The following diagram outlines the typical experimental sequence for the protocols described herein.

Caption: General experimental workflow from preparation to characterization.

Protocol I: Gewald Three-Component Synthesis of a 2-Aminothiophene

The Gewald reaction is a robust MCR for the synthesis of polysubstituted 2-aminothiophenes from an aldehyde or ketone, an active methylene nitrile, and elemental sulfur.[12][13] These thiophene products are key intermediates for agrochemicals, dyes, and pharmaceuticals, including anti-inflammatory and anticancer agents.[14][15]

Reaction Principle and Mechanism

The reaction proceeds through an initial base-catalyzed Knoevenagel condensation between the aldehyde functionality of the glyoxal and the active methylene nitrile.[12][13] This is followed by the addition of sulfur to the α-carbon of the nitrile, subsequent cyclization, and tautomerization to yield the final aromatic 2-aminothiophene product.

Caption: Mechanistic pathway of the Gewald aminothiophene synthesis.

Detailed Experimental Protocol

Materials:

• 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (1.0 eq)

• Malononitrile (1.1 eq)

• Elemental Sulfur (S₈) (1.1 eq)

• Ethanol (ACS Grade)

• Piperidine (catalytic amount, ~0.1 eq)

• Deionized Water

• Hexane

• Ethyl Acetate

Equipment:

• Round-bottom flask (50 or 100 mL) with reflux condenser

• Magnetic stirrer and hotplate

• TLC plates (silica gel 60 F₂₅₄)

• Büchner funnel and filter flask

• Standard laboratory glassware

Procedure:

• To a 50 mL round-bottom flask, add 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (e.g., 2.28 g, 10 mmol, 1.0 eq), malononitrile (0.73 g, 11 mmol, 1.1 eq), elemental sulfur (0.35 g, 11 mmol, 1.1 eq), and ethanol (20 mL).

• Stir the suspension magnetically. Add piperidine (0.1 mL, ~1 mmol, 0.1 eq) to the flask.

  • Rationale: Piperidine acts as a basic catalyst to facilitate the initial Knoevenagel condensation between the aldehyde and the active methylene group of malononitrile.[16]

• Attach a reflux condenser and heat the reaction mixture to a gentle reflux (~78 °C) using a heating mantle.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase of 3:1 Hexane:Ethyl Acetate. The reaction is typically complete within 2-4 hours.

  • Scientist's Note: The starting glyoxal and the product will have significantly different Rf values. The disappearance of the limiting reactant (the glyoxal) indicates reaction completion.

• Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. A precipitate may form upon cooling.

• Pour the reaction mixture into a beaker containing 50 mL of ice-cold water while stirring. This will precipitate the crude product.

• Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold water (2 x 20 mL) and then with a small amount of cold ethanol to remove impurities.

• Purify the crude solid by recrystallization from ethanol or an ethanol/water mixture to obtain the final product as a crystalline solid.

Expected Results & Characterization

Parameter	Expected Value
Product	Ethyl 2-amino-5-([1,1'-biphenyl]-4-carbonyl)-4-cyanothiophene-3-carboxylate
Yield	75-85%
Appearance	Yellow to orange crystalline solid
¹H NMR	Expect characteristic peaks for the biphenyl protons, a broad singlet for the -NH₂ protons, and signals for the remaining thiophene and substituent protons.
Mass Spec (MS)	[M+H]⁺ peak corresponding to the molecular weight of the product.
IR (KBr)	Expect characteristic stretches for -NH₂ (~3300-3400 cm⁻¹), -C≡N (~2220 cm⁻¹), and C=O (~1680 cm⁻¹) groups.

Protocol II: Synthesis of a Biphenyl-Substituted Chromene Derivative

This protocol demonstrates a three-component reaction to synthesize a 2-amino-4H-chromene derivative. This scaffold is of high interest due to its wide range of biological activities.[1] The reaction involves a Knoevenagel condensation, followed by a Michael addition and cyclization cascade.

Reaction Principle

The reaction is catalyzed by a base and proceeds via the initial Knoevenagel condensation of the aryl glyoxal with malononitrile.[1] This adduct then undergoes a Michael addition with a nucleophile (e.g., 4-hydroxycoumarin), followed by an intramolecular cyclization and dehydration to afford the final chromene product.

Detailed Experimental Protocol

Materials:

• 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (1.0 eq)

• Malononitrile (1.0 eq)

• 4-Hydroxycoumarin (1.0 eq)

• Ethanol (ACS Grade)

• Triethylamine (TEA) (catalytic amount, ~0.2 eq)

• Deionized Water

Equipment:

• Round-bottom flask (50 mL) with reflux condenser

• Magnetic stirrer and hotplate

• TLC plates (silica gel 60 F₂₅₄)

• Büchner funnel and filter flask

Procedure:

• In a 50 mL round-bottom flask, dissolve 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (2.28 g, 10 mmol, 1.0 eq), malononitrile (0.66 g, 10 mmol, 1.0 eq), and 4-hydroxycoumarin (1.62 g, 10 mmol, 1.0 eq) in ethanol (25 mL).

• Add triethylamine (0.28 mL, ~2 mmol, 0.2 eq) to the stirring solution.

  • Rationale: Triethylamine is a mild organic base sufficient to catalyze both the initial Knoevenagel condensation and the subsequent Michael addition without promoting unwanted side reactions.

• Fit the flask with a reflux condenser and heat the mixture to reflux for 6-8 hours.

• Monitor the reaction for the disappearance of starting materials by TLC (Mobile Phase: 2:1 Hexane:Ethyl Acetate).

• After completion, cool the reaction mixture to room temperature. The product will often precipitate directly from the reaction medium.

• If precipitation is slow, place the flask in an ice bath for 30 minutes.

• Collect the precipitated solid by vacuum filtration. Wash the filter cake with a small amount of cold ethanol to remove any residual starting materials.

• The product is often pure enough after filtration. If necessary, it can be further purified by recrystallization from a suitable solvent like ethanol or isopropanol.

Expected Results & Characterization

Parameter	Expected Value
Product	2-Amino-5-oxo-4-(2-oxo-2-([1,1'-biphenyl]-4-yl)ethyl)-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile
Yield	80-90%
Appearance	White to pale yellow solid
¹H NMR	Expect complex signals corresponding to the biphenyl, chromene, and pyran ring systems, along with a characteristic singlet for the amino protons.
Mass Spec (MS)	[M+H]⁺ peak corresponding to the product's molecular weight.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	- Inactive catalyst- Low reaction temperature- Poor quality starting materials	- Use fresh catalyst (piperidine/TEA)- Ensure proper reflux temperature is reached- Check purity of reactants
Multiple Spots on TLC	- Side reactions due to excess heat/time- Self-condensation of starting material	- Reduce reaction time and monitor closely- Lower the reaction temperature slightly- Purify the crude product via column chromatography
Product Fails to Precipitate	- Product is too soluble in the solvent system- Insufficient product formation	- Reduce the solvent volume by rotary evaporation- Add an anti-solvent (e.g., water or hexane) slowly- Confirm reaction completion via TLC before workup
Purification Issues	- Oily product instead of solid- Product co-elutes with impurities	- Attempt to triturate the oil with a non-polar solvent (e.g., hexane) to induce solidification- Optimize the mobile phase for column chromatography for better separation

Conclusion

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is a readily accessible and highly effective precursor for the synthesis of complex, drug-like heterocyclic molecules. The protocols detailed here for the Gewald and chromene syntheses showcase its utility in multicomponent reactions, providing efficient, high-yielding routes to valuable molecular scaffolds. By understanding the underlying mechanisms and experimental nuances, researchers can adapt and expand upon these methods to accelerate the discovery of new chemical entities for drug development and materials science.

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• Bon, R. S., et al. (2016). Saturated Heterocycles with Applications in Medicinal Chemistry. ResearchGate. [Online]. Available: [Link]

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• Askerov, R. K., et al. (2025). Synthesis, crystal structure and Hirshfeld surface analysis of 5-oxo-N-phenyl-3-(thiophen-2-yl)-2,3,4,5-tetrahydro-[1,1′-biphenyl]-4-carboxamide. Acta Crystallographica Section E: Crystallographic Communications, E81(Pt 2), 209–214. [Online]. Available: [Link]

• Isgandarov, R., et al. (2023). Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions. ACS Medicinal Chemistry Letters, 14(4), 376-385. [Online]. Available: [Link]

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Application Notes & Protocols: The Role and Evaluation of Biphenyl Compounds as Glucagon Receptor Agonists

Audience: Researchers, scientists, and drug development professionals in the fields of endocrinology, metabolic diseases, and medicinal chemistry.

Objective: This document provides a comprehensive technical guide on the role of novel biphenyl compounds as glucagon receptor (GCGR) agonists. It details the underlying mechanism of action, therapeutic rationale, and provides robust, field-proven protocols for their systematic evaluation from in vitro characterization to in vivo efficacy studies.

Introduction: Targeting the Glucagon Receptor in Metabolic Disease

The glucagon receptor (GCGR) is a Class B G-protein coupled receptor (GPCR) that plays a pivotal role in glucose homeostasis.[1] Endogenous activation by its peptide ligand, glucagon, primarily in the liver, stimulates glycogenolysis and gluconeogenesis, thereby raising blood glucose levels.[2] While GCGR antagonists have been explored for type 2 diabetes (T2D) by aiming to reduce hepatic glucose output, a counterintuitive yet promising strategy involves GCGR agonism.[3]

Activation of the GCGR can increase energy expenditure, promote satiety, and improve lipid metabolism.[2] This has led to the development of GCGR agonists, particularly for the treatment of obesity and non-alcoholic fatty liver disease.[2] Co-agonists that simultaneously activate the GCGR and the glucagon-like peptide-1 receptor (GLP-1R) are of particular interest, as the potent insulinotropic effects of GLP-1R activation can mitigate the potential hyperglycemic effects of GCGR agonism, creating a synergistic profile for metabolic improvement.[2][4]

While native glucagon and its peptide analogues have demonstrated therapeutic potential, they are limited by poor stability and the need for injection.[2][5] This has spurred the discovery of small-molecule, orally bioavailable agonists. Among these, substituted 1,1'-biphenyl compounds have emerged as a promising chemical scaffold.[6][7][8] This guide focuses on the characterization and validation of such compounds.

Mechanism of Action: GCGR Signaling Cascade

The GCGR is canonically coupled to the Gαs protein. Upon agonist binding, the receptor undergoes a conformational change, leading to the activation of Gαs. This, in turn, stimulates adenylyl cyclase to convert ATP into the second messenger, cyclic adenosine monophosphate (cAMP).[1] Elevated intracellular cAMP levels activate Protein Kinase A (PKA), which then phosphorylates downstream targets to mediate the physiological responses, such as increased glucose production in hepatocytes.[9]

The primary method for quantifying the functional activity of GCGR agonists in vitro is therefore the measurement of intracellular cAMP accumulation.[10]

Caption: Glucagon Receptor (GCGR) signaling pathway upon activation by a biphenyl agonist.

Structure-Activity Relationship (SAR) Insights

The development of potent and selective biphenyl GCGR agonists relies on systematic chemical modifications to optimize their interaction with the receptor. While specific SAR data is often proprietary, general principles can be inferred from public domain literature, including patents and medicinal chemistry journals.[3][6] The biphenyl core serves as a rigid scaffold, allowing for substitutions at various positions to modulate potency, selectivity, and pharmacokinetic properties.

Key areas for modification typically include:

• Substituents on the Phenyl Rings: Altering electronic and steric properties to enhance binding affinity.

• Linker Groups: Connecting the biphenyl scaffold to other moieties to explore different binding pockets.

• Terminal Functional Groups: Introducing polar or charged groups to improve solubility and ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

The goal is to identify compounds with high potency (low EC50) for the GCGR, while minimizing off-target activity at other receptors, including the closely related GLP-1R if a selective agonist is desired.

Table 1: Example Structure-Activity Relationship Data for Hypothetical Biphenyl Analogs

Compound ID	Biphenyl Core Modification	R-Group Substitution	GCGR Agonist Potency (cAMP Assay, EC50 in nM)
BP-001	Unsubstituted	-COOH	5,200
BP-002	4'-Fluoro	-COOH	1,800
BP-003	4'-Fluoro	-Tetrazole	450
BP-004	4'-Chloro	-Tetrazole	380
BP-005	4'-Chloro, 3-Methyl	-Tetrazole	95

This table presents illustrative data to demonstrate how SAR data is typically structured and interpreted.

Experimental Protocols for Compound Evaluation

A tiered approach is essential for the efficient evaluation of novel biphenyl compounds. The process begins with high-throughput in vitro screening to identify active compounds, followed by more detailed in vitro characterization and finally, in vivo validation in relevant animal models.

Caption: A typical screening cascade for identifying and validating novel GCGR agonists.

Protocol 1: In Vitro cAMP Accumulation Assay for GCGR Agonism

This protocol describes a cell-based functional assay to quantify the ability of biphenyl compounds to stimulate cAMP production through the human GCGR. This is the cornerstone assay for determining agonist potency (EC50) and efficacy (Emax).

Principle: This assay uses a competitive immunoassay format with Homogeneous Time-Resolved Fluorescence (HTRF) technology.[9][11] Intracellular cAMP produced by stimulated cells competes with a labeled cAMP tracer for binding to a specific anti-cAMP antibody. This results in a change in the FRET signal that is inversely proportional to the concentration of intracellular cAMP.[10][11]

Materials:

• Cell Line: HEK293 or CHO-K1 cells stably expressing the human Glucagon Receptor (GCGR).[12][13]

• Reference Agonist: Native Glucagon peptide.

• Assay Buffer: HBSS or PBS supplemented with 1 mM IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation) and 0.1% BSA.

• Assay Plates: 384-well, low-volume, white plates.

• cAMP Assay Kit: HTRF-based cAMP detection kit (e.g., from Cisbio, PerkinElmer).[9]

• Plate Reader: HTRF-compatible microplate reader.

Procedure:

• Cell Preparation:

  • Culture the GCGR-expressing cells to ~80% confluency.[14]

  • On the day of the assay, gently harvest the cells using a non-enzymatic cell dissociation solution.

  • Centrifuge the cells (e.g., 300 x g for 3 minutes) and resuspend the pellet in assay buffer to the desired density (typically 1,000-5,000 cells per well, requires optimization).[13][14]

• Compound Preparation:

  • Prepare a stock solution of the biphenyl test compounds in 100% DMSO.

  • Perform a serial dilution series in DMSO, followed by a dilution into assay buffer to create the final concentrations for the dose-response curve. The final DMSO concentration in the assay should be ≤ 0.5%.

• Assay Execution:

  • Dispense 5 µL of cells into each well of the 384-well plate.

  • Add 5 µL of the diluted test compound or reference agonist (Glucagon) to the appropriate wells. Include "vehicle only" (buffer with DMSO) controls for baseline measurement.

  • Incubate the plate at room temperature for 30-60 minutes.

  • Following the manufacturer's instructions for the cAMP kit, add the detection reagents (e.g., 5 µL of cAMP-d2 tracer followed by 5 µL of anti-cAMP cryptate antibody).[11]

  • Incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition and Analysis:

  • Read the plate on an HTRF-compatible reader (e.g., measuring emission at 665 nm and 620 nm).[11]

  • Calculate the HTRF ratio (665nm/620nm * 10,000).

  • Convert the HTRF ratio to cAMP concentration using a standard curve run in parallel.

  • Plot the cAMP concentration against the log of the agonist concentration.

  • Fit the data using a four-parameter logistic (sigmoidal dose-response) equation to determine the EC50 (concentration for 50% maximal response) and Emax (maximum response).

Self-Validation and Controls:

• Positive Control: A full dose-response curve of native Glucagon must be included on every plate to confirm cell health and assay performance.

• Negative Control: The vehicle control (DMSO in assay buffer) defines the basal cAMP level.

• Z'-factor: Calculate the Z'-factor using high (max glucagon concentration) and low (vehicle) controls to assess assay robustness (a Z' > 0.5 is considered excellent).

Protocol 2: In Vivo Evaluation in a Diet-Induced Obese (DIO) Mouse Model

This protocol outlines an acute study to assess the in vivo efficacy of a lead biphenyl compound on glucose control and energy metabolism in a relevant disease model.

Principle: Diet-induced obese (DIO) mice exhibit key features of human metabolic syndrome, including obesity, insulin resistance, and dyslipidemia, making them a standard model for testing anti-obesity and anti-diabetic agents.[4][15] This study will evaluate the compound's effect on body weight, food intake, and glucose tolerance.

Materials:

• Animal Model: Male C57BL/6J mice fed a high-fat diet (e.g., 60% kcal from fat) for 12-16 weeks to induce obesity.[15]

• Test Compound: Biphenyl GCGR agonist formulated in an appropriate vehicle (e.g., 0.5% methylcellulose).

• Vehicle Control: The formulation vehicle without the test compound.

• Glucose: D-glucose solution (20% w/v) for the glucose tolerance test.

• Equipment: Animal balances, metabolic cages for food intake measurement, glucometer, and blood collection supplies.

Procedure:

• Acclimation and Baseline:

  • Acclimate DIO mice to individual housing or metabolic cages for at least 3 days.

  • Record baseline body weight and daily food intake for 3 consecutive days.

• Compound Administration:

  • Randomize mice into treatment groups (e.g., Vehicle, Biphenyl Compound at 3, 10, 30 mg/kg).

  • Administer the compound or vehicle via oral gavage (p.o.) once daily in the morning for a set duration (e.g., 7-14 days).

• Monitoring:

  • Record body weight and food intake daily at the same time.

  • Observe animals for any adverse clinical signs.

• Oral Glucose Tolerance Test (OGTT):

  • On the final day of the study (e.g., Day 7), fast the mice for 6 hours.

  • Administer the final dose of the compound or vehicle.

  • 30-60 minutes post-dose, collect a baseline blood sample from the tail vein to measure blood glucose (t=0).

  • Administer an oral bolus of D-glucose (2 g/kg body weight).

  • Collect subsequent blood samples at 15, 30, 60, 90, and 120 minutes post-glucose challenge and measure blood glucose.

• Data Analysis:

  • Calculate the percentage change in body weight from baseline for each group.

  • Analyze daily food intake data.

  • For the OGTT, plot blood glucose concentration over time for each group.

  • Calculate the Area Under the Curve (AUC) for the glucose excursion from t=0 to t=120 min.

  • Use appropriate statistical tests (e.g., ANOVA followed by post-hoc tests) to compare treatment groups to the vehicle control. A significant reduction in glucose AUC indicates improved glucose tolerance.

Sources

• 1. Negative allosteric modulation of the glucagon receptor by RAMP2 | bioRxiv [biorxiv.org]
• 2. Glucagon receptor agonist - Wikipedia [en.wikipedia.org]
• 3. Synthesis and anti‐diabetic activity of novel biphenylsulfonamides as glucagon receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preclinical evaluation of a protracted GLP-1/glucagon receptor co-agonist: Translational difficulties and pitfalls - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, Structure–Activity Relationships, and Computational Modeling Studies of a Series of α-Helix Biased, Ultra-Short Glucagon-like Peptide-1 Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel Substituted 1,1'-Biphenyl Compounds as Glucagon Receptor Agonists for Treating Type 2 Diabetes Mellitus and Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. Novel Substituted 1,1'-Biphenyl Compounds as Glucagon Receptor Agonists for Treating Type 2 Diabetes Mellitus and Obesity. | Semantic Scholar [semanticscholar.org]
• 9. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. cAMP Accumulation Assay - Creative BioMart [creativebiomart.net]
• 11. researchgate.net [researchgate.net]
• 12. Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. revvity.com [revvity.com]
• 15. Animal studies on glucagon-like peptide-1 receptor agonists and related polyagonists in nonalcoholic fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Synthesis and Evaluation of Biphenyl-Based Histone Deacetylase (HDAC) Inhibitors

Introduction: The Epigenetic Promise of Biphenyl-Based HDAC Inhibitors

Histone deacetylases (HDACs) are a class of enzymes that play a critical role in the epigenetic regulation of gene expression.[1][2] By removing acetyl groups from histone proteins, HDACs lead to a more condensed chromatin structure, restricting access for transcriptional machinery and generally resulting in gene repression.[1] In various cancers, the overexpression or aberrant activity of HDACs has been linked to tumorigenesis, making them a compelling target for therapeutic intervention.[3]

HDAC inhibitors (HDACis) have emerged as a promising class of anti-cancer agents.[1][3] These molecules block the activity of HDAC enzymes, leading to hyperacetylation of histones, a more relaxed chromatin state, and the re-expression of tumor suppressor genes.[1][4] The therapeutic effects of HDAC inhibitors are multifaceted, including the induction of cell-cycle arrest, apoptosis, and the inhibition of angiogenesis.[3][5][6] Several HDAC inhibitors, such as Vorinostat (SAHA), have been approved for the treatment of certain cancers, validating this therapeutic strategy.[1][7]

The general pharmacophore model for an HDAC inhibitor consists of three key components: a cap group that interacts with the surface of the enzyme's active site, a linker region, and a zinc-binding group (ZBG) that chelates the catalytic zinc ion in the active site.[8] Biphenyl derivatives have proven to be a highly effective scaffold for the "cap" group, offering a rigid and tunable structure for optimizing interactions with the enzyme.[9][10] When combined with a potent zinc-binding group, such as hydroxamic acid, these biphenyl-based compounds can exhibit significant HDAC inhibitory activity.[11][12]

This comprehensive guide provides detailed protocols for the synthesis, purification, and in vitro evaluation of a representative biphenyl-based HDAC inhibitor. It is intended for researchers, scientists, and drug development professionals engaged in the discovery and development of novel epigenetic therapeutics.

Mechanism of Action: How HDAC Inhibitors Remodel the Cancer Epigenome

HDAC inhibitors exert their anti-cancer effects through a variety of mechanisms, primarily centered on the reactivation of silenced tumor suppressor genes.[4][5] The process begins with the inhibition of HDAC enzymes, leading to an accumulation of acetylated histones. This hyperacetylation neutralizes the positive charge of lysine residues on histones, weakening their interaction with negatively charged DNA and resulting in a more open and transcriptionally active chromatin structure.[1] This, in turn, allows for the expression of genes that can halt tumor progression.

Beyond histone proteins, HDACs also deacetylate a number of non-histone proteins, including transcription factors like p53.[4][6] Inhibition of HDACs can therefore lead to the acetylation and activation of these tumor-suppressor proteins, further contributing to the anti-cancer effects.[6] The downstream consequences of HDAC inhibition in cancer cells are profound and include:

• Cell Cycle Arrest: Upregulation of cell cycle inhibitors like p21.[5]

• Apoptosis: Induction of programmed cell death through both intrinsic and extrinsic pathways.[5][6][11]

• Inhibition of Angiogenesis: Downregulation of factors required for new blood vessel formation.[3]

• Modulation of the Tumor Microenvironment: Potential to enhance anti-tumor immunity.[9]

Figure 1: Simplified signaling pathway of HDAC inhibition leading to gene expression.

Synthetic Protocol: Preparation of a Biphenyl-Based Hydroxamic Acid HDAC Inhibitor

This protocol details a representative synthesis of a biphenyl-based HDAC inhibitor, utilizing a Suzuki-Miyaura coupling to construct the biphenyl core, followed by functionalization to introduce the hydroxamic acid zinc-binding group.

Overall Synthetic Scheme

Figure 2: General workflow for the synthesis of a biphenyl-based HDAC inhibitor.

Step 1: Suzuki-Miyaura Coupling for Biphenyl Core Synthesis

The Suzuki-Miyaura coupling is a robust and widely used palladium-catalyzed cross-coupling reaction for the formation of C-C bonds, making it ideal for synthesizing the biphenyl scaffold.[13][14][15]

Materials:

• 4-Bromobenzaldehyde

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask, add 4-bromobenzaldehyde (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add toluene and water to the flask in a 4:1 ratio.

• Degas the mixture by bubbling argon through it for 15-20 minutes.

• Add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq) to the reaction mixture.

• Heat the reaction to reflux (approximately 90-100 °C) and stir vigorously for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 4-biphenylcarboxaldehyde.

Step 2 & 3: Chain Elongation and Hydrolysis

A Wittig reaction is employed to extend the carbon chain, followed by hydrolysis to the carboxylic acid.

Materials:

• 4-Biphenylcarboxaldehyde

• Triethyl phosphonoacetate

• Sodium hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

• Lithium hydroxide (LiOH)

• Methanol

• Hydrochloric acid (HCl)

Procedure (Wittig Reaction):

• In a flame-dried flask under an argon atmosphere, suspend sodium hydride (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C and add triethyl phosphonoacetate (1.2 eq) dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Add a solution of 4-biphenylcarboxaldehyde (1.0 eq) in anhydrous THF to the reaction mixture.

• Stir at room temperature for 12-16 hours.

• Quench the reaction by the slow addition of water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate to yield crude ethyl 3-(biphenyl-4-yl)acrylate. This crude product is often used directly in the next step.

Procedure (Hydrolysis):

• Dissolve the crude ethyl 3-(biphenyl-4-yl)acrylate in a mixture of THF and methanol.

• Add an aqueous solution of lithium hydroxide (3.0 eq).

• Stir the mixture at room temperature for 2-4 hours.

• Remove the organic solvents under reduced pressure.

• Acidify the aqueous residue to pH 2-3 with 1N HCl, resulting in the precipitation of the carboxylic acid.

• Collect the solid by filtration, wash with cold water, and dry under vacuum to obtain 3-(biphenyl-4-yl)acrylic acid.

Step 4: Hydroxamic Acid Formation

The final step involves the coupling of the carboxylic acid with hydroxylamine to form the target hydroxamic acid.[16][17]

Materials:

• 3-(Biphenyl-4-yl)acrylic acid

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a solution of 3-(biphenyl-4-yl)acrylic acid (1.0 eq) in anhydrous DCM, add EDC (1.5 eq) and HOBt (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• In a separate flask, dissolve hydroxylamine hydrochloride (1.5 eq) in DCM and add DIPEA (3.0 eq). Stir for 15 minutes.

• Add the hydroxylamine solution to the activated carboxylic acid solution.

• Stir the reaction at room temperature for 12-18 hours.

• Dilute the reaction mixture with DCM and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by recrystallization or column chromatography to yield the final product, N-hydroxy-3-(biphenyl-4-yl)acrylamide.

Characterization and Quality Control

The identity and purity of the synthesized inhibitor must be rigorously confirmed before biological evaluation.

Technique	Purpose	Expected Outcome
¹H and ¹³C NMR	Structural elucidation and confirmation.	Peaks corresponding to the biphenyl, linker, and hydroxamic acid protons and carbons with appropriate chemical shifts, multiplicities, and integrations.
Mass Spectrometry (MS)	Determination of molecular weight.	A molecular ion peak corresponding to the calculated mass of the target compound.
High-Performance Liquid Chromatography (HPLC)	Purity assessment.	A single major peak indicating a purity of >95%.

In Vitro Evaluation of HDAC Inhibition

An in vitro enzymatic assay is essential to determine the inhibitory potency of the synthesized compound against specific HDAC isoforms. Fluorometric assays are a common and sensitive method for this purpose.[18][19]

Protocol: Fluorometric HDAC Inhibition Assay

This protocol is a general guideline and may require optimization based on the specific HDAC isoform and assay kit used.

Materials:

• Recombinant human HDAC isoforms (e.g., HDAC1, HDAC2, HDAC3, HDAC6)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC assay buffer

• HDAC developer solution (containing a protease like trypsin)

• Synthesized biphenyl-based HDAC inhibitor

• Positive control inhibitor (e.g., SAHA, Trichostatin A)

• 96-well black microplates

• Fluorometric microplate reader

Procedure:

• Compound Preparation: Prepare a stock solution of the synthesized inhibitor and the positive control in DMSO. Perform serial dilutions to create a range of concentrations for IC₅₀ determination.

• Reaction Setup:

  • In a 96-well black microplate, add the HDAC assay buffer.

  • Add the diluted recombinant HDAC enzyme to each well (except for no-enzyme controls).

  • Add the serially diluted test compound, positive control, or DMSO (vehicle control) to the respective wells.

• Pre-incubation: Incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the fluorogenic HDAC substrate to all wells to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

• Development: Add the HDAC developer solution to each well. This solution stops the HDAC reaction and cleaves the deacetylated substrate, releasing the fluorescent molecule (e.g., AMC).[20]

• Fluorescence Measurement: Incubate the plate at room temperature for 10-15 minutes, then measure the fluorescence on a microplate reader (e.g., Excitation: 360 nm, Emission: 460 nm for AMC).

Data Analysis

• Subtract the background fluorescence (no-enzyme control) from all readings.

• Calculate the percentage of inhibition for each concentration of the inhibitor using the following formula: % Inhibition = 100 x (1 - (Fluorescence of test well / Fluorescence of vehicle control well))

• Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism, Origin).

Compound	HDAC1 IC₅₀ (nM)	HDAC6 IC₅₀ (nM)	Selectivity (HDAC1/HDAC6)
SAHA (Control)	Typical literature value	Typical literature value	Typical literature value
Synthesized Biphenyl Inhibitor	Experimental Value	Experimental Value	Calculated Value

Conclusion and Future Directions

The biphenyl scaffold represents a versatile and effective starting point for the design and synthesis of potent HDAC inhibitors. The protocols outlined in this guide provide a comprehensive framework for the preparation and in vitro characterization of novel biphenyl-based hydroxamic acids. The Suzuki-Miyaura coupling offers a reliable method for constructing the core biphenyl structure, and standard peptide coupling conditions can be used to install the critical hydroxamic acid zinc-binding group.

Future work in this area could involve the synthesis of libraries of biphenyl derivatives with diverse substitution patterns on both phenyl rings to explore structure-activity relationships (SAR) and optimize isoform selectivity.[9][21] The development of inhibitors with selectivity for specific HDAC isoforms is a key goal in the field, as it may lead to improved therapeutic indices and reduced side effects.[22] Further characterization of promising compounds in cell-based assays and in vivo models will be crucial for advancing these novel epigenetic modulators towards clinical applications.[10]

References

• HDAC Inhibitors: Dissecting Mechanisms of Action to Counter Tumor Heterogeneity. MDPI. [Link]

• Mechanisms of Histone Deacetylase Inhibitor-Regulated Gene Expression in Cancer Cells. Antioxidants & Redox Signaling. [Link]

• HDAC Inhibitors in Cancer Care. CancerNetwork. [Link]

• What are HDAC inhibitors and how do they work? Patsnap Synapse. [Link]

• Design, synthesis, and evaluation of hydroxamic acid-based molecular probes for in vivo imaging of histone deacetylase (HDAC) in brain. PubMed Central. [Link]

• Anticancer Therapy with HDAC Inhibitors: Mechanism-Based Combination Strategies and Future Perspectives. PMC. [Link]

• Chemically synthesized hydroxamic acids reported for HDAC inhibitors. ResearchGate. [Link]

• Synthesis and HDAC inhibitory activity of pyrimidine-based hydroxamic acids. Springer. [Link]

• Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. ACS Publications. [Link]

• Suberoylanilide Hydroxamic Acid Analogs with Heteroaryl Amide Group and Different Chain Length: Synthesis and Effect on Histone Deacetylase. MDPI. [Link]

• Design, synthesis, and evaluation of biphenyl-4-yl-acrylohydroxamic acid derivatives as histone deacetylase (HDAC) inhibitors. PubMed. [Link]

• Purification and enzymatic assay of class I histone deacetylase enzymes. PubMed Central. [Link]

• Novel biphenyl-based scaffold as potent and selective histone deacetylase 6 (HDAC6) inhibitors: Identification, development and pharmacological evaluation. PubMed. [Link]

• Epigenase HDAC Activity/Inhibition Direct Assay Kit (Colorimetric). EpigenTek. [Link]

• Discovery of novel biphenyl compounds bearing hydroxamic acid moiety as the first PD-L1/class I HDACs dual inhibitors. PubMed Central. [Link]

• Biphenyl-4-yl-acrylohydroxamic acids: Identification of a novel indolyl-substituted HDAC inhibitor with antitumor activity. PubMed. [Link]

• A Suzuki Coupling Based Route to 2,2′-Bis(2-indenyl)biphenyl Derivatives. CORE. [Link]

• Design, synthesis, biochemical evaluation, radiolabeling and in vivo imaging with high affinity class-IIa histone deacetylase inhibitor for molecular imaging and targeted therapy. PubMed Central. [Link]

• Synthesis and biological evaluation of ortho-phenyl phenylhydroxamic acids containing phenothiazine with improved selectivity for class IIa histone deacetylases. PMC - NIH. [Link]

• Two routes for the synthesis of vorinostat (SAHA)c. ResearchGate. [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. University of Glasgow. [Link]

• Design, Synthesis And Biological Evaluation Of Histone Deacetylase (hdac) Inhibitors: Saha (vorinostat) Analogs And Biaryl Indolyl Benzamide Inhibitors Display Isoform Selectivity. Semantic Scholar. [Link]

• Design, Synthesis, Bioactivity Evaluation, Crystal Structures, and In Silico Studies of New α-Amino Amide Derivatives as Potential Histone Deacetylase 6 Inhibitors. PMC - NIH. [Link]

• An Overview of HDAC Inhibitors and their Synthetic Routes. PubMed. [Link]

• Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst.

• Synthesis of HDAC Inhibitor Libraries via Microscale Workflow. PMC - PubMed Central. [Link]

• Design, Synthesis And Biological Evaluation Of Histone Deacetylase (hdac) Inhibitors: Saha (vorinostat) Analogs And Biaryl Indolyl Benzamide Inhibitors Display Isoform Selectivity | Request PDF. ResearchGate. [Link]

• Optimization of Resveratrol Used as a Scaffold to Design Histone Deacetylase (HDAC-1 and HDAC-2) Inhibitors. MDPI. [Link]

• HDAC Inhibitors: Innovative Strategies for Their Design and Applications. ResearchGate. [Link]

• Discovery and Characterization of Novel Non-Hydroxamate HDAC11 Inhibitors. PMC. [Link]

• Design, Synthesis And Biological Evaluation Of Histone Deacetylase (hdac) Inhibitors: Saha (vorinostat) Analog. Digital Commons @ Wayne State. [Link]

• Chemical structures of representative biphenyl PD-L1 inhibitors and... ResearchGate. [Link]

• Biochemical and Behavioral Characterization of IN14, a New Inhibitor of HDACs with Antidepressant-Like Properties. PubMed Central. [Link]

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• 4. Mechanisms of Histone Deacetylase Inhibitor-Regulated Gene Expression in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HDAC Inhibitors: Dissecting Mechanisms of Action to Counter Tumor Heterogeneity [mdpi.com]
• 6. Anticancer Therapy with HDAC Inhibitors: Mechanism-Based Combination Strategies and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and evaluation of hydroxamic acid-based molecular probes for in vivo imaging of histone deacetylase (HDAC) in brain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Suberoylanilide Hydroxamic Acid Analogs with Heteroaryl Amide Group and Different Chain Length: Synthesis and Effect on Histone Deacetylase [mdpi.com]
• 9. Novel biphenyl-based scaffold as potent and selective histone deacetylase 6 (HDAC6) inhibitors: Identification, development and pharmacological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Biphenyl-4-yl-acrylohydroxamic acids: Identification of a novel indolyl-substituted HDAC inhibitor with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Design, synthesis, and evaluation of biphenyl-4-yl-acrylohydroxamic acid derivatives as histone deacetylase (HDAC) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Discovery of novel biphenyl compounds bearing hydroxamic acid moiety as the first PD-L1/class I HDACs dual inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Purification of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the purification of this α-keto aldehyde hydrate. Our goal is to equip you with the scientific rationale and practical steps necessary to achieve high purity and yield.

Introduction to Purification Challenges

2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate presents a unique set of purification challenges due to its molecular structure. The presence of a bulky, nonpolar biphenyl group, a polar α-keto aldehyde moiety, and its existence as a hydrate in equilibrium with the aldehyde form necessitates careful selection and optimization of purification methods.[1][2][3] The reactivity of the aldehyde functional group can lead to the formation of impurities, particularly through oxidation or reactions with solvents.[4][5]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when working with crude 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate?

A1: Impurities can generally be classified into three categories[6]:

• Organic Impurities: These are often structurally related to the target compound and can include unreacted starting materials, byproducts from the synthetic route (e.g., from a Suzuki coupling), or degradation products. A common degradation product for aldehydes is the corresponding carboxylic acid, formed through oxidation.[5] You might also encounter the anhydrous form of the aldehyde.

• Inorganic Impurities: These may consist of residual catalysts (e.g., palladium from a cross-coupling reaction), salts from work-up procedures, or drying agents.[6]

• Residual Solvents: Solvents used in the synthesis or initial purification steps that have not been completely removed can be present.

Q2: My NMR analysis shows a complex mixture of species. Is the hydrate form stable?

A2: The hydrate, a geminal diol, exists in equilibrium with the parent aldehyde.[1][2] This equilibrium can be influenced by factors such as solvent, pH, and temperature.[7] In solution, you may observe signals for both the hydrate and the free aldehyde in your NMR spectrum. The stability of the hydrate is enhanced by the electron-withdrawing nature of the adjacent carbonyl group.[3][8] It is crucial to be aware of this equilibrium when interpreting analytical data.

Q3: Which purification techniques are most suitable for this compound?

A3: The choice of purification method depends on the nature and quantity of the impurities. The most common and effective techniques are:

• Recrystallization: This is an excellent method for removing small amounts of impurities from a solid sample, provided a suitable solvent or solvent system can be identified.

• Column Chromatography: This is a versatile technique for separating the target compound from a wider range of impurities, especially those with different polarities.[4][9]

• Liquid-Liquid Extraction: This can be useful for removing acidic or basic impurities. For instance, a wash with a mild base like sodium bicarbonate solution can help remove the corresponding carboxylic acid impurity.[5][10]

Q4: How should I store the purified 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate to prevent degradation?

A4: To minimize degradation, the purified compound should be stored in a tightly sealed container, protected from light and air to prevent oxidation. Storage at low temperatures (e.g., in a freezer) is also recommended to slow down any potential degradation pathways. An inert atmosphere (e.g., nitrogen or argon) can provide additional protection.

Troubleshooting Guides

Issue 1: Low Yield After Recrystallization

Symptoms: A significant loss of material is observed after the recrystallization process.

Possible Causes & Solutions:

• Inappropriate Solvent Choice: The ideal solvent should dissolve the compound sparingly at room temperature but completely at an elevated temperature. If the compound is too soluble at room temperature, you will lose a substantial amount in the mother liquor.

  • Action: Perform a systematic solvent screen with small amounts of your crude material. Test a range of solvents with varying polarities, such as ethanol, isopropyl alcohol, ethyl acetate, toluene, and mixtures thereof. A mixed solvent system (e.g., ethanol/water, ethyl acetate/hexanes) often provides the desired solubility profile.

• Using an Excessive Amount of Solvent: Dissolving the crude product in too much hot solvent will result in a low recovery upon cooling.

  • Action: Add the hot solvent portion-wise to the crude material until it just dissolves. This ensures a saturated solution and maximizes crystal formation upon cooling.

• Premature Crystallization: If the solution cools too quickly, especially in the funnel during hot filtration, the product will crystallize along with the impurities you are trying to remove.

  • Action: Use a pre-heated funnel and filter flask for the hot filtration step. Work quickly to minimize cooling. If premature crystallization occurs, add a small amount of hot solvent to redissolve the solid and continue the filtration.

• Cooling the Solution Too Rapidly: Rapid cooling can lead to the formation of small, impure crystals that trap solvent and impurities.

  • Action: Allow the hot, filtered solution to cool slowly to room temperature. For optimal crystal growth, you can then place the flask in an ice bath to maximize precipitation.

Recrystallization Protocol Workflow

Caption: A typical workflow for the recrystallization of a solid compound.

Issue 2: Poor Separation or Compound Decomposition During Column Chromatography

Symptoms: Fractions from the column are still impure, or the total recovery of material is low, suggesting the compound degraded on the column.

Possible Causes & Solutions:

• Inappropriate Solvent System (Eluent): If the eluent is too polar, your compound and impurities will elute together quickly. If it is not polar enough, your compound may not move off the baseline.

  • Action: Systematically test different solvent systems using Thin Layer Chromatography (TLC) first.[9] Aim for a solvent system that gives your target compound an Rf value of approximately 0.3 and good separation from impurities. For a molecule with both nonpolar (biphenyl) and polar (keto-aldehyde hydrate) features, a gradient elution from a nonpolar solvent (e.g., hexanes or toluene) to a more polar solvent (e.g., ethyl acetate or acetone) is often effective.

• Silica Gel Acidity: Standard silica gel is slightly acidic and can catalyze side reactions with sensitive functional groups like aldehydes.[4] This can lead to the formation of acetals or hemiacetals if an alcohol is used as a solvent, or other degradation pathways.[4][11]

  • Action 1 (Deactivation): Deactivate the silica gel by adding 1-2% triethylamine to your eluent.[4] This will neutralize the acidic sites on the silica.

  • Action 2 (Alternative Stationary Phase): Consider using a different stationary phase, such as neutral alumina or Florisil, which are less acidic.[11]

• Column Overloading: Loading too much crude material onto the column will lead to broad bands and poor separation.

  • Action: As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel used.

• Improper Column Packing: Air bubbles or cracks in the stationary phase will lead to channeling and inefficient separation.

  • Action: Carefully pack the column using a slurry method to ensure a homogenous and stable bed.

Data Summary for Column Chromatography

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (consider deactivation) or Neutral Alumina	Silica is standard, but its acidity can be problematic for aldehydes. Alumina is a good alternative.
Mobile Phase (Eluent)	Hexane/Ethyl Acetate or Toluene/Acetone gradient	Balances the polarity needed to elute the biphenyl keto-aldehyde hydrate while allowing for separation from less polar and more polar impurities.
Rf Target (TLC)	0.25 - 0.35	Provides optimal resolution in column chromatography.
Deactivation Agent	1-2% Triethylamine in eluent	Neutralizes acidic sites on silica gel, preventing degradation of the aldehyde.[4]

Column Chromatography Troubleshooting Logic

Caption: Logical steps for troubleshooting column chromatography issues.

Issue 3: Product is a Persistent Oil or Gummy Solid

Symptoms: The purified product does not crystallize into a solid and remains as a viscous oil or a sticky semi-solid.

Possible Causes & Solutions:

• Presence of Residual Solvent: Trapped solvent can significantly depress the melting point and prevent crystallization.

  • Action: Dry the sample under high vacuum for an extended period, possibly with gentle heating if the compound is thermally stable.

• Remaining Impurities: Even small amounts of impurities can act as a "eutectic mixture," preventing the bulk of the sample from crystallizing.

  • Action: Re-purify the material using a different method. If you used column chromatography, try recrystallization, or vice-versa. Analyze a small sample by HPLC or LC-MS to assess purity.

• Polymorphism or Amorphous Solid: The compound may exist in different solid-state forms.

  • Action: Try to induce crystallization by scratching the inside of the flask with a glass rod at the solvent-air interface. Alternatively, add a seed crystal from a previously successful batch if available. Sometimes, dissolving the oil in a minimal amount of a volatile solvent (like dichloromethane or diethyl ether) and then slowly evaporating the solvent can promote crystallization.

References

• Benchchem. (n.d.). Identifying and removing impurities in 3'-(Hydroxymethyl)-biphenyl-4-acetic acid.
• Sigma-Aldrich. (n.d.). Troubleshooting Purification Methods.
• Studylib. (n.d.). Biphenyl Purification: Chromatography Lab.
• PubChem. (n.d.). 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.
• ResearchGate. (2014). What is the best solvent for purifying aldehyde in a column chromatography?.
• ResearchGate. (2015). Is it possible to purify aldehyde by column? Is there any other method to do purification?.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography.
• NIH National Library of Medicine. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol.
• Chemistry LibreTexts. (2015). 16.08: Hydration of Ketones and Aldehydes.
• Organic Chemistry Tutor. (n.d.). Formation of Hydrates from Aldehydes and Ketones.
• ResearchGate. (2010). NMR Characterization of Hydrate and Aldehyde Forms of Imidazole-2-carboxaldehyde and Derivatives.
• CONICET. (n.d.). NMR Characterization of Hydrate and Aldehyde Forms of Imidazole-2-carboxaldehyde and Derivatives.
• Chemistry Steps. (n.d.). Reactions of Aldehydes and Ketones with Water.
• YouTube. (2021). Hydration of Aldehydes and Ketones | Geminal Diol Formation and Equilibrium Explained.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. Reactions of Aldehydes and Ketones with Water - Chemistry Steps [chemistrysteps.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. studylib.net [studylib.net]
• 10. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Chromatography [chem.rochester.edu]

improving the yield of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate synthesis

An essential precursor in pharmaceutical research, 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is pivotal in the synthesis of various active pharmaceutical ingredients (APIs), including novel histone deacetylase (HDAC) inhibitors.[1] Its synthesis, most commonly achieved through the selenium dioxide-mediated oxidation of 4-acetylbiphenyl, can present challenges ranging from low yields to purification difficulties.[2]

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshoot and optimize this synthesis. Drawing on established chemical principles and field-proven insights, this document aims to empower users to overcome common experimental hurdles and achieve consistent, high-yield results.

Core Synthesis Protocol: The Riley Oxidation of 4-Acetylbiphenyl

The foundational method for synthesizing 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is the Riley oxidation. This reaction selectively oxidizes the α-methylene group of the starting ketone, 4-acetylbiphenyl.[2]

Experimental Protocol:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-acetylbiphenyl (1 equivalent).[3]

• Solvent Addition: Add a suitable solvent, such as aqueous dioxane or aqueous ethanol, to dissolve the starting material. A typical concentration is 0.2-0.5 M.

• Reagent Addition: Add selenium dioxide (1.1 to 1.2 equivalents) to the solution.[2] Safety Note: Selenium dioxide is highly toxic. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE).

• Heating and Reflux: Heat the reaction mixture to reflux (typically 80-100 °C) and maintain for 4-12 hours.

• Monitoring: Track the reaction progress using Thin Layer Chromatography (TLC) by observing the consumption of the starting material.

• Work-up (Selenium Removal): Upon completion, cool the mixture to room temperature. A black or red precipitate of elemental selenium will be present. Filter the reaction mixture through a pad of Celite® to remove the selenium precipitate. Wash the filter cake with the reaction solvent.

• Extraction: Concentrate the filtrate under reduced pressure to remove the bulk of the solvent. Dilute the residue with ethyl acetate and water. Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Washing: Combine the organic extracts and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product, often an oil or a semi-solid, can be purified by recrystallization from a solvent system like water or an ethanol/water mixture to yield 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate as a crystalline solid.[4][5]

Reaction Mechanism

The oxidation proceeds via the enol tautomer of 4-acetylbiphenyl, which attacks the electrophilic selenium dioxide. A subsequent series of rearrangements and hydrolysis steps yields the desired 1,2-dicarbonyl product and elemental selenium.[6][7]

Caption: Mechanism of the Riley Oxidation of 4-Acetylbiphenyl.

Troubleshooting Guide

Question 1: My reaction yield is very low or I recovered only starting material. What went wrong?

This is a common issue that can stem from several factors related to reagents and reaction conditions.

• Cause A: Inactive Selenium Dioxide (SeO₂)

  • Explanation: Selenium dioxide is hygroscopic and can lose activity over time. Commercial SeO₂ can sometimes be of insufficient purity.

  • Solution: For critical, large-scale reactions, it is recommended to purify commercial SeO₂ by sublimation before use.[4] Ensure the reagent is stored in a desiccator.

• Cause B: Incorrect Solvent Choice

  • Explanation: The solvent plays a crucial role in solubilizing the reactants and mediating the reaction rate. While various solvents are reported, their effectiveness can differ.

  • Solution: A mixture of dioxane and water is often the most effective solvent system, providing a good balance of solubility for both the nonpolar starting material and the polar SeO₂. 95% ethanol is another viable option.[4] Avoid purely non-polar or overly aqueous conditions.

• Cause C: Suboptimal Reaction Temperature

  • Explanation: The Riley oxidation requires sufficient thermal energy to proceed at a reasonable rate. If the temperature is too low, the reaction will be sluggish or may not start at all.

  • Solution: Ensure the reaction mixture reaches and maintains a steady reflux. For an aqueous dioxane system, this is typically around 90-100 °C. Use a heating mantle with a temperature controller for precise regulation.

• Cause D: Insufficient Reaction Time

  • Explanation: This oxidation is not instantaneous. Depending on the scale and conditions, it can require several hours to reach completion.

  • Solution: Monitor the reaction by TLC. A good mobile phase is typically 30-50% ethyl acetate in hexanes. The product is more polar than the starting material. Continue the reflux until the starting material spot is faint or absent. The formation of a black or red selenium precipitate is also a visual indicator of reaction progress.[6]

Question 2: I am observing significant amounts of side products and the final product is difficult to purify. How can I improve selectivity?

Formation of side products often results from over-oxidation or competing reaction pathways.

• Cause A: Over-oxidation

  • Explanation: Prolonged reaction times or excessive temperatures can lead to the oxidation of the newly formed aldehyde group, resulting in the formation of biphenyl-4-carboxylic acid.

  • Solution:

    • Stoichiometry: Use a slight excess, but not a large excess, of selenium dioxide (e.g., 1.1 equivalents).

    • Monitoring: Carefully monitor the reaction by TLC. Once the starting material is consumed, proceed with the work-up promptly. Do not leave the reaction refluxing unnecessarily overnight unless you have previously established this is optimal.

• Cause B: Formation of Tar or Polymeric Material

  • Explanation: The product, an α-ketoaldehyde, can be prone to polymerization or degradation under harsh conditions.[5]

  • Solution: Maintain a controlled reflux temperature. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can sometimes mitigate the formation of tar-like byproducts by preventing oxidative side reactions.

Question 3: The work-up is messy. How can I efficiently remove the selenium byproducts?

Elemental selenium forms as a fine precipitate that can be difficult to handle.

• Explanation: The reduced selenium dioxide forms elemental selenium, which can be colloidal or a fine powder.

• Solution: The most effective method for removing selenium is filtration through a pad of an inert filter aid.

  • Prepare a Celite® Pad: Place a layer of Celite® (diatomaceous earth) approximately 1-2 cm thick in a Büchner or fritted glass funnel.

  • Wet the Pad: Wet the pad with the reaction solvent before filtering.

  • Filter: Slowly pour the cooled reaction mixture through the pad. The Celite® will trap the fine selenium particles.

  • Wash: Wash the pad thoroughly with additional solvent to ensure complete recovery of the product.

Question 4: My final product is a sticky oil, not the expected white solid. How do I crystallize it?

This issue relates to the hydration state of the product and residual impurities.

• Explanation: The anhydrous form of the product, 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde, is a yellow liquid or low-melting solid. The desired product is the stable, crystalline hydrate.[5][8] Impurities can also inhibit crystallization.

• Solution:

  • Ensure Hydration: After the work-up and concentration, dissolve the crude oil in a minimal amount of a solvent like ethanol or hot water.

  • Induce Crystallization: Add water (if dissolved in ethanol) or simply cool the aqueous solution slowly. Scratching the inside of the flask with a glass rod at the solvent-air interface can help initiate crystallization. Seeding with a previously obtained crystal is also highly effective.

  • Patience: Allow the solution to stand, first at room temperature and then in a refrigerator (4 °C), to maximize crystal formation.

Troubleshooting Workflow

Sources

• 1. Design, synthesis, and evaluation of biphenyl-4-yl-acrylohydroxamic acid derivatives as histone deacetylase (HDAC) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemistry.du.ac.in [chemistry.du.ac.in]
• 3. 4-Acetylbiphenyl | C14H12O | CID 7113 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Phenylglyoxal - Wikipedia [en.wikipedia.org]
• 6. Riley oxidation - Wikipedia [en.wikipedia.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate | C14H12O3 | CID 517491 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Handling of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical information, troubleshooting advice, and validated protocols for researchers, scientists, and drug development professionals working with 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. Our goal is to ensure the chemical integrity of your materials, leading to reproducible and reliable experimental outcomes.

Compound Profile

For clarity and quick reference, the key properties of the compound are summarized below.

Property	Value	Source(s)
Chemical Name	2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate	[1][2]
CAS Number	857368-92-4	[1][2][3]
Molecular Formula	C₁₄H₁₂O₃	[1][3][4]
Molecular Weight	228.24 g/mol	[1][3]
Synonyms	Biphenyl-4-glyoxal hydrate, 2-oxo-2-(4-phenylphenyl)acetaldehyde hydrate	[1][4]

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for this compound?

Answer: The primary goal for storing 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is to protect it from the key environmental factors that drive degradation: air, moisture, heat, and light.

Based on safety data sheets for structurally related compounds and general chemical principles, the following conditions are recommended:

• Temperature: Store in a cool environment. For long-term storage (months to years), refrigeration at 2-8°C is recommended. For short-term storage, a cool, dark place away from heat sources is sufficient.[5]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen). The aldehyde functional group is susceptible to oxidation, which can convert it into the corresponding carboxylic acid, introducing a significant impurity.

• Container: The compound should be kept in a tightly sealed container to prevent moisture ingress and exposure to air.[6][7]

• Location: The storage area must be dry and well-ventilated.[6][7][8]

Q2: How does the "hydrate" form affect storage and handling?

Answer: The term "hydrate" signifies that water molecules are incorporated into the compound's crystal lattice. This has two critical implications:

• Stability of the Hydrate: The crystalline structure, and thus the compound's physical properties, depends on the presence of this water. Storing the compound in an excessively dry environment (e.g., over a very strong desiccant like P₂O₅) could potentially lead to the loss of hydration water, altering the material's properties.

• Hygroscopicity: While it is a hydrate, the compound can still be hygroscopic, meaning it may absorb additional moisture from the atmosphere if left exposed. This excess water can promote degradation pathways or affect accurate weighing for experiments.

Therefore, the key is balance. Store in a dry environment, such as a standard desiccator with silica gel, but avoid overly aggressive drying methods unless you intend to form the anhydrous version. Always keep the container tightly sealed.[8]

Q3: What are the primary degradation pathways I should be concerned about?

Answer: The molecule contains two reactive sites: the biphenyl ring system and the α-keto-aldehyde functional group. The aldehyde is the most likely site of degradation.

• Oxidation: The aldehyde group (-CHO) is easily oxidized to a carboxylic acid (-COOH) upon exposure to air (oxygen). This is the most common degradation pathway for aldehydes.

• Peroxide Formation: Like many aldehydes, this compound can slowly form explosive peroxides upon prolonged exposure to air and light.[9] This is a significant safety concern, especially if you plan to distill or heat the compound.

• Polymerization: Aldehydes can undergo self-condensation or polymerization reactions, which may be catalyzed by acidic or basic impurities. This can result in discoloration and a change in the physical state of the compound.

The diagram below illustrates the primary environmental factors that can compromise the stability of the compound.

Caption: Key factors affecting compound stability.

Q4: How can I visually inspect my sample for signs of degradation?

Answer: A pure sample of this compound should be a consistent solid (likely a powder or crystalline solid). Visual inspection is the first line of defense against using a degraded sample. Look for:

• Color Change: A yellow or brownish tint may indicate the formation of polymers or other chromophoric impurities.

• Change in Texture: Clumping, melting, or the appearance of a viscous liquid suggests the absorption of moisture or decomposition into lower melting point impurities.

• Insolubility: If a sample that was previously soluble in a specific solvent now shows insolubility or forms a haze, it may indicate polymerization.

If you observe any of these changes, it is crucial to perform a quality check before using the material in an experiment.

Troubleshooting and Quality Control

If you encounter inconsistent experimental results or suspect your material is compromised, the following workflow and protocols can help you diagnose the issue.

Caption: Troubleshooting workflow for suspected compound degradation.

Protocols & Methodologies

Protocol 4.1: Qualitative Test for Aldehyde Group Integrity (Tollen's Test)

This test validates the presence of the aldehyde functional group. A positive result indicates the aldehyde has not been fully oxidized to a carboxylic acid.

Background: Tollen's reagent, a solution of silver-ammonia complex, is a mild oxidizing agent. It selectively oxidizes aldehydes to carboxylates, and in the process, the silver(I) ions are reduced to elemental silver, which forms a characteristic "silver mirror" on the inside of the test tube.

Materials:

• Silver nitrate (AgNO₃) solution (5%)

• Sodium hydroxide (NaOH) solution (10%)

• Ammonia (NH₃) solution (concentrated)

• Test compound

• Suitable solvent (e.g., THF or Dioxane, ensure it is peroxide-free)

• Clean glass test tubes

Procedure:

• Prepare Tollen's Reagent (MUST be prepared fresh):

  • In a clean test tube, add 2 mL of 5% AgNO₃ solution.

  • Add 1-2 drops of 10% NaOH solution. A brown precipitate of silver(I) oxide (Ag₂O) will form.

  • Add concentrated ammonia solution dropwise, shaking well after each drop, until the brown precipitate just dissolves. This is Tollen's reagent. Caution: Do not prepare large quantities or store the reagent, as it can form the highly explosive silver nitride upon standing.

• Prepare Sample: Dissolve a small amount (5-10 mg) of your 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate in a minimal amount of a suitable solvent.

• Perform Test: Add the dissolved sample to the freshly prepared Tollen's reagent.

• Observe: A positive test is the formation of a silver mirror on the walls of the test tube within a few minutes. Gentle warming in a water bath (~60°C) may be required.

Protocol 4.2: Qualitative Test for Peroxide Formation

This is a critical safety check for any aldehyde-containing compound that has been stored for an extended period (>1 year) or has been exposed to air.[9]

Background: Peroxides will oxidize iodide ions (I⁻) to iodine (I₂). The presence of starch as an indicator will form a deep blue-black complex with the iodine, providing a clear visual signal.

Materials:

• Test compound

• Suitable solvent (e.g., THF, Dioxane, or Acetic Acid; must be peroxide-free)

• Potassium iodide (KI), granular

• Starch indicator solution (or a small amount of soluble starch)

• Deionized water

Procedure:

• Prepare Sample: Dissolve ~20-50 mg of the compound in 1-2 mL of a suitable solvent in a test tube.

• Add KI: Add a few crystals of potassium iodide.

• Acidify (if in a non-acidic solvent): Add a drop of glacial acetic acid to facilitate the reaction.

• Observe: The formation of a pale yellow to brown color indicates the presence of iodine, and therefore peroxides.

• Confirm with Starch: Add a drop of starch indicator solution. The immediate formation of a deep blue or black color confirms the presence of peroxides.

Interpretation: If peroxides are detected, the compound should be handled with extreme care. DO NOT heat or concentrate the material. It should be quenched (e.g., with a freshly prepared solution of sodium sulfite or ferrous sulfate) and disposed of according to institutional safety guidelines.

References

• Blossoms and Sea Shores. (2025, April 15). Safety Data Sheet. Retrieved from [Link]

• PubChem. (n.d.). 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. National Center for Biotechnology Information. Retrieved from [Link]

• Beijing Xinheng Research Technology Co., Ltd. (n.d.). 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. Retrieved from [Link]

• DC Fine Chemicals. (n.d.). Safety Data Sheet - Acetaldehyde. Retrieved from [Link]

• ChemSrc. (2025, August 27). 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. Retrieved from [Link]

Sources

• 1. 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate | C14H12O3 | CID 517491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate - CAS:857368-92-4 - 北京欣恒研科技有限公司 [konoscience.com]
• 3. 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate | 857368-92-4 [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. afi-usa.com [afi-usa.com]
• 6. fishersci.com [fishersci.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. enamine.enamine.net [enamine.enamine.net]
• 9. fishersci.com [fishersci.com]

Technical Support Center: A Troubleshooting Guide for Reactions Involving α-Keto Aldehydes

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with α-keto aldehydes. This guide is designed to provide in-depth, field-proven insights into the common challenges encountered during reactions with these versatile but often sensitive compounds. We will move beyond simple procedural lists to explain the underlying chemical principles, helping you not only to solve immediate problems but also to build a more robust understanding for future experimental design.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

I. Reaction Failures & Low Yields

Question 1: My reaction is giving a low yield of the desired product. What are the common culprits when working with α-keto aldehydes?

Low yields in reactions involving α-keto aldehydes can often be traced back to the inherent reactivity and stability of these compounds. The presence of two adjacent carbonyl groups creates a highly electrophilic system prone to various side reactions and degradation pathways.

Core Issues to Investigate:

• Substrate Instability and Degradation: α-Keto aldehydes, particularly simple ones like glyoxal and methylglyoxal, are known to be unstable in solution. They can undergo polymerization, hydration, and other degradation pathways, reducing the concentration of the active reagent.[1][2][3] For instance, aqueous solutions of glyoxal exist as a mixture of monomeric and oligomeric hydrates.[1][3]

• Competing Side Reactions: The high reactivity of α-keto aldehydes makes them susceptible to several named reactions, which can divert your starting material away from the desired product.

• Suboptimal Reaction Conditions: Temperature, pH, and solvent choice are critical and can tip the balance between your desired reaction and unwanted side pathways.

Troubleshooting Workflow:

Here is a logical workflow to diagnose the source of low yields:

Caption: A stepwise approach to troubleshooting low reaction yields.

Detailed Protocols & Explanations:

• Protocol 1: Assessing Starting Material Integrity

  • Spectroscopic Analysis: Before starting your reaction, obtain an NMR spectrum of your α-keto aldehyde. For aldehydes, a characteristic proton signal appears between δ 9-10 ppm.[4][5][6] The presence of unexpected peaks may indicate impurities or degradation.

  • Purification: If impurities are detected, consider purification. While column chromatography on silica gel can be used for some aldehydes, decomposition is a risk.[7] An alternative is purification via a bisulfite adduct, which can be isolated by extraction and then reverted to the aldehyde under basic conditions.[7]

  • Freshness Matters: Whenever possible, use freshly prepared or newly purchased α-keto aldehydes. If you suspect your compound has degraded, it is often more efficient to start with a fresh batch.

• Protocol 2: Identifying Side Reactions via Mass Spectrometry

  • Sample Preparation: Carefully quench your reaction and prepare a sample for mass spectrometry analysis.

  • Data Acquisition: Run ESI-MS or a similar soft ionization technique to identify the molecular weights of all components in your reaction mixture.

  • Analysis: Compare the observed molecular weights to those of potential side products. Common side reactions and their products are summarized in the table below.

Side Reaction	Reactant Conditions	Expected Byproduct
Cannizzaro Reaction	Strong base, no α'-hydrogens	α-Hydroxy acid
Benzoin Condensation	Cyanide or thiazolium salt catalyst	α-Hydroxy ketone (acyloin)
Aldol Condensation	Acid or base, α'-hydrogens present	β-Hydroxy-α-keto aldehyde

II. Unwanted Side Reactions

Question 2: I've identified an unexpected byproduct that I believe is from a Cannizzaro reaction. How can I prevent this?

The Cannizzaro reaction is a classic disproportionation reaction of aldehydes that lack α-hydrogens, occurring under strongly basic conditions.[8][9][10][11][12] For an α-keto aldehyde without an α'-hydrogen, this will be an intramolecular reaction, yielding an α-hydroxy carboxylic acid.[8][9]

Mechanism of the Intramolecular Cannizzaro Reaction:

Caption: Simplified mechanism of the intramolecular Cannizzaro reaction.

Preventative Measures:

• pH Control: The most effective way to prevent the Cannizzaro reaction is to avoid strongly basic conditions. If your desired reaction requires a base, consider using a weaker, non-nucleophilic base or running the reaction at a lower pH if possible.

• Protecting Groups: If basic conditions are unavoidable, you may need to protect the aldehyde functionality. Acetals are excellent protecting groups for aldehydes as they are stable to strong bases and nucleophiles.[7][13][14] The aldehyde can be deprotected under acidic conditions after the desired reaction is complete.

• Temperature Control: The Cannizzaro reaction, like many side reactions, is often accelerated by higher temperatures. Running your reaction at a lower temperature may favor the desired transformation.

Protocol 3: Acetal Protection of an α-Keto Aldehyde

• Setup: Dissolve the α-keto aldehyde in a suitable solvent (e.g., toluene or dichloromethane). Add a diol (e.g., ethylene glycol, 1.1 equivalents) and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

• Reaction: Heat the mixture to reflux with a Dean-Stark apparatus to remove the water formed during the reaction, driving the equilibrium towards the acetal.

• Monitoring: Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Workup: Cool the reaction, wash with a mild base (e.g., saturated sodium bicarbonate solution) to remove the acid catalyst, and purify the resulting protected α-keto aldehyde.

• Deprotection: After your desired reaction, the acetal can be removed by stirring with aqueous acid (e.g., dilute HCl).

Question 3: My reaction involves a chiral α-keto aldehyde, but I'm observing a loss of stereochemical purity. What is happening and how can I fix it?

The loss of stereochemical integrity at the α-carbon is a common issue for aldehydes and ketones with a chiral α-center.[15][16][17][18] This process, known as racemization or epimerization, occurs via the formation of a planar enol or enolate intermediate under either acidic or basic conditions.[19][20]

Mechanism of Racemization:

Caption: Racemization of a chiral α-keto aldehyde via an achiral enol intermediate.

Strategies to Minimize Racemization:

• Strict pH Control: Avoid both strongly acidic and strongly basic conditions if possible. If a base is required, a sterically hindered, non-nucleophilic base may be preferable.

• Low Temperatures: Enolization is a thermodynamic process. Running the reaction at the lowest possible temperature that still allows for an acceptable rate of the desired reaction can minimize the extent of enolization and subsequent racemization.

• Choice of Reagents: Some reagents are known to promote racemization more than others. For example, in Wittig reactions, the choice of base can significantly impact the stereochemical outcome.[21]

• Protecting Groups: In some cases, converting the α-keto aldehyde to a derivative that is less prone to enolization can be a viable strategy. For example, protection of α-keto acids as 2,5-dihydrooxazole 3-oxides has been shown to provide configurationally stable intermediates.[22]

References

• Organic Chemistry Portal. (n.d.). Cannizzaro Reaction. Organic-chemistry.org. Retrieved from [Link]

• Benzoin Condensation. (2023, February 12). YouTube. Retrieved from [Link]

• Reddit. (2019, March 7). Understanding racemic mixtures and tautomerization. r/Mcat. Retrieved from [Link]

• Wikipedia. (n.d.). Cannizzaro reaction. In Wikipedia. Retrieved from [Link]

• Jack Westin. (n.d.). Aldehydes And Ketones Important Reactions - Benzoin Condensation. Jack Westin. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetals as Protecting Groups for Aldehydes and Ketones. Chemistry Steps. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzoin Condensation. Organic-chemistry.org. Retrieved from [Link]

• Bode, J. W., et al. (2011). Chemoselective Protection of α-Ketoacids by Direct Annulations with Oximes. NIH Public Access. Retrieved from [Link]

• Dr. B. (2024, June 17). CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Benzoin Condensation. ResearchGate. Retrieved from [Link]

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• Wikipedia. (n.d.). Protecting group. In Wikipedia. Retrieved from [Link]

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• AK Lectures. (2016, September 3). Racemization of Carbonyl Compounds. AK Lectures. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Alpha-carbon Reactions. Chemistry LibreTexts. Retrieved from [Link]

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• Master Organic Chemistry. (2025, May 14). Reactions of Enols – Acid-Catalyzed Aldol, Halogenation, and Mannich Reactions. Master Organic Chemistry. Retrieved from [Link]

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Technical Support Center: Optimization of Reaction Conditions for Synthesizing Biphenyl Derivatives

A Senior Application Scientist's Guide to Troubleshooting the Suzuki-Miyaura Coupling Reaction

Welcome to the Technical Support Center for the optimization of Suzuki-Miyaura coupling reactions. As a cornerstone of modern organic synthesis, the palladium-catalyzed cross-coupling of an organoboron species with an organohalide is invaluable for constructing the biphenyl scaffold, a privileged structure in pharmaceuticals, agrochemicals, and material sciences.[1][2][3] However, its successful implementation is a multifactorial challenge, often requiring careful optimization. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common experimental issues, transforming failed reactions into successful outcomes.

Section 1: Troubleshooting Guide

This section addresses the most common problems encountered during the synthesis of biphenyl derivatives via Suzuki-Miyaura coupling. The following workflow provides a systematic approach to diagnosing issues related to low or no product yield.

Visual Troubleshooting Workflow

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura reactions.

Problem 1: Low or No Product Yield

Q: My Suzuki-Miyaura reaction is providing a very low yield, or no product at all. What are the primary causes and how can I fix it?

A: This is the most common issue and can be traced back to one of the core components of the reaction: the catalyst system, the base, the solvent, or the starting materials. A systematic approach is crucial.

1. Catalyst Inactivity:

• The Cause: The active catalyst in the Suzuki reaction is a Pd(0) species.[2] If you are using a Pd(II) source like Pd(OAc)₂, it must be reduced in situ, a process which can be inefficient. Furthermore, the Pd(0) catalyst is highly sensitive to oxygen, which can oxidize it to an inactive state.[4][5]

• The Solution:

  • Rigorous Degassing: Ensure your solvent and the reaction vessel are thoroughly degassed (e.g., via three freeze-pump-thaw cycles or by sparging with an inert gas like argon or nitrogen for at least 20-30 minutes). Maintain a positive pressure of inert gas throughout the reaction.[5]

  • Use a Precatalyst: Modern palladium precatalysts, such as those developed by the Buchwald group (e.g., XPhos Pd G3/G4), are designed to generate the active L-Pd(0) species cleanly and efficiently upon exposure to a base, leading to more reproducible results.[6][7]

2. Inappropriate Ligand Choice:

• The Cause: The ligand is not merely a spectator; it is fundamental to every step of the catalytic cycle.[8] An incorrect ligand can lead to slow oxidative addition (especially with less reactive aryl chlorides) or inefficient reductive elimination to form the product.[6]

• The Solution:

  • Match Ligand to Substrate: For electron-rich or sterically hindered aryl halides, and particularly for aryl chlorides, bulky and electron-rich biaryl monophosphine ligands (e.g., SPhos, XPhos, RuPhos) are required to promote the challenging oxidative addition step.[8][9][10]

  • Ligand Screening: There is no universal ligand. If a reaction fails, screening a small panel of different ligand classes (e.g., a biaryl phosphine, a ferrocenyl phosphine like dppf, and a trialkylphosphine) is a highly effective strategy.[6]

3. Incorrect Base or Solvent System:

• The Cause: The base's primary role is to activate the organoboron species, forming a more nucleophilic "ate" complex required for transmetalation.[11][12] A base that is too weak will not perform this activation efficiently. Conversely, a base that is too strong can cause degradation of sensitive functional groups on your substrates or product.[5][12] The solvent must dissolve all components adequately, especially the base, for the reaction to proceed.[13][14]

• The Solution:

  • Base Selection: Potassium carbonate (K₂CO₃) is a common first choice. For base-sensitive substrates or to minimize protodeboronation, a milder base like potassium phosphate (K₃PO₄) is often superior.[9][12] For very challenging couplings, a stronger base like cesium carbonate (Cs₂CO₃) may be necessary.

  • Solvent System: A mixture of an organic solvent (like Toluene, Dioxane, or THF) with a small amount of water is often used to help dissolve the inorganic base.[3] However, for water-sensitive substrates, a purely anhydrous system with a soluble organic base or finely powdered K₃PO₄ in a polar aprotic solvent like DMF can be effective.[13][15]

4. Issues with Starting Materials:

• The Cause: The stability of the organoboron reagent is a common failure point. Boronic acids, especially electron-deficient or heteroaromatic ones, are susceptible to a side reaction called protodeboronation, where the C-B bond is cleaved by water or other protic sources.[12][16] The reactivity of the organohalide also follows a predictable trend: I > Br ≈ OTf >> Cl.[3]

• The Solution:

  • Protect the Boron: Convert the boronic acid to a more stable boronate ester, such as a pinacol (Bpin) or MIDA ester. These are significantly more robust against protodeboronation and can be purified by chromatography.[17][18]

  • Check Purity: Ensure both the organohalide and the organoboron reagent are pure. Impurities can inhibit the catalyst.

Problem 2: Significant Side Product Formation

Q: My reaction works, but I am isolating significant amounts of homocoupled or other byproducts. How can I improve selectivity?

A: Side reactions compete with the desired cross-coupling pathway. Understanding their origin is key to suppression.

1. Homocoupling of Boronic Acid (R²-R²):

• The Cause: This typically occurs when two molecules of the organoboron reagent couple with each other. This process is often promoted by the presence of oxygen and can be particularly problematic with electron-rich boronic acids.[12][19]

• The Solution:

  • Strictly Anaerobic Conditions: Rigorous degassing is the most effective way to minimize homocoupling.

  • Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the boronic acid. Using a large excess can drive this side reaction.

2. Protodeboronation (R²-H):

• The Cause: As mentioned above, this is the hydrolytic cleavage of the C-B bond. It is often accelerated by high temperatures and strong aqueous bases.[12][20]

• The Solution:

  • Use Boronate Esters: Pinacol esters are much less prone to this pathway.[17]

  • Anhydrous Conditions: Using a non-aqueous solvent system with a base like anhydrous K₃PO₄ can significantly reduce this side reaction.[10]

  • Milder Base: Switch from a strong base like NaOH or Cs₂CO₃ to K₃PO₄ or even KF.[11]

3. Dehalogenation (R¹-H):

• The Cause: The aryl halide is reduced, replacing the halogen with a hydrogen atom. This can occur via a competing pathway after oxidative addition, where a hydride source (sometimes the solvent or base) intercepts the palladium intermediate.[6]

• The Solution:

  • Choose a Stable Solvent: Solvents like dioxane and toluene are generally more robust than THF, which can be a source of hydrides under certain conditions.

  • Optimize Ligand: A well-chosen ligand that promotes rapid reductive elimination can help the desired product pathway outcompete the dehalogenation pathway.

Section 2: Frequently Asked Questions (FAQs)

Q1: How do I choose the right palladium catalyst and ligand for my specific substrates? A1: The choice is dictated by the electronic and steric properties of your coupling partners.

• For simple, activated substrates (e.g., aryl iodides/bromides with electron-withdrawing groups), a traditional catalyst like Pd(PPh₃)₄ may suffice.[2]

• For unactivated or challenging substrates (e.g., electron-rich aryl halides, sterically hindered substrates, or especially aryl chlorides), you need a more advanced catalyst system.[5][8] Bulky, electron-donating biaryl monophosphine ligands (the "Buchwald ligands" like SPhos and XPhos) or N-heterocyclic carbene (NHC) ligands are the state-of-the-art.[6][9] They accelerate the rate-limiting oxidative addition step.[8]

Ligand Type	Example(s)	Primary Application
Simple Phosphines	PPh₃, PCy₃	Activated aryl iodides and bromides.[11]
Biaryl Monophosphines	XPhos, SPhos, RuPhos	The "gold standard" for difficult couplings, including aryl chlorides and sterically hindered substrates.[7][9]
Ferrocenyl Phosphines	dppf	Good general-purpose, thermally stable ligand.
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Highly active for aryl chlorides, often used in PEPPSI-type precatalysts.[11]

Q2: What is the role of the base, and how do I select the best one? A2: The base has two main functions: 1) It activates the boronic acid to form a borate anion ([R-B(OH)₃]⁻), making it competent for transmetalation.[12] 2) It facilitates the final steps of the catalytic cycle. The choice depends on the sensitivity of your substrate and the reactivity of the coupling partners.[12]

Base	Strength	Common Use Case
K₂CO₃	Moderate	Standard, general-purpose base, often used in aqueous mixtures.[10]
K₃PO₄	Mild-Moderate	Excellent for base-sensitive functional groups and minimizing protodeboronation.[9][12]
Cs₂CO₃	Strong	Used for difficult couplings that require a stronger activator. Can degrade sensitive substrates.
KF	Mild	Used for substrates with base-labile groups like esters.[11]

Q3: How does the solvent affect the reaction outcome? A3: The solvent is a critical parameter that influences reaction rate, yield, and even selectivity by affecting the solubility of reagents and the stability of catalytic intermediates.[13][14]

• Aprotic Solvents (Toluene, Dioxane, THF): These are the most common and are suitable for a wide range of substrates. Toluene is excellent for higher temperatures, while THF and dioxane are good general-purpose solvents.[3]

• Polar Aprotic Solvents (DMF, Acetone): These can sometimes accelerate reactions but may also promote side reactions. In some specific cases, polar solvents can even switch the chemoselectivity of a reaction.[15][20]

• Protic/Aqueous Systems: A small amount of water is often added to help solubilize inorganic bases. While Suzuki couplings can be run in purely aqueous conditions, this can increase the risk of protodeboronation.[3][8]

Q4: My starting material is an aryl chloride. What special considerations are needed? A4: Aryl chlorides are significantly less reactive than bromides or iodides due to the strength of the C-Cl bond, making oxidative addition the most difficult step.[8] Success requires a highly active catalyst system. You must use a bulky, electron-rich ligand like XPhos, SPhos, or an NHC ligand.[6][9] Higher temperatures and stronger bases may also be necessary. Using a precatalyst is highly recommended to ensure efficient generation of the active catalyst.[7]

Section 3: Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This is a representative starting point. Optimal conditions will vary.

• Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), the boronic acid or boronate ester (1.2 mmol, 1.2 equiv), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv).

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., XPhos Pd G3, 0.01-0.02 mmol, 1-2 mol%).

• Solvent Addition & Degassing: Add the degassed solvent (e.g., Toluene/H₂O 4:1, 5 mL). Seal the vial and sparge the mixture with argon or nitrogen for another 10-15 minutes.

• Reaction: Place the vial in a pre-heated oil bath or heating block and stir at the desired temperature (e.g., 80-100 °C) for the specified time (typically 4-24 hours).

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Screening Reaction Conditions

When optimizing a new reaction, a design of experiments (DoE) approach or a systematic screening in parallel is most efficient.[1] A typical screening array might test:

• Catalysts/Ligands: Pd(PPh₃)₄, Pd(dppf)Cl₂, XPhos Pd G3, SPhos Pd G3.

• Bases: K₂CO₃, K₃PO₄, Cs₂CO₃.

• Solvents: Toluene, Dioxane, THF/H₂O (10:1).

• Temperature: 80 °C and 100 °C.

Set up an array of small-scale reactions (e.g., 0.1 mmol) in sealed vials. Monitor progress by TLC, GC-MS, or LC-MS to identify the most promising conditions for scaling up.

References

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024). Retrieved from [Link]

• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. (n.d.). National Institutes of Health. Retrieved from [Link]

• Sherwood, J., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. Retrieved from [Link]

• Sherwood, J., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry. Royal Society of Chemistry. Retrieved from [Link]

• Sherwood, J. (2019). Solvent effects in palladium catalysed cross-coupling reactions. SciSpace. Retrieved from [Link]

• What are the disadvantages of the Suzuki-Miyaura cross coupling reaction? (2018). Quora. Retrieved from [Link]

• Optimizing Suzuki Coupling Reactions. (n.d.). CovaSyn. Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved from [Link]

• Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. (2026). ACS Publications. Retrieved from [Link]

• Walker, S. D., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. Retrieved from [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Suzuki reaction: easy mechanism, application. (2022). Chemistry Notes. Retrieved from [Link]

• Suzuki reaction. (n.d.). Wikipedia. Retrieved from [Link]

• Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates. (2021). Beilstein Journals. Retrieved from [Link]

• Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. (n.d.). Organic Chemistry Frontiers (RSC Publishing). Retrieved from [Link]

• Biaryl Product Formation from Cross-coupling in Palladium-catalyzed Borylation of a Boc Protected Aminobromoquinoline Compound. (n.d.). PMC - NIH. Retrieved from [Link]

• ChemInform Abstract: Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. (2025). ResearchGate. Retrieved from [Link]

• How to approach choosing reaction conditions for Suzuki? (2024). Reddit. Retrieved from [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. (2010). Retrieved from [Link]

• Method for preparing biphenyl compound through catalyzing Suzuki coupling reaction by nanometer palladium catalyst. (n.d.). Google Patents.

• Synthesis of Polyfluorinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. (2017). The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• (a) Suzuki-Miyaura coupling reaction to synthesize biphenyl... (n.d.). ResearchGate. Retrieved from [Link]

• 4-methoxy-2'-methylbiphenyl. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Struggling with Suzuki Reaction. (2024). Reddit. Retrieved from [Link]

• Palladium-catalyzed borylation of aryl (pseudo)halides and its applications in biaryl synthesis. (n.d.). PMC - PubMed Central. Retrieved from [Link]

• Biaryl synthesis by C-C coupling. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. (n.d.). PMC - NIH. Retrieved from [Link]

• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit. Retrieved from [Link]

• What's the problem of Suzuki-Miyuara coupling reaction conditions? (2018). ResearchGate. Retrieved from [Link]

• Synthesis of Unsymmetrical Biaryls via Palladium-Catalyzed Coupling Reaction of Aryl Halides. (n.d.). ResearchGate. Retrieved from [Link]

• Biaryl Monophosphine Ligands in Palladium-Catalyzed C–N Coupling: An Updated User's Guide. (2019). PMC - NIH. Retrieved from [Link]

• Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives. (2017). MDPI. Retrieved from [Link]

• Application of the Suzuki Reaction as the Key Step in the Synthesis of a Novel Atropisomeric Biphenyl Derivative for Use as a Liquid Crystal Dopant. (n.d.). The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

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Technical Support Center: Navigating the Challenges of Hydrate Phases as Active Pharmaceutical Ingredients

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with hydrate phases of active pharmaceutical ingredients (APIs). The formation of hydrates, crystalline solids containing water within their lattice, is a common phenomenon for many APIs, with some estimates suggesting that as many as one-third of pharmaceutical solids can form hydrates.[1][2] While hydrates can sometimes offer advantages in terms of stability and handling, they also present a unique set of challenges that can impact everything from manufacturability and stability to bioavailability.[3][4]

This guide is designed to provide you with practical, in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the knowledge to anticipate, identify, and resolve the complex issues that can arise during the development of API hydrates.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the development of hydrate APIs.

Q1: How can I determine if my API has the potential to form a hydrate?

A1: Identifying the potential for hydrate formation early in development is crucial. A multi-pronged approach is recommended:

• Polymorph and Salt Screening: Incorporate aqueous and mixed aqueous/organic solvent systems into your screening protocols.[3]

• Computational Tools: Utilize resources like the Cambridge Crystallographic Data Centre's (CCDC) Hydrate Analyser to assess the propensity of your molecule to form hydrates based on its chemical structure.[3]

• Experimental Stress Testing: Expose the anhydrous form of your API to varying levels of relative humidity (RH) and monitor for changes in solid form.

Q2: What is the difference between a stoichiometric and a non-stoichiometric hydrate, and why does it matter?

A2: Understanding the type of hydrate you are working with is fundamental to controlling its behavior.

• Stoichiometric Hydrates: These contain a fixed, definite ratio of water to API molecules within the crystal lattice (e.g., monohydrate, dihydrate).[5] The water molecules are typically located in well-defined positions.[6]

• Non-stoichiometric Hydrates: These have a variable amount of water within their crystal structure, often within channels or voids.[6][7] The water content can change depending on the surrounding humidity and temperature.[7][8]

The distinction is critical because non-stoichiometric hydrates can be more challenging to control during manufacturing and storage due to their variable water content.[8] This variability can impact powder flow, compressibility, and even the chemical stability of the API.

Q3: How does the hydrate form of an API typically affect its solubility and bioavailability?

A3: Generally, the anhydrous form of a drug is more soluble than its corresponding hydrate.[3][5] This is because the water molecules in the hydrate's crystal lattice are often involved in strong hydrogen bonds, which increases the energy required to break the lattice apart and dissolve the molecule.[5]

Slower dissolution can lead to lower bioavailability.[5] A classic example is theophylline, where the anhydrous form is more bioavailable than the monohydrate.[5][9] However, there are exceptions. For instance, erythromycin dihydrate has a faster dissolution rate than its anhydrous and monohydrate forms.[6][9] Therefore, it is essential to experimentally determine the dissolution profile of each solid form.

Q4: Can the presence of excipients influence the stability of my API hydrate?

A4: Yes, excipients can significantly impact the kinetics of hydration and dehydration.[10] The effect is complex and depends on the specific API and excipient.[10] For example:

• Hygroscopic Excipients: These can either promote or inhibit hydrate formation. Polyvinylpyrrolidone (PVP), for instance, has been shown to have varying effects depending on the API and the grade of PVP used.[10]

• Non-hygroscopic Excipients: Mannitol has been observed to enhance the dehydration of some hydrates.[10]

It is crucial to study the compatibility of your API hydrate with potential excipients under various humidity and temperature conditions.[10]

Section 2: Troubleshooting Guides

This section provides step-by-step guidance for resolving specific experimental issues.

Issue 1: Unexpected Phase Conversion During Processing (e.g., Milling, Drying, Tabletting)

Problem: You observe a change in the solid form of your API hydrate during manufacturing steps that involve mechanical stress or changes in temperature and humidity. This can lead to batch-to-batch variability and potential impacts on product performance.

Troubleshooting Workflow

Caption: Troubleshooting workflow for phase conversion during processing.

Detailed Protocol: Investigating Phase Conversion

• Initial Characterization:

  • Powder X-ray Diffraction (PXRD): Use PXRD to identify the crystal form of the API before and after the problematic processing step.[11][12]

  • Thermal Analysis (DSC/TGA): Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) can detect changes in melting point, dehydration events, and the amount of water present.[12][13] TGA is particularly useful for quantifying water content.[13][14]

  • Spectroscopy (FT-IR/Raman): Fourier-Transform Infrared (FT-IR) and Raman spectroscopy can provide information about changes in hydrogen bonding, which can indicate a phase transformation.[6][12]

• Process Parameter Evaluation:

  • Milling: Investigate the effects of milling time, intensity, and temperature. Dehydration can be induced by the heat generated during milling.[14][15]

  • Drying: Carefully control the temperature and relative humidity during drying to prevent undesired dehydration or conversion to another hydrate form.[14][15]

  • Tabletting: High compaction pressures can lead to the dehydration of some hydrates.[1]

• Corrective Actions:

  • If milling is the issue, consider less aggressive milling conditions or cryo-milling.

  • For drying-related problems, optimize the drying parameters to maintain the desired hydrate form.

  • If tabletting is causing dehydration, evaluate the effect of compaction force and consider the use of different excipients.

Issue 2: Difficulty in Preparing a Stable and Pure Hydrate Form

Problem: You are struggling to consistently crystallize the desired hydrate form, or you are obtaining a mixture of forms.

Troubleshooting Workflow

Caption: Troubleshooting workflow for inconsistent hydrate formation.

Detailed Protocol: Optimizing Hydrate Crystallization

• Determine the Critical Water Activity:

  • The critical water activity is the point at which the anhydrous form converts to the hydrate.[3]

  • Dynamic Vapor Sorption (DVS): DVS is a gravimetric technique that measures the uptake and loss of water vapor by a sample as a function of relative humidity.[3][13] This can help identify the critical RH for hydrate formation.

  • Slurry Method: Slurrying the API in aqueous/organic solvent mixtures with known water activities can also determine the critical water activity.[3]

• Optimize Crystallization Parameters:

  • Solvent System: Systematically vary the composition of your crystallization solvent to control the water activity.

  • Temperature: Temperature can significantly influence which solid form crystallizes.

  • Seeding: If you have a small amount of the pure desired hydrate, use it to seed subsequent crystallizations to promote the formation of that form.

• Characterize the Resulting Solid Form:

  • Use a combination of PXRD, thermal analysis, and spectroscopy to confirm the identity and purity of the crystallized hydrate.

Issue 3: Inaccurate Quantification of Water Content

Problem: You are getting inconsistent or inaccurate results when trying to determine the degree of hydration of your API.

Troubleshooting Guide

Analytical Technique	Potential Issue	Troubleshooting Steps
Thermogravimetric Analysis (TGA)	Overlapping weight loss events (e.g., dehydration and decomposition).	- Use a modulated TGA to separate events. - Couple TGA with Mass Spectrometry (MS) or FT-IR to identify the evolved gases.[16]
Difficulty distinguishing between surface water and lattice water.	- Use a slow heating rate in TGA. - Combine TGA with DSC; loss of surface water typically results in a broad endotherm, while dehydration of crystalline water is often a sharp endotherm.[11]
Karl Fischer (KF) Titration	Incomplete water extraction from the crystal lattice.	- Use a KF oven to heat the sample and drive off the water. - Optimize the oven temperature to ensure complete dehydration without causing decomposition.
Interference from other sample components.	- Choose the appropriate KF reagent for your sample. - Perform a blank titration to account for any background moisture.
Dynamic Vapor Sorption (DVS)	Slow kinetics of water uptake or loss.	- Increase the equilibration time at each RH step.[3]

Section 3: Key Analytical Techniques for Hydrate Characterization

A comprehensive understanding of your API hydrate requires the use of multiple analytical techniques.

Technique	Information Provided
Powder X-ray Diffraction (PXRD)	Crystal structure identification and phase purity.[12]
Single Crystal X-ray Diffraction (SCXRD)	Definitive determination of the crystal structure, including the positions of water molecules.[6][13]
Thermal Analysis (DSC & TGA)	Dehydration temperature, stoichiometry, and thermal stability.[12]
Spectroscopy (FT-IR & Raman)	Information on hydrogen bonding and molecular interactions.[12]
Dynamic Vapor Sorption (DVS)	Water sorption/desorption behavior and critical relative humidity for phase transitions.[13]
Solid-State NMR (ssNMR)	Detailed information on the local environment of atoms, can distinguish between different water molecule environments.[12][13]

References

• Challenges in the development of hydrate phases as active pharmaceutical ingredients--an example. (2011). PubMed. [Link]

• Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. (2020). ProQuest. [Link]

• Should I Develop the Hydrate Form of my Drug? (n.d.). CatSci Ltd. [Link]

• What are pharmaceutical hydrates and solvates? - Explainer video by Pharma Drama. (2024). Pharma Drama. [Link]

• The dehydration of pharmaceutical hydrates under mechanical load. (n.d.). Iowa Research Online. [Link]

• Pharmaceutical Hydrates Analysis-Overview of Methods and Recent Advances. (2020). PubMed. [Link]

• Solid State Characterizations of Pharmaceutical Hydrates. (2002). AKJournals. [Link]

• Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. (2015). PMC - NIH. [Link]

• Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. (2020). PMC. [Link]

• Hydrate Formation. (n.d.). proUmid. [Link]

• Hydrate formation in polymer-based pharmaceutical formulations. (n.d.). ResearchGate. [Link]

• Challenges in the development of hydrate phases as active pharmaceutical ingredients - An example. (2011). ResearchGate. [Link]

• Physical stability of crystal hydrates and their anhydrates in the presence of excipients. (2006). PubMed. [Link]

• What are some of the challenges faced when API used in formulation is a channel hydrate? Which process is recommended to develop OSD with that API? (2018). ResearchGate. [Link]

• Solid State Characterizations of Pharmaceutical Hydrates. (2002). ResearchGate. [Link]

• Pharmaceutical Hydrates Analysis. (2020). Encyclopedia MDPI. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. catsci.com [catsci.com]
• 4. proUmid Hydrate Formation | DVS hydrate analysis [proumid.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmaceutical Hydrates Analysis | Encyclopedia MDPI [encyclopedia.pub]
• 8. researchgate.net [researchgate.net]
• 9. Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Physical stability of crystal hydrates and their anhydrates in the presence of excipients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. rigaku.com [rigaku.com]
• 12. Pharmaceutical Hydrates Analysis-Overview of Methods and Recent Advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances - ProQuest [proquest.com]
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• 16. akjournals.com [akjournals.com]

handling and safety precautions for 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate

Welcome to the technical support guide for 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. This document is intended for researchers, scientists, and drug development professionals, providing essential information on the safe handling, storage, and troubleshooting of common issues encountered during its use in experimental settings. As a specialized alpha-keto aldehyde, this compound's reactivity requires a thorough understanding of its chemical nature to ensure both experimental success and laboratory safety.

I. Chemical & Physical Properties Overview

A foundational understanding of the physicochemical properties of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is paramount for its proper handling and application.

Property	Value	Source
Molecular Formula	C₁₄H₁₂O₃	[1]
Molecular Weight	228.24 g/mol	[1]
Synonyms	Biphenyl-4-glyoxal hydrate, 2-oxo-2-(4-phenylphenyl)acetaldehyde;hydrate	[1]
CAS Number	857368-92-4	[2]
Physical Form	Solid (typical for hydrates of this nature)	General knowledge

II. Safety & Handling FAQs

This section addresses frequently asked questions regarding the safe handling and potential hazards associated with 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. The guidance provided is based on the general reactivity of aromatic alpha-keto aldehydes and biphenyl compounds.

Q1: What are the primary hazards associated with this compound?

• Alpha-Keto Aldehyde: Aldehydes are known to be irritants to the skin, eyes, and respiratory tract.[3] Some aldehydes may also be sensitizers.[4] The reactivity of the aldehyde group means it can readily interact with biological macromolecules.[5]

• Biphenyl Moiety: Biphenyl and its derivatives can cause toxic effects on the liver and kidneys with prolonged exposure.[6] Some studies on hydroxylated biphenyls have shown cytotoxic effects.[7]

Therefore, it is prudent to treat this compound as a potential irritant and handle it with appropriate care to minimize exposure.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: A comprehensive PPE ensemble is crucial to minimize exposure. This should include:

• Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[8]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Always inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A standard laboratory coat is required. For larger quantities or when there is a significant risk of splashing, consider a chemical-resistant apron or coveralls.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.

Q3: How should I properly store this compound?

A3: Proper storage is essential to maintain the integrity of the compound and ensure safety.

• Temperature: Store in a cool, dry place.[8]

• Container: Keep the container tightly sealed to prevent moisture uptake and potential degradation.

• Incompatibilities: Store away from strong oxidizing agents and strong bases, as these can react with the aldehyde functionality.[8]

Q4: What should I do in case of accidental exposure?

A4: Immediate and appropriate first aid is critical in the event of exposure.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek prompt medical attention.[8]

• Skin Contact: Remove all contaminated clothing and wash the affected area thoroughly with soap and water.[8] If irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and provide them with plenty of water to drink. Seek immediate medical attention.[8]

Q5: How should I dispose of waste containing this compound?

A5: All waste containing this compound should be treated as chemical waste and disposed of in accordance with local, state, and federal regulations. Do not dispose of it down the drain. Collect waste in a designated, labeled, and sealed container.

III. Experimental Troubleshooting Guide

This troubleshooting guide is designed to address common issues that may arise during experiments involving 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.

Q1: My reaction is sluggish or incomplete. What could be the cause?

A1: Several factors could contribute to a slow or incomplete reaction.

• Reagent Purity: The presence of impurities in your starting material can inhibit the reaction. Consider purifying the compound if its purity is in doubt.

• The Hydrate Form: You are working with the hydrate, which exists in equilibrium with the more reactive anhydrous aldehyde form in solution.[4][9] The position of this equilibrium is influenced by the solvent and temperature. For reactions requiring the free aldehyde, you may need to employ conditions that shift the equilibrium, such as using a Dean-Stark apparatus to remove water if the solvent and reaction conditions permit.

• Steric Hindrance: The bulky biphenyl group may cause steric hindrance, slowing down the approach of nucleophiles to the carbonyl carbon. Increasing the reaction temperature or using a more potent catalyst may be necessary.

Q2: I am observing the formation of unexpected byproducts. What are the likely side reactions?

A2: The dicarbonyl nature of alpha-keto aldehydes can lead to several side reactions.

• Cannizzaro-type Reactions: In the presence of a strong base and the absence of enolizable protons, aldehydes can undergo disproportionation to form a carboxylic acid and an alcohol.[10] While the alpha-keto group provides some stability against this, it is a possibility under harsh basic conditions.

• Self-Condensation: Aldol-type condensation reactions can occur, especially if there are any enolizable protons present in your reaction mixture or if the reaction is run at elevated temperatures.

• Oxidation: Aldehydes are susceptible to oxidation to carboxylic acids, which can occur if the reaction is exposed to air for prolonged periods, especially in the presence of certain metal catalysts.

Q3: The compound seems to be degrading in solution. How can I improve its stability?

A3: The stability of the aldehyde hydrate in solution is a key consideration.

• pH Sensitivity: The equilibrium between the hydrate and the free aldehyde is catalyzed by both acid and base.[9] Extreme pH values may promote degradation or unwanted side reactions. Maintaining a neutral or buffered solution may enhance stability.

• Temperature: Elevated temperatures can accelerate decomposition. If possible, run reactions at lower temperatures.

• Light Sensitivity: While not specifically documented for this compound, many complex organic molecules are light-sensitive. Storing solutions in amber vials or protecting the reaction vessel from light is a good laboratory practice.

Q4: How can I confirm the presence of the aldehyde/hydrate in my sample?

A4: Standard analytical techniques can be used for characterization.

• NMR Spectroscopy: ¹H NMR spectroscopy can be used to observe the protons of the biphenyl group and the aldehyde/hydrate. The hydrated form will show a characteristic methine proton signal, which will be different from the aldehyde proton signal.

• FT-IR Spectroscopy: The anhydrous form will exhibit a strong carbonyl (C=O) stretch for the aldehyde and ketone. The hydrate form will show a prominent O-H stretch and the absence of the aldehyde C-H stretch.

• Qualitative Tests: While less common in a research setting, qualitative tests for aldehydes, such as Tollen's test (silver mirror) or Fehling's test, can confirm the presence of the aldehyde functionality.[11] However, these tests are destructive and may not be suitable for all experimental workflows.

IV. Diagrams and Workflows

Safety and Handling Workflow

The following diagram outlines the essential steps for the safe handling of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.

Caption: A flowchart illustrating the key stages of safe handling.

Hydrate-Aldehyde Equilibrium

This diagram illustrates the reversible equilibrium between the hydrated and anhydrous forms of the compound in solution.

Caption: The equilibrium between the hydrate and anhydrous aldehyde.

V. References

• Nakagawa, Y., et al. (1991). Cytotoxic effects of biphenyl and hydroxybiphenyls on isolated rat hepatocytes. PubMed. [Link]

• Organic Chemistry Tutor. (n.d.). Formation of Hydrates from Aldehydes and Ketones. Organic Chemistry Tutor. [Link]

• West Liberty University. (2005). Material Safety Data Sheet. West Liberty University. [Link]

• National Institutes of Health. (n.d.). Human Health Effects of Biphenyl: Key Findings and Scientific Issues. PMC. [Link]

• Wikipedia. (n.d.). Aldehyde. Wikipedia. [Link]

• The Journal of Physical Chemistry Letters. (2023). Existence of Acetaldehyde Clathrate Hydrate and Its Dissociation Leading to Cubic Ice under Ultrahigh Vacuum and Cryogenic Conditions. ACS Publications. [Link]

• PubMed. (2015). Mimicking the active site of aldehyde dehydrogenases: stabilization of carbonyl hydrates through hydrogen bonds. PubMed. [Link]

• PubChem. (n.d.). Biphenyl. National Institutes of Health. [Link]

• Chemistry Steps. (n.d.). Reactions of Aldehydes and Ketones with Water. Chemistry Steps. [Link]

• ILO Encyclopaedia of Occupational Health and Safety. (2011). Aldehydes and Ketals. ILO Encyclopaedia of Occupational Health and Safety. [Link]

• PubChem. (n.d.). 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. National Institutes of Health. [Link]

• Chemistry Steps. (n.d.). Reactions of Aldehydes and Ketones Practice Problems. Chemistry Steps. [Link]

• ChemSrc. (2025). 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. ChemSrc. [Link]

• ResearchGate. (2025). Synthesis of some new heterocyclic compounds. ResearchGate. [Link]

• Chemistry LibreTexts. (2023). Alpha-carbon Reactions. Chemistry LibreTexts. [Link]

• ResearchGate. (2024). Synthesis , Identification some of new heterocyclic Compounds Derivatives and study of the biological Activity. ResearchGate. [Link]

• MDPI. (n.d.). Aldehydes: What We Should Know About Them. MDPI. [Link]

• NC State University Libraries. (n.d.). Chapter 19 – Aldehydes and Ketones: Nucleophilic Addition Reactions Solutions to Problems. NC State University Libraries. [Link]

• PubMed Central. (n.d.). Molecular Mechanisms of Aldehyde Toxicity: A Chemical Perspective. National Institutes of Health. [Link]

• Master Organic Chemistry. (2017). Aldehydes and Ketones: 14 Reactions With The Same Mechanism. Master Organic Chemistry. [Link]

• Journal of the Chemical Society C: Organic. (1970). Biphenylenes. Part XXVII. Synthesis of compounds derived from 2-acetylbiphenylene. RSC Publishing. [Link]

• MDPI. (n.d.). 2-(2-Fluoro-[1,1′-biphenyl]-4-yl)-N-(4-methyl-2-oxo-2H-chromen-7-yl)propanamide. MDPI. [Link]

• Synthesis of Some Novel Fused Heterocyclic Compounds Derivatives from Bis-chalcones. (n.d.). ResearchGate. [Link]

• PubMed Central. (2023). Convenient synthesis and in vitro activity of oxalyl bis(benzenesulfonylhydrazides) and related compounds. National Institutes of Health. [Link]

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• 1. 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate | C14H12O3 | CID 517491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate | 857368-92-4 [chemicalbook.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Molecular Mechanisms of Aldehyde Toxicity: A Chemical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biphenyl | C6H5C6H5 | CID 7095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cytotoxic effects of biphenyl and hydroxybiphenyls on isolated rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. Aldehyde - Wikipedia [en.wikipedia.org]
• 11. Chapter 19 – Aldehydes and Ketones: Nucleophilic Addition Reactions Solutions to Problems – Student Solutions Manual for Organic Chemistry [ncstate.pressbooks.pub]

Technical Support Center: Strategies for Avoiding Hydrate Blockage in Chemical Processes

Welcome to the Technical Support Center for Hydrate Blockage Avoidance. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting support for preventing and managing gas hydrate formation in your chemical processes. Here, we address common questions and specific issues you may encounter during your experiments, grounded in scientific principles and practical field insights.

Section 1: Understanding Hydrate Formation

FAQ 1: What are gas hydrates and why are they a concern in my experiments?

Gas hydrates are crystalline, ice-like solids that form when water molecules create a cage-like structure around small "guest" gas molecules.[1][2][3] Common guest molecules in laboratory and industrial settings include methane, ethane, propane, carbon dioxide, and hydrogen sulfide.[4] The formation of these solid structures is problematic as they can accumulate and create blockages in pipelines, valves, and other equipment, leading to experimental failure, production downtime, and significant safety hazards.[1][4][5]

The primary conditions that promote hydrate formation are:

• Low Temperature: Temperatures approaching the freezing point of water, although some hydrates can form at temperatures well above 0°C.[4]

• High Pressure: Elevated pressures increase the likelihood of gas molecules being trapped within the water cages.[1][2]

• Presence of Water and Guest Molecules: Both components are essential for hydrate formation.[6][7]

Understanding the specific temperature and pressure conditions at which hydrates can form for your particular gas mixture is the first critical step in prevention.[8]

Section 2: Proactive Prevention Strategies

This section details the primary methods for preventing hydrate formation before it becomes a problem. A proactive approach is always safer and more cost-effective than remediation.

FAQ 2: How can I fundamentally prevent hydrates from forming in my system?

There are four primary strategies to operate outside the hydrate stability zone:

• Temperature Management: Maintain the system temperature above the hydrate formation temperature.[6][9][10] This can be achieved through insulation or the use of line heaters.[11] While effective, heating can be energy-intensive and may increase corrosion rates.[6]

• Pressure Management: Keep the system pressure below the hydrate formation pressure.[6][9][12] This is often less practical as many processes require high pressures to proceed efficiently.

• Water Removal (Dehydration): Since water is a key ingredient, removing it from the system is a highly effective prevention method.[6][9][11] This can be accomplished using technologies like triethylene glycol (TEG) absorbers or molecular sieves.[11]

• Chemical Inhibition: Introduce chemical inhibitors that alter the conditions required for hydrate formation.[6][7] This is one of the most common and versatile strategies.

The choice of strategy depends on the specific operating conditions, cost considerations, and the chemical compatibility of your process.

Decision Workflow for Hydrate Prevention Strategy

Caption: Decision workflow for selecting a suitable hydrate prevention strategy.

Section 3: Chemical Inhibitors - A Deeper Dive

Chemical inhibitors are a cornerstone of hydrate management. They are broadly classified into two categories: Thermodynamic Hydrate Inhibitors (THIs) and Low Dosage Hydrate Inhibitors (LDHIs).[7]

FAQ 3: What are Thermodynamic Hydrate Inhibitors (THIs) and when should I use them?

THIs, such as methanol (MeOH) and monoethylene glycol (MEG), work by shifting the hydrate equilibrium curve to lower temperatures and higher pressures.[9][13][14] They essentially act as an "antifreeze" for the water in your system.[15]

• Mechanism of Action: THIs form hydrogen bonds with water molecules, reducing the water activity and making it thermodynamically less favorable for water to form the hydrate cage structures.[14]

• When to Use: THIs are highly effective and reliable. They are often used in situations with high water content or during shutdowns where the system will cool into the hydrate region for extended periods.[9]

• Drawbacks: The main disadvantage is the high concentration required, often in the range of 10-50% by weight of the water phase.[16] This can lead to high costs, logistical challenges with storage and injection, and potential compatibility issues with other chemicals or downstream processes.[7][9]

Inhibitor	Typical Concentration	Advantages	Disadvantages
Methanol (MeOH)	10-50 wt%	Lower cost per gallon, effective.[9]	High dosage required, potential refinery penalties.[9]
Glycols (MEG, TEG)	10-50 wt%	Can be regenerated and recycled.[15]	Higher viscosity, higher initial cost.[15]

Table 1: Comparison of common Thermodynamic Hydrate Inhibitors.

FAQ 4: What are Low Dosage Hydrate Inhibitors (LDHIs) and what are their advantages?

LDHIs are a newer class of inhibitors that are effective at much lower concentrations (typically 0.3-2% by weight) than THIs.[16][17][18] This offers significant cost, logistical, and environmental benefits.[19] There are two main types of LDHIs: Kinetic Hydrate Inhibitors and Anti-Agglomerants.

• Mechanism of Action: KHIs are polymers, such as polyvinylcaprolactam (PVCap), that delay the formation of hydrates.[16] They do not prevent hydrate formation altogether but significantly slow down the nucleation and crystal growth processes.[7][16][20] The polymer molecules interfere with the hydrate lattice structure, preventing the crystals from growing large enough to cause a blockage.[12][16]

• When to Use: KHIs are ideal for systems with moderate "subcooling" (the temperature difference between the operating temperature and the hydrate formation temperature). They are effective for transient operations where the fluid is kept moving.[16]

• Limitations: KHIs are not suitable for static conditions, such as long-term shutdowns, as hydrates will eventually form.[16] Their effectiveness can be influenced by the specific gas composition and water chemistry.[18]

• Mechanism of Action: Unlike other inhibitors, AAs allow hydrates to form but prevent the small hydrate crystals from sticking together (agglomerating) to form a larger plug.[21][22] AAs are surfactants with a hydrophilic "head" that attaches to the hydrate crystal and a hydrophobic "tail" that keeps the crystals dispersed in the hydrocarbon liquid phase.[21][22] This creates a transportable slurry of fine hydrate particles.[21][23]

• When to Use: AAs are particularly effective in systems with a continuous liquid hydrocarbon phase (e.g., crude oil or condensate).[24] They are well-suited for deepwater applications with very low temperatures.[21][22]

• Limitations: The performance of AAs can be sensitive to the water-to-oil ratio and the properties of the hydrocarbon phase.[25]

Inhibitor Mechanism Visualization

Caption: Mechanisms of Kinetic Hydrate Inhibitors (KHI) and Anti-Agglomerants (AA).

Section 4: Troubleshooting and Remediation

Even with the best prevention strategies, hydrate blockages can sometimes occur. Safe and effective remediation is crucial.

FAQ 5: I suspect a hydrate blockage in my experimental setup. How can I confirm it and what should I do?

Warning: Depressurizing only one side of a suspected plug is extremely dangerous. The differential pressure can turn the plug into a high-velocity projectile, potentially causing catastrophic failure of equipment.[5][9]

Step 1: Confirming the Blockage

• Pressure Monitoring: A sudden increase in pressure drop across a section of your apparatus is a primary indicator.[25] Pressure transducers may give erratic readings if their impulse lines become blocked first.[25]

• Temperature Changes: Hydrate formation is an exothermic process, but dissociation is endothermic. A localized cold spot, detectable with thermal imaging, can indicate a hydrate plug.[25] The Joule-Thomson effect from gas expansion through a partial plug can also cause cooling.[25]

Step 2: Locating the Blockage

• Pressure-Volume Calculations: Carefully pressurizing one side of the line with a known volume of gas and measuring the pressure increase can help estimate the location of the plug.[9][25]

• Acoustic/Echolocation Methods: Advanced techniques involve sending pressure waves down the line and analyzing the reflections to pinpoint the blockage.[26]

Step 3: Safe Remediation Procedures

• Bilateral Depressurization (Primary Method): Slowly and carefully reduce the pressure from both sides of the plug simultaneously.[5] This is the safest initial approach. Lowering the pressure moves the system out of the hydrate stability zone, causing the plug to dissociate.[27]

  • Caution: Rapid depressurization can cause significant cooling (Joule-Thomson effect), potentially leading to ice formation on the plug, which can insulate it and slow down dissociation.[28]

• Thermodynamic Inhibitor Injection: If possible, inject a thermodynamic inhibitor like methanol or glycol to dissolve the plug.[27][28] The inhibitor needs to be able to reach the plug surface to be effective.

• External Heating: Applying heat to the exterior of the pipe can melt the plug.

  • Crucial Safety Note: Heating must always start from the ends of the plug and work inwards.[27] Heating the middle of a plug can cause a rapid pressure buildup between the two ends, leading to a potential rupture.

Experimental Protocol: Laboratory-Scale Hydrate Plug Dissociation

This protocol outlines a general procedure for safely dissociating a hydrate plug in a laboratory flow loop.

• Safety First: Ensure the system is isolated and all personnel are aware of the procedure. Wear appropriate personal protective equipment (PPE).

• Confirm Plug Location: Use pressure monitoring points along the loop to estimate the location of the blockage.

• Initiate Bilateral Depressurization:

  • Slowly open the outlet valve downstream of the plug to begin depressurization.

  • Simultaneously and at a controlled rate, open a vent valve upstream of the plug.

  • Monitor the pressure on both sides of the plug, aiming to keep the differential pressure as low as possible.

• Monitor for Dissociation: Observe the pressure readings. As the plug dissociates, the pressure on both sides will start to equalize.

• Inhibitor Soak (if necessary): If depressurization alone is slow or stalls, and the system design allows, slowly introduce a pre-calculated amount of methanol or MEG into the high-pressure side to "soak" the plug.

• Re-establish Flow: Once the plug is cleared (indicated by pressure equalization and the ability to flow a small amount of fluid through the section), slowly and carefully bring the system back to operating conditions, ensuring you are now operating outside the hydrate formation region.

Section 5: Monitoring and Early Warning

To optimize inhibitor use and prevent unexpected blockages, monitoring systems can provide an early warning of hydrate formation risk.[29][30]

FAQ 6: Can I monitor my process to get an early warning of hydrate formation?

Yes, several techniques can be used to monitor the "hydrate safety margin," which is how close your system is to the hydrate formation conditions.[29][30]

• Water Content and Activity Monitoring: Directly measuring the amount of inhibitor in the water phase allows you to calculate the actual hydrate formation temperature of the fluid and compare it to the operating temperature.[30]

• Compositional Analysis: As hydrates begin to form, they selectively remove water and specific gas components from the fluid phases. Monitoring for subtle changes in the gas or liquid composition can serve as an early warning.[30][31]

• Acoustic and Pressure Monitoring: Sensitive acoustic sensors or high-frequency pressure monitoring can detect the changes in fluid properties or the presence of small hydrate particles before they form a significant blockage.[31]

Implementing a monitoring strategy can help optimize the injection rate of inhibitors, reducing chemical consumption and operational costs while enhancing safety.[29]

References

• GATE Energy. Hydrates: Prediction, Mitigation & Remediation Techniques. [Link]

• ACS Publications. Environmentally Friendly Antiagglomerants: A Promising Solution for Gas Hydrate Plugging and Corrosion Risk Management in Oil and Gas Pipelines | Energy & Fuels. [Link]

• OnePetro. Anti-Agglomerant Hydrate Inhibitors for Prevention of Hydrate Plugs in Deepwater Systems. [Link]

• National Institutes of Health. Suitable Binary and Ternary Thermodynamic Conditions for Hydrate Mixtures of CH4, CO2, and C3H8 for Gas Hydrate-Based Applications. [Link]

• ResearchGate. Successful Applications of Anti-Agglomerant Hydrate Inhibitors. [Link]

• OnePetro. Developing a Hydrate-Monitoring System | SPE Projects, Facilities & Construction. [Link]

• Powerblanket. Preventing Gas Hydrate Formation: Effective Pipeline Solutions Explained. [Link]

• OnePetro. Gas Hydrate Management Strategies Using Anti-Agglomerants: Continuous & Transient Large-Scale Flowloop Studies | OTC Offshore Technology Conference. [Link]

• Wikipedia. Kinetic inhibitor. [Link]

• Corrosionpedia. Hydrate Inhibitor. [Link]

• SciRP.org. Gas Hydrate—Properties, Formation and Benefits. [Link]

• Chemical Engineering Transactions. Thermodynamic Equilibrium of Hydrate Formation in Multiphase and Multicomponent Systems. [Link]

• OnePetro. Study of Anti-Agglomerant Low Dosage Hydrate Inhibitor Performance | OTC Offshore Technology Conference. [Link]

• CORE. Investigation of Kinetic Hydrate Inhibitor Performance and the Mechanism of Inhibition. [Link]

• E3S Web of Conferences. Method for the monitoring of hydrate formation process in intrafield flowlines. [Link]

• Safety Training & Awareness. Kinetic Hydrate Inhibitor. [Link]

• Patsnap Eureka. CO₂ Pipeline Hydrates: Prevention and Remediation Techniques. [Link]

• Safety Training & Awareness. Kinetic Hydrate Inhibitor. [Link]

• YouTube. Hydrates and Hydrate Inhibition: What are the Options?. [Link]

• DigitalRefining. Detecting and dealing with hydrate formation. [Link]

• MDPI. Chemical Inhibitors in Gas Hydrate Formation: A Review of Modelling Approaches. [Link]

• National Institutes of Health. Understanding the Pathway of Gas Hydrate Formation with Porous Materials for Enhanced Gas Separation. [Link]

• DropsA. Preventing Hydrate Formation in Process Equipment. [Link]

• National Institutes of Health. Current Status and Development Trend of Research on Polymer-Based Kinetic Inhibitors for Natural Gas Hydrates. [Link]

• ResearchGate. development of hydrate monitoring and warning technniques. [Link]

• ResearchGate. Mechanisms of gas hydrate formation and inhibition | Request PDF. [Link]

• MDPI. Thermodynamic Features of the Intensive Formation of Hydrocarbon Hydrates. [Link]

• IMEKO. AI Based Detection of Gas Hydrate Formation. [Link]

• MDPI. Rapid Gas Hydrate Formation Processes: Will They Work?. [Link]

• Bryan Research & Engineering, LLC. Selection of Hydrate Suppression Methods for Gas Streams. [Link]

• CORE. PREDICTION OF GAS-HYDRATE FORMATION CONDITIONS IN PRODUCTION AND SURFACE FACILITIES. [Link]

• SlideShare. Nightmare of Hydrate Blockages: How to Remove them Safely and Efficiently. [Link]

• SLB. Gas Hydrate Inhibitor Chemicals. [Link]

• AIChE. January 2016 What can you do? Hydrate Hazards. [Link]

• YouTube. Nightmare of Hydrate Blockages: How to Remove them Safely and Efficiently. [Link]

• Frontiers. An Experimental Study on the Formation of Natural Gas Hydrate With Thermodynamic Inhibitors. [Link]

• Journal of Engineering in Industrial Research. Original Article: An Overview of Methane Gas Hydrate Formation. [Link]

• Scribd. Hydrates Hydrate Prevention | PDF | Gases | Water. [Link]

• YouTube. Gas Hydrate Testing Under Flowing Conditions: Laboratory and Field Cases. [Link]

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• Scirp.org. Hydrate Prevention Strategies and the Associated Cost in the Gulf of Mexico. [Link]

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dehydration and rehydration mechanisms of crystalline hydrates

Technical Support Center: Crystalline Hydrate Analysis

A Senior Application Scientist's Guide to Dehydration and Rehydration Mechanisms

Welcome to the Technical Support Center for Crystalline Hydrate Analysis. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with the dehydration and rehydration of crystalline hydrates. As a senior application scientist, my goal is to provide not just protocols, but the rationale behind them, empowering you to make informed decisions during your experiments. The stability and behavior of hydrates are critical factors in pharmaceutical development, influencing everything from bioavailability and solubility to manufacturing processes.[1][2] This resource is structured to help you navigate common issues, understand the underlying science, and implement robust analytical strategies.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about crystalline hydrates.

Q1: What is a crystalline hydrate and why is it important in pharmaceuticals?

A crystalline hydrate is a solid, crystalline material in which water molecules are incorporated into the crystal lattice of a host compound.[1] These water molecules are not merely adsorbed on the surface but are an integral part of the crystal structure, often forming specific hydrogen bonds that stabilize the lattice.[1][3] In the pharmaceutical industry, approximately one-third of active pharmaceutical ingredients (APIs) can form hydrates.[4] The specific hydrate form can significantly impact critical drug properties such as:

• Solubility and Dissolution Rate: Anhydrous forms are typically more soluble than their hydrated counterparts, which can affect a drug's bioavailability.[1][5] However, there are exceptions where hydrates show enhanced dissolution.[1][6]

• Stability: Hydrates are often more thermodynamically stable than their anhydrous forms under ambient humidity conditions.[1] Understanding the conditions under which a hydrate might convert to an anhydrate (or vice versa) is crucial for ensuring product shelf-life.[7][8]

• Manufacturing Properties: Changes in hydration state can affect powder flow, compressibility, and tabletability during manufacturing.[1][4]

Because of these impacts, identifying and characterizing the hydrate forms of a pharmaceutical substance is a critical step in drug development.[9]

Q2: What is the difference between stoichiometric and non-stoichiometric hydrates?

This classification relates to how water is incorporated into the crystal lattice and its behavior with changing humidity.

• Stoichiometric Hydrates: These contain a fixed, definite ratio of water to the host compound (e.g., monohydrate, dihydrate). The water molecules occupy specific sites in the crystal lattice.[3][10] They typically exhibit a step-shaped moisture sorption isotherm, maintaining their water content over a specific relative humidity (RH) range.[3] Dehydration often leads to a distinct phase transformation, which could result in a crystalline anhydrate or an amorphous form.[3]

• Non-stoichiometric (or Channel) Hydrates: These have a variable water content that can change continuously over a range of relative humidity without a significant change in the crystal lattice.[3][11] The water molecules are often located in channels or tunnels within the crystal structure. Dehydration of these hydrates may occur at lower temperatures and can sometimes lead to an "isomorphic dehydrate" that retains the main structural features of the parent hydrate.[3][11]

Q3: What are the primary analytical techniques used to study hydrates?

A multi-technique approach is essential for a comprehensive understanding of hydrate behavior. The primary methods include:

Technique	Information Provided	Primary Use Case
Thermogravimetric Analysis (TGA)	Quantifies the amount of water in a sample by measuring mass loss as a function of temperature. Provides information on dehydration temperatures and kinetics.[12][13]	Determining the stoichiometry of a hydrate and assessing its thermal stability.
Differential Scanning Calorimetry (DSC)	Measures the heat flow associated with thermal events, such as dehydration (endotherm) or crystallization (exotherm).	Characterizing the thermodynamics of phase transitions and distinguishing between different solid forms.[12]
X-Ray Powder Diffraction (XRPD)	Provides a unique "fingerprint" of the crystal structure. Drastic changes in the diffraction pattern indicate a phase change.[1][6]	Identifying the solid form (hydrate vs. anhydrate) and detecting crystallinity changes during dehydration/rehydration.[9][12]
Dynamic Vapor Sorption (DVS)	Measures the change in sample mass as it's exposed to varying relative humidity (RH) at a constant temperature.[5][14][15]	Determining the critical RH for hydrate formation/loss, assessing hygroscopicity, and distinguishing between stoichiometric and non-stoichiometric hydrates.[5]
Karl Fischer (KF) Titration	A chemical method to precisely quantify the water content in a sample.[1]	Accurately determining the total water content (both crystalline and adsorbed) to confirm TGA results.

Section 2: Troubleshooting Guides

This section provides structured guidance for common experimental problems.

Issue 1: Inconsistent Dehydration Temperature in TGA

Symptoms: The onset temperature of water loss for the same material varies significantly between different TGA experiments.

Causality: The observed dehydration temperature is not just a thermodynamic property but is also kinetically influenced.[16][17] Several experimental parameters can affect the kinetics of water removal from the crystal lattice and its subsequent diffusion away from the sample.

Troubleshooting Workflow:

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Reference Data & Comparative Studies

analytical techniques for the characterization of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate

An In-Depth Comparative Guide to Analytical Techniques for the Characterization of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

For researchers and professionals in drug development, the precise characterization of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of quality, safety, and efficacy. The compound 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde, a valuable building block in organic synthesis, presents a unique analytical challenge due to its existence in equilibrium with its hydrate form, 2-([1,1'-biphenyl]-4-yl)-1,1-dihydroxyethan-2-one.[1] This guide offers a comparative analysis of key analytical techniques, moving beyond mere protocols to explain the causal logic behind methodological choices for unequivocally characterizing this molecule.

The Core Analytical Challenge: The Aldehyde-Hydrate Equilibrium

The central difficulty in characterizing this compound lies in the reversible addition of water to the aldehyde's carbonyl group, forming a geminal diol (hydrate). This equilibrium is dynamic and highly sensitive to the chemical environment, including solvent, pH, and temperature. An effective analytical strategy must therefore not only identify the biphenyl-glyoxal backbone but also definitively distinguish between the aldehyde and hydrate forms, and potentially quantify their ratio under specific conditions.

Caption: Reversible equilibrium between the aldehyde and its hydrate form.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

NMR is the most powerful and unambiguous technique for distinguishing between the aldehyde and hydrate forms in solution. The chemical environment of the protons and carbons associated with the two-carbon chain is drastically different in each isomer.

Expertise in Action: The choice of solvent is critical. Aprotic solvents like DMSO-d₆ will favor the aldehyde form, while the presence of D₂O can shift the equilibrium towards the hydrate. This solvent-dependent behavior can be exploited to confirm the identity of both species.

• ¹H NMR: The aldehyde proton is highly deshielded and appears as a characteristic singlet at δ 9-10 ppm . In contrast, the hydrate's geminal diol proton (CH(OH)₂) appears further upfield, typically as a singlet around δ 5-6 ppm . The hydroxyl protons of the hydrate are often broad and may exchange with residual water in the solvent.

• ¹³C NMR: The carbonyl carbon of the aldehyde is found at δ 190-200 ppm , while the hydrated carbon (C(OH)₂) is significantly shielded, appearing around δ 90-95 ppm .

Comparative NMR Data Interpretation

Species	Key ¹H Signal (ppm)	Key ¹³C Signal (ppm)	Rationale
Aldehyde	~9.5 (s, 1H, -CHO)	~195 (-C HO)	The electronegative oxygen atom strongly deshields the attached proton and carbon.
Hydrate	~5.5 (s, 1H, -CH(OH)₂)	~92 (-C H(OH)₂)	The single-bonded oxygens are less deshielding than a carbonyl, shifting the signals upfield.

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

• Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

• Acquisition: Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Processing: Process the data by applying Fourier transformation, phase correction, and baseline correction.

• Analysis: Integrate the peaks to determine the relative proportions of the aldehyde and hydrate forms, if both are present. For a pure sample of the hydrate, only signals corresponding to that form should be observed.

Fourier-Transform Infrared (FTIR) Spectroscopy: A Rapid Diagnostic Tool

FTIR spectroscopy provides a quick and non-destructive method to identify the key functional groups that differentiate the aldehyde and the hydrate. It is particularly useful for analyzing the solid-state form of the material.

Expertise in Action: While NMR excels in solution, FTIR is ideal for confirming the bulk solid's nature. The presence of a strong, sharp carbonyl (C=O) peak is indicative of the aldehyde, whereas its absence and the appearance of a broad hydroxyl (O-H) band suggests the hydrate is the dominant or exclusive form in the solid state.[2]

Key Vibrational Frequencies

Functional Group	Wavenumber (cm⁻¹)	Form	Significance
O-H Stretch	3200-3500 (broad)	Hydrate	Indicates the presence of hydroxyl groups from the gem-diol and water of hydration.
C=O Stretch (Aldehyde)	~1710	Aldehyde	A sharp, strong peak characteristic of an α-keto aldehyde.
C=O Stretch (Ketone)	~1685	Both	Characteristic of the biphenyl-ketone moiety, expected in both forms.
C-H Aromatic Stretch	>3000	Both	Confirms the presence of the biphenyl ring system.[2]

Experimental Protocol: FTIR-ATR Analysis

• Background Collection: Ensure the Attenuated Total Reflection (ATR) crystal is clean. Collect a background spectrum.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Data Acquisition: Collect the sample spectrum over a range of 4000-600 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal.

• Analysis: Compare the resulting spectrum to the expected frequencies. The presence or absence of the key O-H and C=O aldehyde bands allows for a confident assignment.

Chromatographic Techniques: Assessing Purity and Stability

Chromatography is indispensable for determining the purity of the compound and for identifying any synthesis-related impurities.[3] However, the aldehyde-hydrate equilibrium can introduce complexity.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is the workhorse for purity analysis. When analyzing 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, the mobile phase composition can influence the on-column equilibrium, potentially leading to peak broadening or the appearance of two distinct peaks for the aldehyde and hydrate.

Method 1: Direct Analysis (Reversed-Phase) This approach analyzes the compound directly, but method development must focus on achieving sharp peaks, suggesting that the on-column equilibrium is either very fast or very slow relative to the elution time.

Method 2: Derivatization with 2,4-Dinitrophenylhydrazine (DNPH) To overcome the equilibrium issue and enhance detection sensitivity, the aldehyde can be derivatized with DNPH.[4] This reaction is specific to the aldehyde form and creates a stable, brightly colored 2,4-dinitrophenylhydrazone derivative that is easily analyzed by HPLC-UV. This method provides a "snapshot" of the aldehyde concentration in the sample at the time of derivatization.

Comparison of HPLC Approaches

Parameter	Direct HPLC Analysis	HPLC with DNPH Derivatization
Principle	Separation of the compound, which may exist in equilibrium.	Covalent trapping of the aldehyde form as a stable hydrazone.
Pros	Simpler sample preparation; measures the compound directly.	Eliminates equilibrium issues; enhanced UV sensitivity; high specificity for the aldehyde.
Cons	Potential for peak distortion due to on-column equilibrium shifts.	More complex sample prep; does not measure the hydrate form directly.
Best For	Routine purity checks where the peak shape is acceptable.	Accurate quantification of the aldehyde; stability studies.

Experimental Protocol: HPLC-UV with DNPH Derivatization

• Reagent Preparation: Prepare a saturated solution of DNPH in acetonitrile containing 1% phosphoric acid.

• Sample Derivatization: Dissolve a known amount of the sample in acetonitrile. Add an excess of the DNPH reagent. Allow the reaction to proceed for 1-2 hours at room temperature.

• Instrumentation:

  • System: HPLC with a UV-Vis detector.

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Gradient of acetonitrile and water.

  • Detection: Monitor at ~360 nm, the λₘₐₓ for the hydrazone derivative.[4]

• Analysis: Inject the derivatized sample. The resulting chromatogram will show a distinct peak for the derivative, which can be quantified against a standard.

Thermal Analysis (TGA/DSC): Quantifying the Water of Hydration

Thermal techniques are essential for confirming the presence and stoichiometry of the water molecule in the hydrate crystal lattice.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. For the hydrate, TGA will show a distinct mass loss step corresponding to the loss of one water molecule (H₂O, M.W. = 18.02 g/mol ). The theoretical mass loss for C₁₄H₁₂O₃ (M.W. = 228.24 g/mol ) is (18.02 / 228.24) * 100% = 7.9% . Observing a mass loss close to this value is strong evidence for a monohydrate.[5]

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample during a temperature change. The DSC thermogram for the hydrate would typically show an initial endothermic event corresponding to the dehydration, followed by the melting of the resulting anhydrous form.[2]

Expected Thermal Events

Technique	Event	Approximate Temperature	Interpretation
TGA	Mass Loss (~7.9%)	80-120 °C	Loss of one molecule of water, confirming the monohydrate.
DSC	Endotherm	80-120 °C	Dehydration (loss of water).
DSC	Endotherm	>120 °C	Melting of the anhydrous form.

Recommended Analytical Workflow

A comprehensive characterization of a new batch of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate should follow a logical, multi-technique approach to ensure identity, purity, and form.

Sources

• 1. 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate | C14H12O3 | CID 517491 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Characterization of Physical, Spectroscopic and Thermal Properties of Biofield Treated Biphenyl [scalar.usc.edu]
• 3. The determination of two analogues of 4-(azidomethyl)-1,1'-biphenyl as potential genotoxic impurities in the active pharmaceutical ingredient of several sartans containing a tetrazole group - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Optimized Method for the Measurement of Acetaldehyde by High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to Aryl Glyoxal Hydrates for Arginine Modification: Spotlight on 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical biology and drug development, the selective modification of protein residues is a cornerstone technique for elucidating protein function, developing antibody-drug conjugates (ADCs), and creating novel biotherapeutics. Among the amino acids, arginine, with its unique guanidinium group, presents a specific target for chemical ligation. Aryl glyoxal hydrates have emerged as a prominent class of reagents for this purpose, valued for their reactivity and selectivity towards arginine residues.

This guide provides an in-depth comparison of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate with other commonly used aryl glyoxal hydrates, such as phenylglyoxal hydrate and its substituted analogs. We will delve into the underlying chemistry, compare their performance based on available data, and provide experimental protocols to empower researchers in their selection and application of these valuable chemical tools.

Introduction to Arginine Modification with Aryl Glyoxal Hydrates

Aryl glyoxal hydrates are α-dicarbonyl compounds that exist in equilibrium with their hydrated form in aqueous solutions. Their utility in bioconjugation stems from the electrophilic nature of the aldehyde and ketone carbonyls, which readily react with the nucleophilic guanidinium group of arginine residues under mild conditions (pH 7-9). This reaction results in the formation of a stable dihydroxyimidazolidine adduct, effectively labeling the arginine residue.[1]

The general mechanism for this reaction is depicted below:

Sources

• 1. researchgate.net [researchgate.net]

The Definitive Guide to Validating Biphenyl Derivative Structures by X-ray Diffraction

A Comparative Analysis for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the precise three-dimensional arrangement of atoms within a molecule—its crystal structure—is a critical determinant of its function, efficacy, and patentability. For biphenyl derivatives, a class of compounds with wide-ranging applications, from pharmaceuticals to liquid crystals, understanding their conformational nuances is paramount. The dihedral angle between the two phenyl rings, a key structural parameter, dictates the molecule's overall shape and its interactions in a biological or material context.[1] X-ray diffraction stands as the unequivocal gold standard for elucidating these intricate structural details.

This guide provides a comprehensive comparison of the primary X-ray diffraction techniques used for the structural validation of biphenyl derivatives. Authored from the perspective of a senior application scientist, it moves beyond a mere recitation of protocols to explain the underlying principles and strategic choices that ensure the generation of robust and reliable structural data. We will delve into the strengths and limitations of single-crystal and powder X-ray diffraction, provide a detailed experimental workflow, and offer insights into the interpretation of the resulting data, with a particular focus on the all-important torsional angle.

Single-Crystal vs. Powder X-ray Diffraction: A Comparative Overview

The choice between single-crystal X-ray diffraction (SC-XRD) and powder X-ray diffraction (PXRD) is fundamentally dictated by the nature of the sample and the level of structural detail required. While both techniques rely on the principle of X-ray scattering by crystalline materials, their applications and the information they yield are distinct.

Feature	Single-Crystal X-ray Diffraction (SC-XRD)	Powder X-ray Diffraction (PXRD)
Sample Requirement	A single, well-ordered crystal (typically 0.1-0.5 mm)	A finely ground, homogenous powder containing thousands of microcrystals
Information Obtained	Precise atomic coordinates, bond lengths, bond angles, torsion angles, absolute stereochemistry, and crystal packing.[2]	Phase identification, lattice parameters, crystal system, sample purity, and crystallite size.[3][4]
Resolution	Atomic resolution, providing a complete 3D molecular structure.	Lower resolution, providing a "fingerprint" of the crystalline phases present.
Primary Application for Biphenyls	Unambiguous determination of the dihedral angle and intermolecular interactions.	Rapid identification of known polymorphs, quality control, and analysis of bulk material.[3][5]
Key Advantage	Provides the most detailed and definitive structural information.	High-throughput and does not require the often-challenging process of growing large single crystals.[5]
Key Limitation	Growing suitable single crystals can be a significant bottleneck.[6]	Cannot determine the complete 3D structure of an unknown compound.

For the de novo structural validation of a novel biphenyl derivative, single-crystal X-ray diffraction is the indispensable technique. It is the only method that can provide the precise atomic coordinates necessary to define the molecule's conformation, including the critical dihedral angle between the phenyl rings. This angle is highly sensitive to the steric and electronic effects of substituents on the biphenyl core.[7][8]

The Crucial Role of the Torsional Angle

The torsional, or dihedral, angle between the two phenyl rings in a biphenyl derivative is not a fixed value but rather a consequence of the balance between two opposing forces:

• Steric Hindrance: Bulky substituents at the ortho positions (2, 2', 6, and 6') will sterically clash, forcing the rings to twist out of planarity to relieve this strain.[7]

• π-Conjugation: The delocalized π-electron systems of the two rings can overlap, which is maximized in a planar conformation. This electronic communication is often crucial for the desired properties of the molecule.

X-ray crystallography directly measures this angle in the solid state, providing invaluable insight into the molecule's preferred conformation. For instance, unsubstituted biphenyl has a dihedral angle of approximately 44.4° in the gas phase, but this can vary significantly in the solid state due to crystal packing forces.[1] The Cambridge Structural Database (CSD) is an essential resource for comparing the determined torsional angles with those of structurally related compounds, offering a wealth of data for conformational analysis.[9][10][11]

Experimental Workflow for Single-Crystal X-ray Diffraction

The successful determination of a crystal structure is a multi-step process that demands meticulous attention to detail at each stage. The following workflow outlines the key experimental considerations for the structural validation of a biphenyl derivative.

Figure 1: A generalized workflow for the structural validation of biphenyl derivatives using single-crystal X-ray diffraction.

Step-by-Step Methodology

1. Synthesis and Purification:

• Rationale: The purity of the starting material is paramount for successful crystallization. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality.

• Protocol: Synthesize the biphenyl derivative using established organic chemistry protocols (e.g., Suzuki-Miyaura coupling).[1] Purify the compound to >98% purity, as confirmed by techniques such as NMR and HPLC. Recrystallization or column chromatography are common purification methods.[1]

2. Crystal Growth:

• Rationale: The goal is to obtain well-formed, single crystals of a suitable size (0.1-0.5 mm in all dimensions) that are free from defects. The choice of solvent is critical and often determined empirically.

• Protocol:

  • Slow Evaporation: Dissolve the purified compound in a suitable solvent or solvent mixture to near saturation. Loosely cap the vial and allow the solvent to evaporate slowly over several days to weeks.

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container that contains a "poor" solvent in which the compound is less soluble. The vapor of the poor solvent will slowly diffuse into the compound's solution, reducing its solubility and inducing crystallization.

  • Cooling Crystallization: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature or below.

3. Data Collection:

• Rationale: A high-quality single crystal is mounted on a goniometer and subjected to a monochromatic X-ray beam. The diffracted X-rays are collected by a detector as the crystal is rotated.

• Protocol:

  • Select a suitable crystal under a microscope and mount it on a loop or glass fiber.[12]

  • Center the crystal in the X-ray beam of a single-crystal diffractometer.

  • Collect a series of diffraction images at various crystal orientations. Modern diffractometers automate this process. Data is often collected at low temperatures (e.g., 100 K) to minimize thermal motion of the atoms.

4. Structure Solution and Refinement:

• Rationale: The collected diffraction data is used to solve the "phase problem" and generate an initial electron density map of the unit cell. This map is then used to build a molecular model, which is refined against the experimental data.

• Protocol:

  • Process the raw diffraction data to obtain a set of reflection intensities.

  • Use direct methods or Patterson methods to solve the phase problem and generate an initial structural model.

  • Refine the atomic positions and thermal parameters of the model to achieve the best possible fit with the experimental data. This is an iterative process that minimizes the difference between the observed and calculated structure factors.

5. Validation and Analysis:

• Rationale: The final crystal structure must be validated to ensure its quality and accuracy. The validated structure is then analyzed to extract key chemical information.

• Protocol:

  • The final refined structure is typically reported in a Crystallographic Information File (CIF). This file contains all the necessary information to reproduce the structure.

  • Analyze the structure for key parameters such as bond lengths, bond angles, and the crucial dihedral angle between the phenyl rings.

  • Examine the crystal packing to identify any intermolecular interactions, such as hydrogen bonds or π-π stacking, that may influence the observed conformation.

Conclusion

X-ray diffraction, particularly single-crystal X-ray diffraction, is an indispensable tool for the definitive structural validation of biphenyl derivatives. It provides unparalleled insight into the three-dimensional arrangement of atoms, which is fundamental to understanding and predicting the chemical and physical properties of these important molecules. By following a rigorous experimental workflow and carefully considering the comparative strengths of different diffraction techniques, researchers can generate high-quality structural data that is essential for advancing drug discovery and materials science.

References

• A Comparative Guide to the X-ray Crystallography of Biphenyl Derivatives Analogous to 3-(4-Biphenyl)-2-methyl-1-propene. Benchchem.
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• Anaerobic crystallization and initial X-ray diffraction data of biphenyl 2,3-dioxygenase from Burkholderia xenovorans LB400 - NIH.
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comparative study of the reactivity of substituted biphenyl compounds

A Researcher's Guide to the Reactivity of Substituted Biphenyls

Introduction

Biphenyls and their substituted derivatives are privileged scaffolds in a multitude of scientific disciplines, including medicinal chemistry, materials science, and catalysis.[1] The unique structural motif of two directly connected phenyl rings allows for the generation of complex three-dimensional structures, particularly when rotation around the central C-C bond is restricted, leading to atropisomerism. The chemical reactivity of the biphenyl core is profoundly influenced by the nature and position of its substituents. This guide provides a comparative analysis of the reactivity of substituted biphenyl compounds, focusing on the interplay of electronic and steric effects. We will delve into key reactions, supported by experimental data and detailed protocols, to provide researchers, scientists, and drug development professionals with a robust framework for predicting and manipulating the reactivity of these versatile molecules.

Theoretical Framework: Governing Principles of Biphenyl Reactivity

The reactivity of a substituted biphenyl is primarily dictated by a delicate balance between two fundamental factors: electronic effects and steric effects. These factors influence the electron density distribution within the aromatic rings and the accessibility of the reactive centers.

Electronic Effects: Modulating Electron Density

Substituents on the biphenyl rings can either donate or withdraw electron density through inductive and resonance effects. This modulation of the electronic landscape has a profound impact on the susceptibility of the rings to chemical attack.

• Electron-Donating Groups (EDGs): Substituents such as methoxy (-OCH₃), amino (-NH₂), and alkyl groups (-R) increase the electron density of the aromatic ring. This enhanced nucleophilicity makes the ring more susceptible to electrophilic aromatic substitution.

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂), cyano (-CN), and carbonyls (-COR) decrease the electron density of the ring. This makes the ring more electrophilic and thus more reactive towards nucleophilic aromatic substitution.[2]

In the context of palladium-catalyzed cross-coupling reactions, which are pivotal in biphenyl synthesis, electronic effects play a crucial role. For instance, in the Suzuki-Miyaura coupling, electron-withdrawing groups on the aryl halide partner can facilitate the rate-determining oxidative addition step to the palladium(0) catalyst.[3][4] Conversely, electron-donating groups on the boronic acid partner can accelerate the transmetalation step.

A quantitative measure of these electronic effects can be described by the Hammett equation :

log(k/k₀) = σρ

Where:

• k is the rate constant for the substituted reactant.

• k₀ is the rate constant for the unsubstituted reactant.

• σ (sigma) is the substituent constant , which depends on the nature and position (meta or para) of the substituent.[5][6]

• ρ (rho) is the reaction constant , which indicates the sensitivity of a particular reaction to electronic effects.[5]

A positive ρ value signifies that the reaction is accelerated by electron-withdrawing groups, while a negative ρ value indicates acceleration by electron-donating groups.[5]

Steric Effects: The Impact of Bulk and Conformation

Steric hindrance, particularly from substituents at the ortho positions, plays a critical role in the reactivity of biphenyls.[7][8]

• Restricted Rotation and Planarity: The two phenyl rings in biphenyl are not coplanar in the gas phase or in solution, adopting a twisted conformation to relieve steric clashes between the ortho-hydrogens.[7][9] Bulky ortho-substituents exacerbate this effect, increasing the dihedral angle between the rings.[7][8][10] This twisting disrupts π-conjugation between the rings, which can influence the electronic communication between substituents on different rings.

• Accessibility of the Reaction Center: Large ortho-substituents can physically block the approach of reagents or catalysts to the reactive site.[11][12][13] This is a significant challenge in reactions like the Suzuki-Miyaura coupling, where the formation of di- and tri-ortho-substituted biaryls is notoriously difficult.[11][13]

The following diagram illustrates how ortho-substituents force the biphenyl rings out of planarity, creating steric hindrance.

Caption: Steric hindrance from ortho-substituents (R) increases the torsional angle.

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling

The Suzuki-Miyaura coupling is arguably the most important reaction for the synthesis of substituted biphenyls due to its versatility and functional group tolerance.[1][14] The reactivity of the aryl halide and arylboronic acid coupling partners is highly dependent on their substituents.

The generalized catalytic cycle for the Suzuki-Miyaura coupling is shown below. Substituents on both the aryl halide (Ar-X) and the aryl boronic acid (Ar'-B(OH)₂) can influence the rate of each step.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Quantitative Data on Substituent Effects

The following table summarizes the impact of different substituents on the yield of a model Suzuki-Miyaura coupling reaction between a substituted bromobenzene and phenylboronic acid.

Entry	Substituent (X) on Bromobenzene	Position	Electronic Effect	Yield (%)	Reference
1	-NO₂	para	Strong EWG	95	[4]
2	-CF₃	para	Strong EWG	92	[4]
3	-H	-	Neutral	85	[4]
4	-CH₃	para	Weak EDG	78	[4]
5	-OCH₃	para	Strong EDG	70	[4]
6	-CH₃	ortho	Weak EDG + Steric Hindrance	45	[12]
7	-CF₃	ortho	Strong EWG + Steric Hindrance	55	[12]

Analysis and Interpretation:

• Electronic Effects (Entries 1-5): A clear trend is observed where electron-withdrawing groups on the aryl bromide lead to higher yields. This is consistent with the mechanism where EWGs facilitate the oxidative addition of the aryl halide to the Pd(0) center, which is often the rate-determining step.[3][4] Conversely, electron-donating groups disfavor this step, resulting in lower yields under identical reaction conditions.

• Steric Effects (Entries 6-7): The introduction of a substituent in the ortho position, regardless of its electronic nature, leads to a significant drop in yield. The bulky ortho group hinders the approach of the palladium catalyst to the C-Br bond, thereby slowing down the oxidative addition step.[11][13] While the EWG effect of the -CF₃ group in entry 7 still results in a slightly higher yield compared to the EDG effect of the -CH₃ group in entry 6, the overriding factor for ortho-substituted substrates is steric hindrance.

Experimental Protocols

To ensure the integrity and reproducibility of research, detailed experimental protocols are essential. Below is a representative protocol for a Suzuki-Miyaura coupling reaction.

General Protocol for Suzuki-Miyaura Coupling

Objective: To synthesize 4-methoxy-4'-nitrobiphenyl from 4-bromo-nitrobenzene and 4-methoxyphenylboronic acid.

Materials:

• 4-Bromonitrobenzene (1.0 mmol, 202 mg)

• 4-Methoxyphenylboronic acid (1.2 mmol, 182 mg)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 4.5 mg)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 16.4 mg)

• Potassium phosphate (K₃PO₄), tribasic (2.0 mmol, 424 mg)

• Toluene (5 mL)

• Water (0.5 mL)

Workflow Diagram:

Caption: Experimental workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add 4-bromonitrobenzene, 4-methoxyphenylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

  • Causality: The Schlenk tube and inert atmosphere are crucial because the Pd(0) active catalyst is sensitive to oxygen. SPhos is a bulky, electron-rich phosphine ligand that stabilizes the palladium catalyst and promotes the difficult oxidative addition and reductive elimination steps, especially for hindered substrates.[12]

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with nitrogen or argon gas three times.

• Solvent Addition: Add toluene and water via syringe.

  • Causality: Toluene is a common non-polar solvent for these reactions. The addition of a small amount of water in a biphasic system is often beneficial, as it helps to dissolve the inorganic base (K₃PO₄) and facilitates the transmetalation step.

• Reaction Execution: Place the sealed tube in a preheated oil bath at 100 °C and stir for 18 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure biphenyl product.

Conclusion

The reactivity of substituted biphenyls is a nuanced interplay of electronic and steric factors. A thorough understanding of these principles is paramount for designing efficient synthetic routes and predicting reaction outcomes. Electron-withdrawing groups generally accelerate reactions where the biphenyl acts as an electrophile (e.g., the aryl halide in cross-coupling), while electron-donating groups enhance its nucleophilicity. However, steric hindrance, especially from ortho-substituents, often represents the dominant factor, impeding reactivity by restricting bond rotation and blocking access to the reactive center. By carefully selecting substituents, reaction partners, and catalytic systems, researchers can effectively navigate these effects to achieve the desired chemical transformations.

References

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• Title: Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives Source: MDPI URL: [Link]

• Title: Kinetics of the reactions of biphenyl-4-carboxylic acids and 1-naphthoic acids with diazodiphenylmethane in various alcohols Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) URL: [Link]

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• Title: Substitutent Effects and LFERS Source: University of Calgary URL: [Link]

• Title: A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in 2-Propanol at Room Temperature Source: Organic Chemistry Portal URL: [Link]

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• Title: Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner Source: University of Bath URL: [Link]

• Title: Rotational barriers of biphenyls having heavy heteroatoms as ortho-Substituents: experimental and theoretical determination of steric effects Source: ResearchGate URL: [Link]

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• Title: Torsional barriers of substituted biphenyls calculated using density functional theory: A benchmarking study Source: ResearchGate URL: [Link]

• Title: Correlations of Structure with Reactivity of Aromatic Compounds Source: Chemistry LibreTexts URL: [Link]

• Title: Synthesis of Polyfluorinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Solvent effects in palladium catalysed cross-coupling reactions Source: White Rose Research Online URL: [Link]

• Title: Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations Source: Springer URL: [Link]

• Title: Steric clash in real space: biphenyl revisited Source: RSC Publishing URL: [Link]

• Title: Aromatic Electrophilic Substitution on Biphenyl: Basic concept. reaction mechanism and examples. Source: YouTube URL: [Link]

• Title: Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) URL: [Link]

• Title: Rotational barriers of biphenyls having heavy heteroatoms as ortho-substituents: experimental and theoretical determination of steric effects. Source: Semantic Scholar URL: [Link]

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A Comparative Guide to the Quantification of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate in Reaction Mixtures by HPLC

This guide provides an in-depth technical comparison of analytical methodologies for the quantification of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, a key intermediate in pharmaceutical synthesis. We will explore the inherent analytical challenges posed by this molecule and compare direct High-Performance Liquid Chromatography (HPLC) analysis with methods employing pre-column derivatization. This document is intended for researchers, analytical chemists, and process development professionals who require robust and reliable quantitative methods for reaction monitoring and quality control.

The Analytical Challenge: The Aldehyde-Hydrate Equilibrium

The primary obstacle in the analysis of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde is its existence in equilibrium with its hydrate form, a geminal diol, particularly in the aqueous environments common to reversed-phase HPLC.[1][2] This reversible hydration can lead to significant chromatographic issues, including peak broadening, split peaks, or non-reproducible retention times, as the separation process itself can perturb the equilibrium.[1] The analyte exists as two distinct but rapidly interconverting species, making accurate quantification of the total aldehyde content challenging.

Caption: Reversible hydration of the target analyte in aqueous mobile phases.

To overcome this, analytical strategies must either stabilize one form of the analyte or convert both forms into a single, stable derivative for consistent measurement.

Method Comparison: Direct Analysis vs. Pre-column Derivatization

We will compare two primary strategies: direct analysis by HPLC with Ultraviolet (UV) detection and a more robust method involving pre-column derivatization with 2,4-dinitrophenylhydrazine (DNPH).

Method A: Direct Reversed-Phase HPLC-UV Analysis

A direct injection approach is the most straightforward but is highly susceptible to the hydration issues previously discussed. While theoretically possible, achieving a robust and reproducible method is difficult. The constant presence of water in the mobile phase means that the analysis is attempting to quantify a moving target.[1][2]

Hypothetical Protocol:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water.

• Detection: UV at the λmax of the biphenyl moiety.

Causality Behind Choices:

• C18 Column: The biphenyl group's hydrophobicity makes it well-suited for retention on a C18 stationary phase.[3]

• Acetonitrile/Water Gradient: This is a standard mobile phase for reversed-phase chromatography, allowing for the elution of compounds with a wide range of polarities often found in reaction mixtures.[4]

Limitations:

• Poor Peak Shape: The on-column equilibrium shift often results in broad or split peaks, compromising resolution and integration accuracy.

• Low Sensitivity: The native UV absorbance may not be sufficient for quantifying low-level impurities or monitoring reaction endpoints precisely.

• Lack of Robustness: Minor changes in mobile phase composition, temperature, or flow rate can significantly alter the hydration equilibrium, leading to poor method reproducibility.[5]

Method B: Pre-column Derivatization with DNPH followed by HPLC-UV

This widely adopted and highly reliable method circumvents the hydration problem entirely. 2,4-Dinitrophenylhydrazine (DNPH) reacts specifically with the carbonyl group of the aldehyde to form a stable 2,4-dinitrophenylhydrazone derivative.[4][6] This reaction is quantitative and effectively "traps" the analyte in a single, stable form.

Key Advantages:

• Elimination of Equilibrium: The derivatization reaction is irreversible under analytical conditions, providing a single, stable compound for analysis.

• Enhanced Sensitivity and Selectivity: The resulting hydrazone is a highly conjugated molecule that absorbs strongly in the visible range (around 360 nm).[6][7] This wavelength is significantly higher than that of many common starting materials and byproducts, drastically reducing matrix interference and improving selectivity.[5]

• Improved Chromatography: The hydrazone derivative is more hydrophobic than the original aldehyde/hydrate, leading to better retention and peak shape on a C18 column.

Caption: Standard workflow for pre-column derivatization with DNPH.

Performance Data Comparison

The following table summarizes the expected performance of the two competing methodologies.

Parameter	Method A: Direct HPLC-UV	Method B: DNPH Derivatization HPLC-UV	Rationale & Justification
Specificity	Low to Moderate	High	DNPH derivatization provides chemical selectivity for carbonyls, and UV detection at 360 nm minimizes interference from the sample matrix.[6][8]
Sensitivity (LOQ)	µg/mL range	High ng/mL to low µg/mL range	The DNPH derivative has a much higher molar absorptivity than the underivatized aldehyde, significantly enhancing the UV response.[6]
Robustness	Poor	Excellent	The stable hydrazone derivative is insensitive to the aqueous mobile phase, eliminating the variability caused by the hydrate equilibrium.[4]
Accuracy & Precision	Poor	Excellent	Stable peak shape and high signal-to-noise ratio allow for precise integration and accurate quantification against a calibration curve.
Implementation Time	Short (direct injection)	Moderate (requires derivatization step)	The additional sample preparation time for derivatization is a trade-off for vastly improved data quality and reliability.
Cost & Accessibility	Low	Low	Both methods use standard HPLC equipment. DNPH is an inexpensive and readily available reagent.

Recommended Experimental Protocol: DNPH Derivatization

This protocol is a self-validating system designed for accuracy and reproducibility in a research or quality control setting.

Materials and Reagents

• 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (Reference Standard)

• 2,4-Dinitrophenylhydrazine (DNPH), A.R. Grade

• Acetonitrile (ACN), HPLC Grade

• Sulfuric Acid, A.R. Grade

• Water, HPLC Grade (e.g., Milli-Q)

Preparation of Solutions

• DNPH Reagent: Prepare a saturated solution of DNPH in acetonitrile containing 1-2% sulfuric acid. For example, dissolve 100 mg of DNPH in 200 mL of acetonitrile and then carefully add 2-4 mL of concentrated sulfuric acid.[6] This solution should be prepared fresh and protected from light.

• Stock Standard Solution (1 mg/mL): Accurately weigh ~10 mg of the reference standard, dissolve in, and dilute to 10.0 mL with acetonitrile.

• Working Standards: Prepare a series of working standards by serial dilution of the stock solution with acetonitrile to create a calibration curve (e.g., 0.5 - 50 µg/mL).

Sample Preparation and Derivatization

• Sample Quenching: Withdraw a precise aliquot (e.g., 100 µL) of the reaction mixture and immediately quench it by diluting it in a known volume of cold acetonitrile (e.g., 900 µL in a 1.5 mL microfuge tube). This stops the reaction and precipitates some salts.

• Derivatization: To a 1.0 mL aliquot of the diluted sample (or a prepared working standard), add 1.0 mL of the DNPH reagent.

• Reaction: Vortex the mixture and allow it to react for 1-2 hours at room temperature, protected from light, to ensure complete derivatization.[4]

• Filtration: Filter the resulting solution through a 0.45 µm syringe filter (PTFE or nylon) directly into an HPLC vial.

HPLC Instrumentation and Conditions

• System: HPLC with a UV-Vis or Diode-Array Detector (DAD).

• Column: C18 reversed-phase column (e.g., Waters SunFire C18, 150 mm x 4.6 mm, 5 µm).[9]

• Mobile Phase A: HPLC Grade Water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 50% B

  • 20-25 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 360 nm[7]

• Injection Volume: 10 µL

Conclusion and Authoritative Recommendation

While direct HPLC-UV analysis of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate is theoretically simpler, it is fraught with insurmountable challenges related to the aldehyde-hydrate equilibrium in aqueous solution. This leads to poor chromatography and unreliable data.

For any application requiring accurate and reproducible quantification—from reaction kinetics monitoring to final product purity assessment—the pre-column derivatization method using 2,4-dinitrophenylhydrazine (DNPH) is unequivocally the superior approach. This method effectively neutralizes the primary analytical challenge, enhances sensitivity and selectivity, and provides a robust, self-validating system suitable for routine use in a regulated or research environment. The minor investment in sample preparation time is overwhelmingly justified by the significant improvements in data integrity and method reliability. For applications demanding even higher sensitivity or unequivocal identification, this HPLC-UV method can be readily adapted to an LC-MS platform.[10][11]

References

• BenchChem. (2025). Comparative Guide to Analytical Methods for the Validation of 2-(Furan-2-yl)-2-oxoacetaldehyde Synthesis. BenchChem.

• National Center for Biotechnology Information. (n.d.). 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. PubChem. [Link]

• Chemsrc. (2025). 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. [Link]

• Khuhawar, M. Y., & Rind, F. M. A. (n.d.). HPLC Determination of a-Oxoaldehydes and a-Oxoacids from Human Serum of Diabeties and Uremic Patients Using 4-Nitro-1,2-phenylen. [Link]

• Zimmermann, M., Fave, C., & Zenobi, R. (2014). Integrated quantification and identification of aldehydes and ketones in biological samples. Analytical Chemistry, 86(11), 5491-5499. [Link]

• Smolyanitskiy, E. A., et al. (2023). Evidence for the Hydration of Some Organic Compounds during Reverse-Phase HPLC Analysis. Molecules, 28(2), 705. [Link]

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• Google Patents. (n.d.). Method of analysis of aldehyde and ketone by mass spectrometry.

• Waters. (n.d.). Reducing Acetonitrile Usage for the HPLC Analysis of Aldehyde and Ketone Pollutants. [Link]

• International Journal of Chemical and Pharmaceutical Analysis. (2016). HPLC-Method Development and Validation for Determination of Formaldehyde and Acetaldehyde Traces in Drug Substance. [Link]

• Journal of Food and Drug Analysis. (2003). Determination of Low-molecule-weight Aldehydes in Packed Drinking Water by High Performance Liquid Chromatography. [Link]

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• MDPI. (n.d.). Stability Toolkit for the Appraisal of Bio/Pharmaceuticals' Level of Endurance (STABLE) as a Framework and Software to Evaluate the Stability of Pharmaceuticals. [Link]

• International Journal of Chemical and Pharmaceutical Analysis. (n.d.). Application of 2, 4-Dinitro Phenyl Hydrazine as a Derivatizing Reagent for the Trace Level Quantification of Formaldehyde in Entecavir by HPLC. [Link]

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assessing the purity of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate using analytical methods

A Comparative Guide to Purity Assessment of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate

This guide provides an in-depth comparison of key analytical methodologies for assessing the purity of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, a crucial intermediate in pharmaceutical synthesis. As drug development professionals, our objective extends beyond simple quantification; we must achieve a comprehensive understanding of a compound's impurity profile to ensure safety, efficacy, and regulatory compliance. This document delves into the "why" behind methodological choices, offering a framework for selecting the most appropriate techniques based on the specific analytical question at hand.

The foundation of this guide rests on the principles outlined by the International Council for Harmonisation (ICH), particularly the Q3A guideline, which mandates the reporting, identification, and qualification of impurities in new drug substances.[1][2][3] An impurity is any component that is not the defined chemical entity, and its control is paramount.[1] This guide will explore orthogonal analytical techniques that, when used in concert, provide a validated, trustworthy, and complete purity assessment.

Orthogonal Strategies for Purity Analysis: A Holistic View

No single analytical method can provide a complete picture of a substance's purity. A robust assessment relies on an orthogonal approach, where different techniques with distinct separation and detection principles are employed to cross-validate findings. For a complex molecule like 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, we are concerned with several classes of potential impurities:

• Organic Impurities: Starting materials, by-products, intermediates, and degradation products.[1][2]

• Water Content: Assessing the stoichiometry of the hydrate form.

• Residual Solvents: Solvents used during synthesis and purification.

• Inorganic Impurities: Reagents, ligands, and catalysts.[2]

Our analytical strategy must be designed to detect and quantify all potential impurities to levels stipulated by ICH guidelines, which set thresholds for reporting (≥0.05%) and identification (typically 0.10% to 0.15%).[3][4]

Caption: General workflow for comprehensive purity assessment.

High-Performance Liquid Chromatography (HPLC): The Cornerstone of Purity Profiling

HPLC is the primary technique for separating and quantifying non-volatile organic impurities. Its strength lies in its high resolution, sensitivity, and reproducibility.

Principle of Causality: We choose reversed-phase HPLC because the target analyte, with its biphenyl group, is relatively non-polar and will be well-retained on a C18 stationary phase. A gradient elution is selected to ensure that both early-eluting polar impurities and late-eluting non-polar impurities (e.g., dimers) are resolved and eluted within a reasonable timeframe. UV detection is ideal due to the chromophoric nature of the biphenyl and carbonyl groups, which provides strong absorbance.

Experimental Protocol: HPLC-UV

• System Preparation: An HPLC system with a quaternary pump, autosampler, column thermostat, and UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[5]

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Solvent B: 0.1% TFA in Acetonitrile.

  • Rationale: TFA acts as an ion-pairing agent to sharpen peaks of any acidic or basic components and improves peak shape.

• Gradient Elution: A typical gradient might run from 40% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.[5]

• Column Temperature: 30°C for reproducible retention times.[5]

• Detection: UV at 254 nm. Rationale: This wavelength provides a good response for the aromatic system. A photodiode array (PDA) detector is superior as it can capture spectra across a range, helping to distinguish between co-eluting peaks and assess peak purity.

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of acetonitrile to create a 1 mg/mL stock solution. Further dilute as needed.

• Quantification: Purity is typically determined by area percent normalization, assuming all impurities have a similar response factor to the main peak. For higher accuracy, reference standards for known impurities should be used.

Alternative: Derivatization for Aldehyde Analysis

For aldehydes, derivatization with 2,4-dinitrophenylhydrazine (DNPH) can be employed.[6][7][8] This reaction forms a stable hydrazone derivative that is highly chromophoric, allowing for detection at higher wavelengths (~360 nm) with increased sensitivity and specificity, moving the analysis away from potential interferences at lower UV wavelengths.[6][8]

Thermogravimetric Analysis (TGA): Quantifying the Hydrate

The "hydrate" designation must be quantitatively confirmed. TGA is the definitive method for this, measuring changes in mass as a function of temperature.

Principle of Causality: As the hydrated compound is heated, the water of hydration will be driven off at a specific temperature range. The resulting mass loss corresponds directly to the initial water content. This allows for the experimental determination of the number of water molecules per molecule of the compound. TGA is often coupled with Differential Scanning Calorimetry (DSC), which measures heat flow and can identify phase transitions like melting or decomposition.[9][10]

Experimental Protocol: TGA

• Instrument: A calibrated Thermogravimetric Analyzer.

• Sample: Accurately weigh 5-10 mg of the sample into a ceramic or aluminum pan.

• Atmosphere: Nitrogen purge gas (e.g., 50 mL/min) to prevent oxidative decomposition.

• Heating Program: Ramp the temperature from ambient (~25°C) to 300°C at a rate of 10°C/min.[11]

• Data Analysis:

  • Identify the step-wise mass loss on the TGA curve. The loss occurring typically between 50°C and 150°C corresponds to the loss of water.

  • Calculate the percentage mass loss.

  • Compare the experimental mass loss to the theoretical percentage of water for a monohydrate, dihydrate, etc. For 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde monohydrate (C₁₄H₁₂O₃), the theoretical water content is ~7.3%.

Nuclear Magnetic Resonance (¹H NMR): Structural Confirmation and Assay

¹H NMR provides unambiguous structural confirmation of the main component and can be used to identify and quantify impurities that have distinct proton signals.

Principle of Causality: The magnetic environment of each proton in the molecule is unique, resulting in a characteristic chemical shift and splitting pattern in the NMR spectrum. Impurities, having different structures, will produce their own set of signals. By integrating the signals corresponding to the main compound and the impurities, a quantitative assessment can be made (qNMR), provided a certified internal standard is used.

Expected ¹H NMR Spectrum and Impurity Detection

• Biphenyl Protons: A series of multiplets in the aromatic region (~7.3-8.0 ppm).[12][13]

• Acetaldehyde Protons: The aldehyde proton (–CHO) would typically appear as a singlet far downfield (~9-10 ppm). The hydrated form, a gem-diol (–CH(OH)₂), will show a proton signal further upfield (~5-6 ppm) and hydroxyl protons which may be broad or exchange with solvent.[14]

• Impurities: The presence of starting materials (e.g., 4-phenylacetophenone) or by-products would introduce new, distinct peaks into the spectrum. For example, a methyl ketone singlet around 2.6 ppm would indicate the presence of the starting material. The relative integration of these impurity peaks compared to the main compound's peaks allows for their quantification.

Mass Spectrometry (MS): Definitive Identification

Mass spectrometry provides the molecular weight of the analyte and its fragments, making it the most powerful tool for identifying unknown impurities. When coupled with HPLC (LC-MS), it combines separation with definitive identification.

Principle of Causality: LC-MS separates the components of the mixture chromatographically, after which each component is ionized and its mass-to-charge ratio (m/z) is measured. High-resolution mass spectrometry (HRMS), using instruments like TOF or Orbitrap, can determine the mass with enough accuracy to predict the elemental formula of an unknown impurity.

Experimental Protocol: LC-MS

• System: An HPLC system coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI) source.

• LC Method: The same HPLC method described in Section 2 can be used, though mobile phase modifiers may need to be changed to volatile buffers (e.g., ammonium formate instead of TFA) for optimal MS sensitivity.

• MS Analysis:

  • Full Scan: Acquire data in full scan mode to detect all ionizable components and their molecular weights. For the target compound (C₁₄H₁₀O₂ + H₂O), the expected [M+H]⁺ ion for the anhydrous form would be at m/z 211.0754.

  • Tandem MS (MS/MS): Fragment the ions of interest (both the main peak and unknown impurities) to obtain structural information from their fragmentation patterns.

Caption: Decision tree for selecting the appropriate analytical method.

Comparative Summary of Analytical Methods

The selection of a method is dictated by the specific question being asked. The table below provides a comparative overview to guide this decision-making process.

Parameter	HPLC-UV	TGA	¹H NMR	LC-MS
Primary Use	Purity/Impurity Profile	Water Content, Thermal Stability	Structure Elucidation, Assay	Impurity Identification
Specificity	Moderate to High	High (for volatiles)	High (Structural)	Very High (Mass)
Sensitivity	High (ppm levels)	Low (% levels)	Moderate (0.1% level)	Very High (ppb-ppm)
Quantification	Excellent (with standards)	Excellent (for mass loss)	Good (qNMR)	Semi-quantitative (without standards)
Key Advantage	Robustness, Precision	Direct measure of water	Unambiguous structure info	Definitive ID of unknowns
Key Limitation	Requires chromophore	Insensitive to non-volatile impurities	Lower sensitivity, complex mixtures	Response varies greatly

Conclusion

Assessing the purity of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate requires a multi-faceted, orthogonal approach. HPLC-UV stands as the primary tool for quantitative purity profiling, while TGA is essential for verifying the hydrate's stoichiometry. ¹H NMR provides invaluable structural confirmation and can serve as an independent assay method. Finally, LC-MS offers unparalleled power for the definitive identification of unknown impurities, which is a critical step for fulfilling regulatory requirements.[15] By judiciously combining these techniques, researchers and drug development professionals can build a comprehensive and self-validating data package that ensures the quality, safety, and integrity of the pharmaceutical intermediate.

References

• International Journal of Pharmaceutical Investigation. (n.d.). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. Retrieved from [Link]

• Journal of Chemical Education. (2012). Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry. ACS Publications. Retrieved from [Link]

• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3. Retrieved from [Link]

• American Chemical Society. (2012). Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry. Retrieved from [Link]

• The Gambia Medicines Control Agency. (2025). Guideline for Impurities in New Active Pharmaceutical Ingredient. Retrieved from [Link]

• ResearchGate. (n.d.). Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry | Request PDF. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances. Retrieved from [Link]

• YouTube. (2024). ICH Q3A Guideline for Impurities in New Drug Substances. Retrieved from [Link]

• ResearchGate. (n.d.). Thermogravimetric analysis (TGA) overlay of channel hydrates. Retrieved from [Link]

• PubChem. (n.d.). 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1996). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]

• National Institutes of Health. (n.d.). An Optimized Method for the Measurement of Acetaldehyde by High-Performance Liquid Chromatography. PMC. Retrieved from [Link]

• The Royal Society of Chemistry. (2013). “Click” dendrimers as efficient nanoreactors in aqueous solvent: Pd nanoparticles stabilization for sub-ppm Pd catalysis of Suzuki-Miyaura reactions of aryl bromides. Retrieved from [Link]

• SciSpace. (2013). Impurities in Pharmaceuticals- A Review. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectra for acetaldehyde. (a) Acetaldehyde aqueous solution;.... Retrieved from [Link]

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A Senior Application Scientist's Guide to Benchmarking Biphenyl-Based Inhibitors Against Known Standards

Introduction: The Biphenyl Scaffold and the Imperative of Rigorous Benchmarking

The biphenyl motif is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically successful drugs.[1][2] Its rigid, yet conformationally flexible nature allows it to engage in specific and potent interactions with a wide array of biological targets, from enzymes to protein-protein interfaces.[3][4] The development of novel biphenyl-based inhibitors, however, necessitates a rigorous and objective evaluation of their performance against established standards. This guide provides a framework for benchmarking these inhibitors, not merely as a data collection exercise, but as a systematic process of scientific inquiry. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system designed to yield unambiguous and reproducible results.

This guide is structured around three distinct case studies, each representing a different class of therapeutic target. For each, we will compare a representative biphenyl-based inhibitor against a well-established standard, detailing the necessary experimental protocols and data interpretation frameworks.

Case Study 1: Anti-Inflammatory Agents - Targeting COX-2

Target: Cyclooxygenase-2 (COX-2) is an enzyme responsible for the synthesis of prostaglandins, which are key mediators of pain and inflammation.[5][6] Selective inhibition of COX-2 over the related COX-1 isoform is a validated strategy to reduce inflammation while minimizing gastrointestinal side effects associated with non-selective NSAIDs.[7][8]

Inhibitors for Comparison:

• Biphenyl-based Candidate: A hypothetical biphenyl sulfonamide derivative designed for enhanced COX-2 selectivity. The sulfonamide group is a key feature for selective binding to the hydrophilic side pocket of the COX-2 active site.[7]

• Known Standard: Celecoxib , a diaryl-substituted pyrazole containing a sulfonamide moiety, is a highly selective COX-2 inhibitor and a widely used anti-inflammatory drug.[5][7]

Signaling Pathway: COX-2 Mediated Prostaglandin Synthesis

The diagram below illustrates the conversion of arachidonic acid to pro-inflammatory prostaglandins by COX-2, the target of our inhibitors.

Caption: COX-2 pathway and point of inhibition.

Experimental Benchmarking Workflow

A multi-tiered approach is essential for a comprehensive comparison, starting from biochemical assays and progressing to cell-based and more complex models.

Caption: Tiered experimental workflow for inhibitor benchmarking.

Detailed Experimental Protocols

1. Enzymatic IC50 Determination for COX-1 and COX-2

• Rationale: This assay provides the primary measure of inhibitor potency (IC50) and selectivity. Comparing the IC50 values for COX-2 and COX-1 quantifies the inhibitor's isoform specificity, a critical parameter for safety.

• Protocol:

  • Prepare a dilution series of the biphenyl inhibitor and Celecoxib in DMSO. The final DMSO concentration in the assay should be kept below 1% to avoid solvent effects.

  • In a 96-well plate, add recombinant human COX-1 or COX-2 enzyme to a buffer containing a heme cofactor.

  • Add the diluted inhibitors to the wells and incubate for a pre-determined time (e.g., 15 minutes) to allow for inhibitor-enzyme binding. Include a vehicle control (DMSO only) and a no-enzyme control.

  • Initiate the reaction by adding arachidonic acid as the substrate.

  • Measure the production of Prostaglandin E2 (PGE2) using a commercially available ELISA kit according to the manufacturer's instructions.

  • Plot the percentage of inhibition against the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

• Self-Validation: The inclusion of Celecoxib as a positive control validates the assay's performance. The Z'-factor should be calculated to ensure the assay window is robust.

2. Cellular IC50 Assay in Macrophages

• Rationale: This assay assesses the inhibitor's ability to penetrate cell membranes and engage the target in a physiological context. Lipopolysaccharide (LPS) is used to induce COX-2 expression in macrophage cell lines (e.g., RAW 264.7).

• Protocol:

  • Plate RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with LPS (e.g., 1 µg/mL) for 4-6 hours to induce COX-2 expression.

  • Remove the LPS-containing medium and replace it with fresh medium containing a dilution series of the biphenyl inhibitor or Celecoxib.

  • Incubate for 1 hour, then add arachidonic acid.

  • After a defined incubation period (e.g., 30 minutes), collect the supernatant.

  • Quantify PGE2 concentration in the supernatant using an ELISA kit.

  • Calculate the cellular IC50 as described for the enzymatic assay.

Comparative Data Summary

Parameter	Biphenyl Inhibitor (Hypothetical)	Celecoxib (Standard)	Justification
COX-2 IC50 (nM)	15	40	Measures direct potency against the target enzyme.
COX-1 IC50 (nM)	1500	5000	Measures potency against the off-target isoform.
Selectivity Index (COX-1/COX-2)	100	125	A higher ratio indicates greater safety.
Cellular IC50 (nM)	50	100	Reflects cell permeability and target engagement.
In Vivo Efficacy (% edema reduction)	65% @ 10 mg/kg	60% @ 10 mg/kg	Assesses therapeutic effect in a living organism.

Case Study 2: Anticancer Agents - Disrupting the MDM2-p53 Interaction

Target: Mouse double minute 2 homolog (MDM2) is a key negative regulator of the p53 tumor suppressor.[9] In many cancers with wild-type p53, MDM2 is overexpressed, leading to p53 degradation and tumor survival. Inhibiting the MDM2-p53 protein-protein interaction (PPI) can restore p53 function and induce apoptosis in cancer cells.[10]

Inhibitors for Comparison:

• Biphenyl-based Candidate: A hypothetical biphenyl derivative designed to mimic the key hydrophobic residues of p53 (Phe19, Trp23, Leu26) that bind to the MDM2 pocket.[11]

• Known Standard: Nutlin-3a , a potent and specific cis-imidazoline-based MDM2 inhibitor, serves as a benchmark for this class of compounds.[11]

Signaling Pathway: MDM2-p53 Regulation

The diagram shows how MDM2 targets p53 for degradation and how inhibitors can block this process, leading to p53-mediated cell cycle arrest and apoptosis.

Caption: The MDM2-p53 signaling axis and inhibitor action.

Experimental Benchmarking Workflow

The workflow for PPI inhibitors focuses on quantifying binding affinity and confirming downstream pathway activation.

Caption: Workflow for benchmarking MDM2-p53 PPI inhibitors.

Detailed Experimental Protocols

1. Fluorescence Polarization (FP) Binding Assay

• Rationale: FP is a solution-based, homogeneous technique to measure molecular interactions. It's ideal for high-throughput screening and determining the IC50 of inhibitors that disrupt the binding of a fluorescently labeled p53 peptide to the MDM2 protein.

• Protocol:

  • Synthesize a short peptide derived from the p53 N-terminus (residues 15-29) and label it with a fluorophore (e.g., FAM).

  • In a black 384-well plate, add a fixed concentration of recombinant human MDM2 protein and the FAM-p53 peptide. The concentrations should be optimized to give a stable and high polarization signal.

  • Add a dilution series of the biphenyl inhibitor and Nutlin-3a. Include controls for high polarization (MDM2 + peptide, no inhibitor) and low polarization (peptide only).

  • Incubate at room temperature for 30 minutes to reach binding equilibrium.

  • Measure fluorescence polarization using a plate reader.

  • Calculate IC50 values by plotting the change in polarization against inhibitor concentration.

2. Western Blot for p53 Pathway Activation

• Rationale: A successful MDM2 inhibitor should stabilize p53, leading to the upregulation of its downstream target, p21. Western blotting provides direct visual evidence of this on-target effect.

• Protocol:

  • Culture a p53 wild-type cancer cell line (e.g., SJSA-1) and a p53 mutant cell line (e.g., SW480) as a negative control.

  • Treat the cells with the biphenyl inhibitor and Nutlin-3a at various concentrations (e.g., 0.1x, 1x, 10x the cellular EC50) for 24 hours.

  • Lyse the cells and quantify total protein concentration using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against p53, p21, and a loading control (e.g., β-actin).

  • Apply HRP-conjugated secondary antibodies and visualize the bands using an enhanced chemiluminescence (ECL) substrate.

• Self-Validation: The lack of p53/p21 induction in p53-mutant cells confirms the on-target, p53-dependent mechanism of action.[11]

Comparative Data Summary

Parameter	Biphenyl Inhibitor (Hypothetical)	Nutlin-3a (Standard)	Justification
MDM2 Binding IC50 (nM, FP)	50	90	Measures potency in disrupting the target PPI.
Binding Affinity Kd (nM, SPR)	35	60	Provides a direct measure of binding affinity.
Cell Viability EC50 (µM, SJSA-1)	0.8	1.5	Quantifies potency in a p53-WT cancer cell line.
Cell Viability EC50 (µM, SW480)	> 50	> 50	Demonstrates selectivity for p53-WT cells.
p21 Induction (Fold change)	8-fold @ 1 µM	6-fold @ 2 µM	Confirms on-target pathway activation.

Case Study 3: Anticancer Agents - Targeting PARP1

Target: Poly(ADP-ribose) polymerase 1 (PARP1) is a critical enzyme in the base excision repair (BER) pathway, which repairs single-strand DNA breaks. In cancers with mutations in BRCA1/2 genes, the homologous recombination (HR) pathway for double-strand break repair is deficient. Inhibiting PARP1 in these cells leads to the accumulation of irreparable DNA damage and cell death, a concept known as synthetic lethality.[12][13]

Inhibitors for Comparison:

• Biphenyl-based Candidate: A novel biphenyl-based compound designed to occupy the NAD+ binding site of PARP1.[12]

• Known Standard: Olaparib , a potent PARP1/2 inhibitor, was the first-in-class PARP inhibitor approved for treating BRCA-mutated cancers.[14]

Mechanism of Action: Synthetic Lethality

The diagram illustrates how PARP inhibition is synthetically lethal in cells with deficient homologous recombination (e.g., BRCA1/2 mutations).

Caption: Synthetic lethality via PARP inhibition in HR-deficient cells.

Experimental Benchmarking Workflow

The workflow for PARP inhibitors aims to confirm enzymatic inhibition and demonstrate selective cytotoxicity in a genetically defined context.

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• 4. Torsional barriers of substituted biphenyls calculated using density functional theory: a benchmarking study - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 10. Case Study: Discovery of Inhibitors of the MDM2–p53 Protein-Protein Interaction | Springer Nature Experiments [experiments.springernature.com]
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A Senior Application Scientist's Guide to the Spectroscopic Comparison of Hydrated vs. Anhydrous Oxoacetaldehydes

Welcome, researchers and drug development professionals. In the study of small, reactive carbonyls like oxoacetaldehydes (e.g., glyoxal, methylglyoxal), understanding their state of hydration is not merely an academic exercise; it is fundamental to predicting their reactivity, stability, and biological interactions. These molecules exist in a dynamic equilibrium between their anhydrous (free carbonyl) and hydrated (geminal diol) forms. This equilibrium is highly sensitive to the local environment, particularly the presence of water.

This guide provides an in-depth comparison of the spectroscopic signatures of these two forms. We will explore how key analytical techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), Raman, and UV-Visible spectroscopy—can be leveraged to unambiguously differentiate and characterize them. The causality behind experimental choices and self-validating protocols are emphasized to ensure the integrity of your findings.

The Foundational Equilibrium: Anhydrous Carbonyl vs. Hydrated Gem-Diol

Oxoacetaldehydes possess highly electrophilic carbonyl carbons, making them susceptible to nucleophilic attack by water. This reversible reaction yields a geminal diol (gem-diol), a structure with two hydroxyl groups on the same carbon. For a simple oxoacetaldehyde like glyoxal, this can occur at both carbonyl groups, leading to mono- and di-hydrated species.[1]

The position of this equilibrium is the critical factor in any analysis. In aqueous solutions, the hydrated form overwhelmingly predominates.[2][3] Conversely, in the gas phase or in non-aqueous, aprotic solvents, the anhydrous form can be observed. Understanding this principle is the cornerstone of designing an effective spectroscopic experiment.

Caption: Chemical equilibrium between the anhydrous and hydrated forms of an oxoacetaldehyde.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most definitive technique for this analysis, as it directly probes the local chemical environment of the carbon and hydrogen atoms. The change in hybridization from sp² (carbonyl) to sp³ (gem-diol) results in a dramatic and easily identifiable shift in the NMR spectrum.

Causality of the NMR Experiment

The key is to select a solvent that preserves the form you wish to study.

• For the Hydrated Form: Simply dissolving the sample in Deuterium Oxide (D₂O) is sufficient. The vast excess of water ensures the equilibrium lies almost entirely towards the gem-diol.

• For the Anhydrous Form: A non-aqueous, aprotic, and deuterated solvent is mandatory to prevent hydration. Solvents like deuterated chloroform (CDCl₃), acetone-d₆, or carbon tetrachloride (CCl₄) are suitable choices.[4][5] Preparing a truly anhydrous sample is the primary challenge; this often involves starting with a hydrated solid and using a dehydration process before dissolution.[4]

Comparative NMR Data: Anhydrous vs. Hydrated

The most striking difference is observed in the ¹³C NMR spectrum.

Form	Functional Group	Characteristic ¹³C Chemical Shift (ppm)	Rationale
Anhydrous	Aldehyde (CHO)	190 - 200	The sp² carbonyl carbon is highly deshielded due to the electronegativity of the oxygen atom.[6]
Anhydrous	Ketone (C=O)	205 - 220	Similar to aldehydes, the ketone carbonyl carbon is significantly deshielded.
Hydrated	Gem-Diol (C(OH)₂)	80 - 100	The sp³ carbon is much more shielded. The two electronegative oxygens still result in a downfield shift compared to a standard alkane, but it is far upfield from a carbonyl carbon.[6][7]

In ¹H NMR, the aldehydic proton of the anhydrous form is highly deshielded, typically appearing between 9-10 ppm. Upon hydration, this signal disappears and is replaced by signals for the C-H proton adjacent to the diol and the O-H protons (which may exchange with the solvent). For example, in methylglyoxal, the ¹H NMR spectrum in D₂O shows a complex pattern indicative of mono- and di-hydrated species, a stark contrast to the sharp aldehyde and methyl signals of the anhydrous form in CCl₄.[4]

Experimental Protocol: ¹³C NMR Analysis

• Preparation of Hydrated Sample:

  • Dissolve ~10-20 mg of the oxoacetaldehyde (or its stable polymer, like glyoxal trimer dihydrate) in 0.6-0.7 mL of D₂O in a standard 5 mm NMR tube.

  • Vortex briefly to ensure complete dissolution. The equilibrium to the hydrated form is typically rapid.

• Preparation of Anhydrous Sample:

  • Crucial Step: Obtain or prepare an anhydrous, monomeric sample. For glyoxal, this can be done by carefully heating glyoxal trimer dihydrate under vacuum to depolymerize and dehydrate it, trapping the gaseous monomer at low temperature.

  • Transfer the anhydrous sample (~10-20 mg) into a dry NMR tube under an inert atmosphere (e.g., in a glovebox) to prevent exposure to atmospheric moisture.

  • Add 0.6-0.7 mL of a dry, deuterated, aprotic solvent (e.g., CDCl₃).

  • Cap the tube immediately.

• Data Acquisition:

  • Acquire a standard proton-decoupled ¹³C NMR spectrum. A sufficient number of scans (e.g., 1024 or more) may be needed depending on the sample concentration.

  • Set the spectral width to cover the range of 0-230 ppm to ensure all relevant signals are captured.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Caption: Workflow for NMR sample preparation and analysis.

Part 2: Infrared (IR) & Raman Spectroscopy

Vibrational spectroscopy provides a rapid and powerful method to distinguish between the two forms by targeting the unique vibrational modes of the C=O (carbonyl) and O-H (hydroxyl) groups. IR and Raman are complementary techniques; a vibrational mode that is weak in IR may be strong in Raman, and vice versa.

Causality of the Vibrational Experiment

The presence or absence of the carbonyl (C=O) stretching vibration is the most telling indicator.

• Anhydrous Form: Exhibits a very strong, sharp absorption in the IR spectrum characteristic of the C=O stretch. This mode is also typically strong and sharp in the Raman spectrum.[8]

• Hydrated Form: Lacks the C=O group and therefore shows no absorption in that region. Instead, its spectrum is dominated by strong, broad O-H stretching bands and prominent C-O stretching bands from the gem-diol structure.[8][9]

Comparative Vibrational Data: Anhydrous vs. Hydrated

Form	Vibrational Mode	Characteristic IR Wavenumber (cm⁻¹)	Characteristic Raman Signal
Anhydrous	C=O Stretch	1720 - 1750 (Very Strong, Sharp)[8]	Strong, Sharp
Anhydrous	C-H Stretch (Aldehydic)	~2720 and ~2820 (Medium, Sharp)	Observable
Hydrated	O-H Stretch	3200 - 3500 (Very Strong, Broad)	Typically weak and broad
Hydrated	C-O Stretch	1000 - 1200 (Strong)[8][9]	Observable
Hydrated	C=O Stretch	Absent	Absent

For example, a study on glyoxal hydrates identified a C=O stretching mode for the monohydrate at 1745 cm⁻¹, while the fully hydrated dihydrate form showed intense C-O stretching modes around 1075 cm⁻¹.[8]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Analysis

ATR-FTIR is an excellent technique for this analysis, especially for aqueous solutions, as it has a short path length that minimizes interference from bulk water absorption.[10][11]

• Instrument Setup:

  • Use an FTIR spectrometer equipped with a diamond or zinc selenide (ZnSe) ATR crystal.

  • Ensure the ATR crystal is clean by wiping with an appropriate solvent (e.g., isopropanol) and drying completely.

• Background Collection:

  • Collect a background spectrum of the clean, dry ATR crystal. For aqueous analysis, it is best practice to collect a background spectrum of the pure solvent (e.g., H₂O or D₂O) which will then be subtracted from the sample spectrum.

• Analysis of Hydrated Form:

  • Place a small drop (5-10 µL) of the aqueous oxoacetaldehyde solution onto the ATR crystal.

  • Acquire the spectrum. Typical parameters are a resolution of 4 cm⁻¹ and an accumulation of 32-64 scans.

  • Perform a solvent subtraction to remove the spectral contributions of bulk water, which will leave the spectrum of the hydrated solute.

• Analysis of Anhydrous Form:

  • For a liquid anhydrous sample, place a small drop directly onto the ATR crystal and acquire the spectrum.

  • For a solid anhydrous sample, press the powder firmly against the crystal to ensure good contact.

  • The NIST reference spectrum for liquid anhydrous glyoxal was recorded using a Bruker Tensor 27 FTIR with a resolution of 2.0 cm⁻¹.[12]

Part 3: UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a highly sensitive quantitative tool for measuring the concentration of the anhydrous form, even in the presence of a large excess of the non-absorbing hydrated form.

Causality of the UV-Vis Experiment

The analysis hinges on the electronic transitions of the carbonyl group.

• Anhydrous Form: The C=O group contains non-bonding (n) and π-antibonding (π) orbitals. The n → π electronic transition results in a characteristic, although sometimes weak, absorption band in the near-UV or visible region (250-500 nm).[13]

• Hydrated Form: The conversion of the carbonyl to a gem-diol eliminates the C=O π-system. Consequently, the n → π* transition is suppressed, and the hydrated form is typically transparent in this region of the UV-Vis spectrum.[13]

This "on/off" behavior allows for the direct application of the Beer-Lambert Law (A = εbc) to quantify the concentration of the free carbonyl form.

Comparative UV-Vis Data: Anhydrous vs. Hydrated

Form	Electronic Transition	Characteristic λ_max (nm)	Molar Absorptivity (ε)
Anhydrous	n → π*	250 - 500	Low to Moderate
Hydrated	-	No significant absorption	~ 0

Aqueous solutions of glyoxal and methylglyoxal show very weak absorption in this region precisely because the equilibrium strongly favors the non-absorbing hydrated species.[2] The true molar absorptivity of the anhydrous form must be measured in a non-aqueous solvent where it is the dominant species.

Experimental Protocol: Quantifying Anhydrous Form

• Instrument and Sample Preparation:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Prepare a stock solution of the oxoacetaldehyde in the desired solvent (e.g., water for studying the equilibrium, or an organic solvent like acetonitrile for the anhydrous reference).

  • Prepare a series of dilutions to create a calibration curve if precise quantification is needed.

• Data Acquisition:

  • Use matched quartz cuvettes (typically 1 cm path length).

  • Fill the reference cuvette with the pure solvent and the sample cuvette with the solution.

  • Acquire the spectrum over the desired range (e.g., 200-600 nm).

  • The absorbance at the λ_max of the n → π* transition is directly proportional to the concentration of the anhydrous form.

Caption: Logic of UV-Vis analysis for quantifying the anhydrous form.

Conclusion and Summary

The choice of spectroscopic technique depends on the analytical goal. NMR provides the most detailed structural confirmation, IR and Raman offer rapid and unambiguous identification, and UV-Vis excels at sensitive quantification of the anhydrous form. The key to a successful analysis is controlling the sample environment to stabilize the desired form—aqueous for the hydrate and strictly anhydrous for the free carbonyl. By understanding the fundamental equilibrium and the distinct spectroscopic signatures of each species, researchers can confidently characterize oxoacetaldehydes in any system.

References

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Navigating the Labyrinth: A Comparative Guide to In-Silico Pharmacokinetics and Toxicity Studies of Biphenyl Derivatives

In the landscape of modern drug discovery, the journey from a promising chemical entity to a market-approved therapeutic is fraught with challenges. An estimated 90% of drug candidates fail during clinical trials, often due to unforeseen issues with their pharmacokinetic profiles or toxicity.[1][2] For certain chemical classes, like biphenyl derivatives, this journey can be particularly complex. While the biphenyl scaffold is a privileged structure found in numerous successful drugs, its inherent lipophilicity and potential for metabolic activation demand a rigorous, early-stage assessment of its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties.[3]

This guide provides researchers, scientists, and drug development professionals with a technical, in-depth comparison of in-silico tools and methodologies for predicting the pharmacokinetic and toxicological profiles of biphenyl derivatives. Moving beyond a simple list of protocols, we will delve into the causality behind methodological choices, establish a framework for self-validating computational workflows, and ground our discussion in authoritative, verifiable sources.

The Biphenyl Challenge: Why Early In-Silico Assessment is Critical

Biphenyl derivatives are aromatic hydrocarbons that can possess a wide array of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.[3] However, their structural features also present specific challenges:

• Conformational Complexity: The torsional angle between the two phenyl rings is highly dependent on the substitution pattern, which can significantly influence receptor binding and metabolic susceptibility.[4]

• Metabolic Activation: The biphenyl core can be hydroxylated by Cytochrome P450 (CYP) enzymes, potentially leading to the formation of reactive metabolites that can cause toxicity.

• Lipophilicity and Bioaccumulation: The inherent hydrophobicity of the biphenyl structure can lead to poor solubility, high plasma protein binding, and a tendency to accumulate in adipose tissue, which may correlate with toxicity.[4]

Given these factors, computational, or in-silico, ADMET screening has become an indispensable tool.[5][6] It allows for the rapid, cost-effective evaluation of large libraries of virtual compounds, enabling researchers to prioritize candidates with the most promising safety and pharmacokinetic profiles long before committing resources to expensive synthesis and in-vitro testing.[1][7]

Comparing the Computational Toolkit: A Guide to Freely Accessible ADMET Web Servers

The accuracy and utility of in-silico predictions are highly dependent on the chosen tool, the quality of its underlying dataset, and the algorithm employed.[1][8] For researchers in many environments, freely accessible web servers offer a powerful entry point into computational ADMET assessment. Here, we compare three of the most widely used and well-validated platforms.

Feature	SwissADME	pkCSM	ProTox-II
Primary Focus	Pharmacokinetics, Physicochemistry, Drug-Likeness	Pharmacokinetics (ADMET)	Toxicity Prediction
Underlying Methodology	Combination of physics-based models (e.g., iLOGP), topological methods, and rule-based filters (e.g., Lipinski's Rule of Five).[9][10][11]	Graph-based signatures that encode distance patterns between atoms, used to train machine learning models.[12][13][14][15]	A combination of molecular similarity, pharmacophores, fragment propensities, and machine-learning models.[16][17][18][19]
Key Pharmacokinetic Endpoints	Lipophilicity (iLOGP), Water Solubility (ESOL), GI Absorption, Blood-Brain Barrier (BBB) Permeation, CYP Inhibition (5 major isoforms), Bioavailability Radar.[10][11][20]	Intestinal Absorption, Caco-2 Permeability, BBB Permeability, Volume of Distribution, CYP Inhibition/Substrate (multiple isoforms), Total Clearance.[12][15]	Not a primary focus, but provides LD50 values for acute oral toxicity.[18][21]
Key Toxicity Endpoints	Limited to alerts for Pan Assay Interference Compounds (PAINS) and Brenk structural alerts.	AMES Toxicity, hERG I Inhibition, Hepatotoxicity, Skin Sensitisation.[13][14]	Acute Oral Toxicity (LD50), Hepatotoxicity, Cytotoxicity, Carcinogenicity, Mutagenicity, Immunotoxicity, and links to Toxicological Pathways.[16][17][18][21]
Ease of Use	Very high. User-friendly interface, accepts multiple SMILES inputs, provides intuitive graphical outputs like the "BOILED-Egg" model.[10][11]	High. Simple input via SMILES, provides clear tabular results.[12]	High. Accepts SMILES or drawing input, provides a comprehensive toxicity profile with confidence scores and a visual "Toxicity Radar."[17][18]
Unique Strength	Excellent for early-stage drug-likeness and physicochemical property assessment. The graphical "Bioavailability Radar" provides a quick, multi-parameter view of medicinal chemistry friendliness.[10]	Its use of graph-based signatures provides a novel and robust method for predicting a wide range of pharmacokinetic properties.[12][13][14]	The most comprehensive free tool for predicting a wide range of specific toxicity endpoints and linking them to potential mechanisms and targets.[16][17][19]

Expert Insight: No single tool is definitive. A robust in-silico workflow leverages the strengths of multiple platforms.[1][8] For a biphenyl derivative, a prudent strategy would be to first use SwissADME to quickly filter for compounds with acceptable drug-like properties and predicted bioavailability. Promising candidates would then be submitted to pkCSM for a more detailed pharmacokinetic profile and finally to ProTox-II for a deep dive into potential toxicological liabilities. This tiered approach concentrates computational and intellectual resources on the most viable candidates.

A Step-by-Step Protocol for In-Silico ADMET Profiling of a Biphenyl Derivative

To illustrate the practical application of these tools, we will outline a validated workflow for assessing a hypothetical biphenyl derivative. This protocol emphasizes the importance of understanding the data inputs and interpreting the outputs within a scientifically rigorous framework.

Experimental Workflow: Tiered ADMET Assessment

Caption: Tiered workflow for in-silico ADMET profiling of biphenyl derivatives.

Methodology:

• Input Preparation:

  • Obtain the Simplified Molecular Input Line Entry System (SMILES) string for your biphenyl derivative. This is a universal standard for representing 2D chemical structures.

  • Causality: The SMILES string is the required input format for most web servers as it efficiently encodes the molecular structure without ambiguity.[14]

• Phase 1: SwissADME Analysis (Drug-Likeness & Physicochemistry)

  • Navigate to the SwissADME web server.[10][20]

  • Paste the SMILES string into the input box and run the prediction.

  • Analysis:

    • Physicochemical Properties: Examine the predicted LogP (lipophilicity) and water solubility. For biphenyls, a high LogP is expected, but values >5 can be a flag for poor absorption or metabolic issues.

    • Drug-Likeness: Check for violations of Lipinski's Rule of Five. These rules provide a general guideline for oral bioavailability.

    • Graphical Analysis: The "BOILED-Egg" plot provides an intuitive visualization of predicted gastrointestinal absorption and blood-brain barrier permeability. The Bioavailability Radar gives a quick snapshot of the compound's suitability for oral administration.[11]

  • Decision Point: Does the compound possess a reasonable balance of properties to be considered "drug-like"? If not, consider redesign before proceeding.

• Phase 2: pkCSM Analysis (Detailed Pharmacokinetics)

  • Proceed with promising candidates to the pkCSM web server.[12]

  • Submit the SMILES string for prediction.

  • Analysis:

    • Absorption: Review predicted intestinal absorption and Caco-2 permeability. High absorption is generally desirable.

    • Distribution: Check the predicted Blood-Brain Barrier (BBB) permeability and Volume of Distribution (VDss). For CNS targets, BBB permeability is crucial; for peripherally acting drugs, it may be an off-target liability.

    • Metabolism: Critically assess the predictions for CYP enzyme inhibition (e.g., CYP2D6, CYP3A4). Inhibition of major CYPs is a common cause of drug-drug interactions and a significant safety concern.

    • Toxicity: Note the initial toxicity predictions for AMES mutagenicity and hERG I inhibition (a marker for cardiotoxicity). A positive result for either is a major red flag.[15]

  • Decision Point: Is the overall pharmacokinetic profile acceptable for the intended therapeutic purpose?

• Phase 3: ProTox-II Analysis (In-Depth Toxicology)

  • For candidates with favorable PK profiles, perform a final, detailed toxicity assessment using the ProTox-II server.[16][17]

  • Submit the SMILES string.

  • Analysis:

    • Toxicity Endpoints: The server predicts multiple endpoints, including hepatotoxicity, carcinogenicity, and immunotoxicity, providing a toxicity class (1-6) for acute toxicity.[16][21]

    • Confidence Scores: Pay close attention to the confidence score for each prediction. A high confidence score (>70%) increases the reliability of the result.

    • Toxicity Targets: ProTox-II may predict interactions with specific protein targets known to be involved in toxicity pathways, offering valuable mechanistic insight.[18]

Trustworthiness and Validation: A Self-Correcting System

In-silico models are predictive, not definitive. Their reliability is governed by the principle of the Applicability Domain (AD) , which means a model's prediction is only reliable for compounds that are structurally similar to those in its training set.

Pillar of Trustworthiness: To create a self-validating system, always cross-reference predictions across multiple platforms and critically evaluate the results.

Caption: Decision-making framework for interpreting in-silico toxicity predictions.

Legislative bodies like the OECD have established principles for the validation of computational models (e.g., QSAR) for regulatory use.[22] These principles include having a defined endpoint, an unambiguous algorithm, a defined applicability domain, and appropriate measures of goodness-of-fit, robustness, and predictivity.[22] While these specific validation reports may not be available for all free web tools, the underlying models are often built on and validated against large, high-quality datasets published in peer-reviewed literature.[16][23] The ultimate validation, however, comes from experimental confirmation of the in-silico predictions.

Conclusion

The in-silico assessment of pharmacokinetics and toxicity is an essential, power-amplifying step in the discovery of novel biphenyl derivatives. By leveraging a tiered approach that combines the strengths of multiple, well-validated web servers like SwissADME, pkCSM, and ProTox-II, researchers can make more informed decisions, intelligently allocate resources, and ultimately increase the probability of success in the long and arduous process of drug development.[2][24] These computational tools, when used with a clear understanding of their capabilities and limitations, transform from simple prediction engines into integral components of a rational, data-driven design strategy.

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A Comparative Analysis of Biphenyl Sulfonamide Analogs as Potent and Selective NLRP3 Inflammasome Inhibitors

For researchers, scientists, and drug development professionals, this guide provides an in-depth comparative analysis of biphenyl sulfonamide analogs as inhibitors of the NLRP3 inflammasome. The dysregulation of the NLRP3 inflammasome, a key component of the innate immune system, is implicated in a wide array of inflammatory diseases.[1][2] Biphenyl sulfonamide analogs have emerged as a promising class of small molecule inhibitors with therapeutic potential for conditions ranging from neurodegenerative disorders to autoinflammatory syndromes.[1][3] This document delves into their mechanism of action, structure-activity relationships (SAR), and a comparative assessment of key analogs, supported by experimental data and detailed protocols.

The NLRP3 Inflammasome: A Central Mediator of Inflammation

The NLRP3 inflammasome is a cytosolic multiprotein complex that responds to a variety of pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs).[2][4] Its activation is a critical step in the innate immune response, leading to the maturation and release of potent pro-inflammatory cytokines, interleukin-1β (IL-1β) and IL-18, and inducing a form of inflammatory cell death known as pyroptosis.[5][6]

Canonical activation of the NLRP3 inflammasome is a two-step process.[5][7] A priming signal, often initiated by Toll-like receptor (TLR) ligands like lipopolysaccharide (LPS), leads to the upregulation of NLRP3 and pro-IL-1β expression through the NF-κB signaling pathway.[5] The second signal, triggered by a diverse range of stimuli such as extracellular ATP, crystalline substances, and mitochondrial dysfunction, induces the assembly of the inflammasome complex.[2][4] This complex consists of the NLRP3 sensor protein, the apoptosis-associated speck-like protein containing a CARD (ASC) adaptor, and pro-caspase-1.[6] Upon assembly, pro-caspase-1 undergoes auto-cleavage and activation, which in turn cleaves pro-IL-1β and pro-IL-18 into their mature, secreted forms.[2]

Below is a diagram illustrating the canonical NLRP3 inflammasome activation pathway and the proposed site of action for biphenyl sulfonamide inhibitors.

Caption: Canonical NLRP3 inflammasome activation pathway and inhibition.

Biphenyl Sulfonamide Analogs: Mechanism of Action and SAR

Biphenyl sulfonamide-based compounds represent a significant class of direct NLRP3 inhibitors.[8] The prototypical and most extensively studied member of a related diarylsulfonylurea class is MCC950, a potent and selective NLRP3 inhibitor.[9][10] Mechanistic studies have revealed that MCC950 directly binds to the NACHT domain of NLRP3, specifically interacting with the Walker B motif.[11][12] This interaction is thought to lock NLRP3 in an inactive conformation, thereby preventing its ATP hydrolysis activity, which is essential for inflammasome assembly and activation.[11][12] Biphenyl sulfonamide analogs are designed to engage with NLRP3 in a similar manner, inhibiting the formation of the active inflammasome complex.[8]

Structure-activity relationship (SAR) studies have been crucial in the development and optimization of these inhibitors. Key insights include:

• Sulfonamide and Benzyl Moieties: These chemical groups are critical for maintaining selective inhibition of the NLRP3 inflammasome.[1][3]

• Benzamide Moiety Substituents: The type and placement of chemical groups on the benzamide portion of the molecule significantly impact inhibitory potency.[1]

• Sulfonamide Moiety Modifications: The sulfonamide group can be altered to some extent without a major loss of activity, which allows for the fine-tuning of pharmacokinetic properties.[1]

These SAR insights have guided the design of new analogs with improved potency, selectivity, and drug-like properties.[3]

Comparative Performance of Key Biphenyl Sulfonamide Analogs

Several biphenyl sulfonamide analogs have been developed and characterized for their NLRP3 inhibitory activity. The following table provides a quantitative comparison of representative compounds.

Compound	IC50 (µM)	Cell Line	Key Characteristics & Notes
H28	0.57	J774A.1 (murine macrophages)	Identified as a potent and specific NLRP3 inflammasome inhibitor. It has been shown to directly bind to the NLRP3 protein with a dissociation constant (KD) of 1.15 µM and effectively inhibits inflammasome assembly and activation.[8]
YQ128	0.30 ± 0.01	Not specified	A lead inhibitor that has demonstrated the ability to penetrate the brain, making it a candidate for neuroinflammatory disorders.[3][13]
Compound 19	0.12 ± 0.01	Not specified	A new lead inhibitor with enhanced potency and a stronger binding affinity to NLRP3 (KD: 84 nM). It has shown improved brain penetration in preclinical studies.[1][3]

Experimental Protocols for Evaluating NLRP3 Inflammasome Inhibitors

The characterization of NLRP3 inhibitors relies on robust and reproducible cellular assays. Below is a detailed protocol for a standard in vitro assay to measure the inhibition of IL-1β release from macrophages.

In Vitro IL-1β Release Assay in Murine Bone Marrow-Derived Macrophages (BMDMs)

This assay is a cornerstone for evaluating the potency of NLRP3 inhibitors. It mimics the two-step activation of the inflammasome in a controlled cellular environment.

Materials:

• Bone marrow cells isolated from C57BL/6 mice

• L929-conditioned medium or recombinant M-CSF

• DMEM supplemented with 10% FBS, penicillin/streptomycin, and L-glutamine

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Nigericin or ATP

• Biphenyl sulfonamide analogs (test compounds)

• ELISA kit for murine IL-1β

• 96-well cell culture plates

Step-by-Step Protocol:

• Differentiation of BMDMs:

  • Harvest bone marrow cells from the femurs and tibias of mice.

  • Culture the cells in DMEM containing 20% L929-conditioned medium (as a source of M-CSF) for 7 days to differentiate them into macrophages.

  • On day 7, detach the cells and seed them into 96-well plates at a density of 1 x 10^5 cells/well. Allow the cells to adhere overnight.

• Priming (Signal 1):

  • Remove the culture medium and replace it with fresh DMEM containing 1 µg/mL LPS.

  • Incubate the cells for 4 hours at 37°C and 5% CO2 to prime the NLRP3 inflammasome. This step upregulates the expression of NLRP3 and pro-IL-1β.

• Inhibitor Treatment:

  • After priming, carefully wash the cells with PBS to remove the LPS.

  • Add fresh, serum-free DMEM containing serial dilutions of the biphenyl sulfonamide analogs or vehicle control (e.g., DMSO).

  • Pre-incubate the cells with the inhibitors for 30-60 minutes at 37°C.

• Activation (Signal 2):

  • To activate the NLRP3 inflammasome, add nigericin (10 µM) or ATP (5 mM) to the wells.

  • Incubate for 1-2 hours at 37°C.

• Sample Collection and Analysis:

  • After the activation step, centrifuge the plates at 300 x g for 5 minutes.

  • Carefully collect the cell culture supernatants.

  • Quantify the concentration of mature IL-1β in the supernatants using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of IL-1β inhibition for each concentration of the test compound relative to the vehicle-treated control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

The following diagram outlines the general experimental workflow for screening and characterizing NLRP3 inhibitors.

Sources

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Safety & Regulatory Compliance

Navigating the Disposal of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde Hydrate: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists engaged in the fast-paced world of drug development, the proper management of chemical reagents is paramount, not only for experimental success but also for ensuring a safe and compliant laboratory environment. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, a compound often utilized in complex organic syntheses. By moving beyond a simple checklist, we delve into the rationale behind each procedural step, empowering you to make informed decisions that safeguard both your team and the environment.

Understanding the Compound: Hazard Profile and Regulatory Context

All chemical waste disposal is regulated at a federal level by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][7] Your institution will also have its own Environmental Health and Safety (EHS) department to ensure compliance with these and any local regulations. The first crucial step in any disposal plan is to obtain an EPA Identification Number for your laboratory if you generate hazardous waste.[6]

Key Data for Disposal Planning

Property	Value/Information	Significance for Disposal
Chemical Name	2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate	Ensures accurate labeling and communication with EHS and waste disposal contractors.
CAS Number	857368-92-4	A unique identifier crucial for regulatory documentation.[1]
Molecular Formula	C₁₄H₁₂O₃	Provides information on the elemental composition.[2]
Structural Features	Aromatic biphenyl, ketone, aldehyde hydrate	Indicates potential for reactivity and specific health hazards. Biphenyls can have toxic effects on the liver, kidneys, and nervous system.[8] Aldehydes are often irritants and can be sensitizers.[9][10][11][12]
Physical State	Likely a solid at room temperature.	Affects handling and packaging procedures.

Step-by-Step Disposal Protocol

The following protocol is designed to guide you through the safe and compliant disposal of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.

Step 1: Waste Characterization and Segregation

The "Why": Proper characterization is the foundation of safe disposal. It prevents dangerous reactions that can occur when incompatible chemicals are mixed and ensures the waste is handled according to its specific hazards.[13][14]

Procedure:

• Consult the SDS: If a specific SDS is available from the manufacturer, it is your primary source of information for hazard classification.

• Default to Caution: In the absence of a detailed SDS, treat 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate as a hazardous waste. Based on its structure, it should be considered, at a minimum, an irritant and potentially toxic.

• Segregate the Waste:

  • Solid Waste: Collect any solid residue of the compound, contaminated personal protective equipment (PPE) such as gloves and weighing papers, in a designated, leak-proof container. This container should be clearly labeled as "Hazardous Waste."

  • Liquid Waste: If the compound has been used in a solution, collect the liquid waste in a separate, compatible container. Do not mix this waste stream with other types of chemical waste unless you have confirmed their compatibility. For instance, do not mix with strong acids, bases, or oxidizing agents.[8][15]

  • Sharps Waste: Any contaminated sharps (needles, razor blades, etc.) must be disposed of in a designated sharps container.

Step 2: Proper Labeling and Container Management

The "Why": Clear and accurate labeling is a regulatory requirement and a critical safety measure. It communicates the contents and associated hazards to everyone in the laboratory and to the hazardous waste disposal team.[7]

Procedure:

• Use a Hazardous Waste Tag: Your institution's EHS department will provide standardized hazardous waste tags.

• Complete the Tag Fully and Accurately:

  • Write out the full chemical name: "2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate." Avoid abbreviations or chemical formulas.[7]

  • List all components of a mixture, including solvents, with their approximate percentages.

  • Indicate the date the waste was first added to the container (the "accumulation start date").

  • Provide the Principal Investigator's name and contact information.[7]

  • Mark the appropriate hazard pictograms. Based on the compound's structure, "irritant" and "health hazard" are appropriate initial selections.

• Container Integrity:

  • Ensure the container is made of a material compatible with the chemical. For solids and many organic solutions, a high-density polyethylene (HDPE) container is a good choice.

  • Keep the container closed at all times, except when adding waste.

  • Do not fill the container beyond 90% of its capacity to allow for expansion.[6]

Step 3: Storage in a Satellite Accumulation Area (SAA)

The "Why": A designated and properly managed SAA minimizes the risk of spills and accidental exposures. It is a regulated area with specific requirements for its location and maintenance.[14]

Procedure:

• Designate an SAA: This area should be at or near the point of waste generation and under the direct control of laboratory personnel.[6][14]

• Secondary Containment: Place your waste container in a secondary containment bin or tray that can hold the entire volume of the container in case of a leak.

• Segregation within the SAA: Store the container with other compatible waste types. As a general rule, keep organic compounds separate from acids, bases, and oxidizers.[14]

• Regular Inspection: Visually inspect the SAA weekly for any signs of leaks or container degradation.

Step 4: Arranging for Disposal

The "Why": Hazardous waste must be transported and disposed of by a licensed contractor to ensure it is managed in an environmentally responsible manner.

Procedure:

• Contact Your EHS Department: Once your waste container is full or has been in the SAA for the maximum allowed time (check with your EHS for specific time limits, which can be up to one year for partially filled containers), contact your institution's EHS department to arrange for a pickup.[14]

• Provide Necessary Documentation: Have your completed hazardous waste tag and any other required paperwork ready for the EHS personnel.

• Never Dispose of Down the Drain or in Regular Trash: This compound is not suitable for sewer or solid waste disposal.[7]

Visualizing the Disposal Workflow

To further clarify the decision-making process, the following diagram illustrates the key steps in the disposal of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.

Caption: Disposal workflow for 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.

By adhering to these detailed procedures and understanding the scientific principles that underpin them, you can confidently manage the disposal of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, contributing to a culture of safety and environmental stewardship within your laboratory.

References

• U.S. Environmental Protection Agency (EPA). Laboratory Environmental Sample Disposal Information Document. [Link]

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• Mercedes Scientific. Formaldehyde: OSHA Regulations. [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. [Link]

• University of Houston. How to Dispose of Chemical Waste | Environmental Health and Safety. [Link]

• Occupational Safety and Health Administration (OSHA). 1910.1048 - Formaldehyde. [Link]

• Occupational Safety and Health Administration (OSHA). Best Practices for the Safe Use of Glutaraldehyde in Health Care. [Link]

• PubChem. Biphenyl. [Link]

• StatPearls Publishing. OSHA Formaldehyde Safety. [Link]

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• Reddit. Found this in my late dad's garage- how do I get rid of it safely? : r/chemistry. [Link]

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Personal protective equipment for handling 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate

A Researcher's Guide to Safely Handling 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides essential, immediate safety and logistical information for handling 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate (CAS 857368-92-4). In the absence of a specific Safety Data Sheet (SDS) for this compound, this guidance is conservatively based on the known hazard profiles of structurally similar molecules, including biphenyls, aldehydes, and glyoxals.[1][2][3][4][5] Adherence to these protocols is critical for ensuring personal safety and maintaining the integrity of your research.

Hazard Assessment: A Conservative Approach

Given the chemical structure—a biphenyl ring system coupled with an alpha-keto aldehyde hydrate—we must anticipate a range of potential hazards. Structurally related compounds exhibit properties that warrant a cautious approach.

Potential Health Effects:

• Eye and Skin Irritation: Aldehydes and glyoxal solutions are known to cause serious eye and skin irritation.[1][2][3][5][6] Direct contact with 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate may lead to redness, pain, and in severe cases, chemical burns.

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[1][2]

• Allergic Skin Reaction: Some glyoxals are known to be skin sensitizers, meaning repeated exposure could lead to an allergic reaction.[3][5]

• Suspected Mutagenicity: Both acetaldehyde and glyoxal are suspected of causing genetic defects.[1][3][5] Given this, it is prudent to handle 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate as a potential mutagen.

• Harmful if Swallowed or Inhaled: Acute toxicity is a concern with related compounds.[3][5]

Potential Physical Hazards:

• The toxicological properties of this specific compound have not been fully investigated.[7] Therefore, it should be handled with the assumption that it may have unknown hazards.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling this compound. The following table summarizes the minimum required PPE.

Body Part	Required PPE	Rationale
Eyes/Face	Chemical splash goggles and a face shield.[8][9][10]	Protects against splashes and aerosols, which can cause severe eye irritation. A face shield offers a broader range of protection for the entire face.
Hands	Chemical-resistant gloves (e.g., nitrile), with consideration for double-gloving.[9][11]	Prevents direct skin contact, which can lead to irritation and potential sensitization. Regularly inspect gloves for any signs of degradation or puncture.
Body	A lab coat, worn fully buttoned.	Protects skin and personal clothing from accidental spills.
Respiratory	Use in a well-ventilated area is mandatory. A respirator may be required if engineering controls are insufficient to control exposure to dust or aerosols.[9][11]	Minimizes the risk of inhaling potentially harmful or irritating particles.
Feet	Closed-toe shoes.[9][11]	Protects feet from spills and falling objects.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate will minimize the risk of exposure and ensure a safe laboratory environment.

Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[7]

• Keep the container tightly closed when not in use.

Handling and Use:

All handling of this compound should be performed within a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure the fume hood is operational and the work area is clean and uncluttered. Don all required PPE as outlined in the table above.

• Weighing: If weighing the solid, do so in the fume hood. Use a disposable weighing boat to prevent contamination of the balance.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Reactions: Conduct all reactions within the fume hood.

• Post-Handling: After handling, decontaminate the work area. Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly with soap and water.[6]

Spill Management:

In the event of a spill, remain calm and follow these steps:

• Evacuate: Alert others in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, but do not create strong air currents that could disperse the material.

• Contain: For a small spill, use an absorbent material (e.g., vermiculite, sand) to contain the spill.

• Clean-up: Wearing appropriate PPE, carefully sweep or scoop the contained material into a designated waste container.[7]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan: Responsible Waste Management

All waste containing 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate, including empty containers, contaminated PPE, and spill clean-up materials, must be treated as hazardous waste.

• Solid Waste: Collect in a clearly labeled, sealed container.

• Liquid Waste: Collect in a compatible, labeled waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visualizing the Workflow

To provide a clear, at-a-glance overview of the handling process, the following workflow diagram illustrates the key steps and decision points.

Caption: Workflow for Safe Handling of 2-([1,1'-Biphenyl]-4-yl)-2-oxoacetaldehyde hydrate.

By implementing these robust safety protocols, you can confidently and responsibly advance your research while prioritizing the well-being of yourself and your colleagues.

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• Industrial Safety Tips. PPE For Chemical Handling With Example. [Link]

• PubChem. 2-[4-(2-Oxoethyl)phenyl]acetaldehyde. [Link]

• PubChem. 2-Oxo-2-(4-(trifluoromethyl)phenyl)acetaldehyde. [Link]

• Carl ROTH. Safety Data Sheet: Acetaldehyde. [Link]

• LookChem. 2-(4-Chlorophenyl)-2-oxoacetaldehyde. [Link]

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